7-(N-Acetylaminomethyl)-7-deazaguanosine

Core Science & Biosynthesis

7-(N-Acetylaminomethyl)-7-deazaguanosine chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic purine (B94841) nucleoside analog. Structurally, it is a derivative of guanosine, a fundamental component of nucleic acids, with two key modifications: the nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom (a 7-deaza modification), and an N-acetylaminomethyl group is attached at this new 7-position.[1] This compound is of interest to the scientific community for its potential as an antiviral and anticancer agent.[2] Its mechanism of action is believed to involve the inhibition of nucleic acid synthesis and the induction of apoptosis.[2] This technical guide provides a comprehensive overview of the chemical structure, properties, and known biological activities of 7-(N-Acetylaminomethyl)-7-deazaguanosine, along with proposed experimental protocols for its synthesis and biological evaluation. Due to the limited availability of specific experimental data for this particular derivative, information from closely related 7-deazaguanosine (B17050) analogs is included for comparative purposes where noted.

Chemical Structure and Properties

7-(N-Acetylaminomethyl)-7-deazaguanosine is a modified nucleoside with a molecular formula of C14H19N5O6 and a molecular weight of 353.33 g/mol .[1][2] The presence of the N-acetylaminomethyl group is suggested to enhance its solubility and biological activity.[1]

Table 1: Chemical Identifiers and Properties of 7-(N-Acetylaminomethyl)-7-deazaguanosine

Property	Value	Source
IUPAC Name	N-[[2-amino-7-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]methyl]acetamide	[1]
Molecular Formula	C14H19N5O6	[1][2]
Molecular Weight	353.33 g/mol	[1][2]
Canonical SMILES	CC(=O)NCC1=CN(C2=C1C(=O)NC(=N2)N)C3C(C(C(O3)CO)O)O	[1]
Isomeric SMILES	CC(=O)NCC1=CN(C2=C1C(=O)NC(=N2)N)[C@H]3--INVALID-LINK--CO)O)O	[1]
InChI Key	CTYQXNHUHPQHTJ-CXOKJZQJSA-N	[1]

Table 2: Physical Properties of 7-(N-Acetylaminomethyl)-7-deazaguanosine

Property	Value	Source
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Soluble in N,N-Dimethylformamide, Dimethyl sulfoxide (B87167) (for the related 7-deazaguanine)	[3]
pKa	Data not available
Storage	Store at 2°C - 8°C	[2]

Biological Activity and Mechanism of Action

7-(N-Acetylaminomethyl)-7-deazaguanosine is classified as a purine nucleoside analog and is reported to possess antiviral, anticancer, and antibacterial properties.[2] Its biological activities are attributed to its structural similarity to natural nucleosides, allowing it to interfere with cellular processes involving nucleic acids.[1]

Anticancer Activity

As a nucleoside analog, 7-(N-Acetylaminomethyl)-7-deazaguanosine is thought to exert its anticancer effects through two primary mechanisms:

• Inhibition of DNA Synthesis: The compound can act as an inhibitor of enzymes crucial for nucleic acid metabolism, such as DNA and RNA polymerases.[1] By competing with natural nucleosides, it can disrupt the elongation of DNA and RNA strands, thereby halting cell proliferation.

• Induction of Apoptosis: The incorporation of the analog into nucleic acids or the inhibition of essential polymerase activity can trigger programmed cell death, or apoptosis.[2]

Table 3: Anticancer Activity of Related 7-Deazaguanine (B613801) Derivatives (for comparative purposes)

Compound	Cell Line	IC50 (µM)	Reference
7-substituted N2-(3-ethyl-4-methylphenyl)-3-deazaguanines	Gram+ bacterial DNA polymerase (pol) IIIC	Potent inhibitors	[4]
7-substituted N2-(3,4-dichlorobenzyl)-3-deazaguanines	Gram+ bacterial DNA polymerase (pol) IIIC and pol IIIE	Potent inhibitors	[4]

Antiviral Activity

The antiviral properties of 7-(N-Acetylaminomethyl)-7-deazaguanosine are believed to stem from its ability to interfere with viral replication.[1] This can occur through the inhibition of viral RNA-dependent RNA polymerase, a key enzyme for the replication of many RNA viruses.[5]

For context, the parent compound, 7-deazaguanosine, has been shown to exhibit broad-spectrum antiviral activity against certain RNA viruses in mice, a property linked to its ability to induce interferon and activate natural killer and phagocytic cells.[6] Table 4 presents antiviral data for other 7-deazaguanosine analogs to illustrate the potential efficacy of this class of compounds.

Table 4: Antiviral Activity of Related 7-Deazaguanosine Analogs (for comparative purposes)

Compound	Virus	Assay	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
7-deaza-2'-C-methyladenosine	Zika Virus (ZIKV)	CPE Reduction	-	>37	>37	[7]
7-deaza-2'-C-methyladenosine	West Nile Virus (WNV)	Not specified	Nanomolar to low micromolar	Negligible	-	[8]
7-deaza-adenosine (Tubercidin)	Hepatitis C Virus (HCV) Replicon	Not specified	-	0.15 (72h)	-	[9]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of 7-(N-Acetylaminomethyl)-7-deazaguanosine are not explicitly available in published literature. Therefore, the following sections provide generalized protocols based on established methods for similar nucleoside analogs.

Proposed Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine

The synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine can be envisioned as a two-stage process: first, the synthesis of the precursor 7-(aminomethyl)-7-deazaguanosine (B12065839), followed by N-acetylation.

Stage 1: Synthesis of 7-(aminomethyl)-7-deazaguanosine (Hypothetical)

This stage would likely start from a protected 7-deazaguanosine derivative. A common strategy for introducing an aminomethyl group at the 7-position of a deazapurine involves a multi-step sequence, which could include formylation, oximation, and subsequent reduction.

Stage 2: N-Acetylation of 7-(aminomethyl)-7-deazaguanosine

This protocol is adapted from general methods for the N-acetylation of amino-nucleosides.[10][11][12]

Materials:

• 7-(aminomethyl)-7-deazaguanosine

• Acetic anhydride (B1165640)

• Pyridine (or another suitable base)

• Anhydrous solvent (e.g., N,N-Dimethylformamide - DMF)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• Magnetic stirrer

• Thin Layer Chromatography (TLC) supplies

• Purification system (e.g., silica (B1680970) gel chromatography or HPLC)

Procedure:

• Dissolve 7-(aminomethyl)-7-deazaguanosine in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Add the base (e.g., pyridine) to the solution and stir.

• Cool the reaction mixture in an ice bath.

• Slowly add acetic anhydride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for a specified time (e.g., 1-3 hours), monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of a protic solvent like methanol.

• Remove the solvent under reduced pressure.

• Purify the crude product using silica gel chromatography or preparative HPLC to obtain 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Proposed Synthesis Workflow

Cytotoxicity Assay Protocol (General)

This protocol describes a general method for assessing the in vitro cytotoxicity of a compound like 7-(N-Acetylaminomethyl)-7-deazaguanosine against a cancer cell line using a common method like the MTT assay.[13][14]

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium

• 7-(N-Acetylaminomethyl)-7-deazaguanosine

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well microplates

• CO2 incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 7-(N-Acetylaminomethyl)-7-deazaguanosine in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same amount of solvent used to dissolve the compound) and a no-treatment control.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) in the CO2 incubator.

• MTT Assay: Add MTT solution to each well and incubate for a few hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the control. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

General Cytotoxicity Assay Workflow

Signaling Pathways

As a nucleoside analog that induces apoptosis, 7-(N-Acetylaminomethyl)-7-deazaguanosine is likely to engage the intrinsic apoptotic pathway. This pathway is typically initiated by cellular stress, such as DNA damage or the inhibition of critical enzymes, which are plausible consequences of the action of this compound.

Proposed Intrinsic Apoptosis Pathway

Conclusion

7-(N-Acetylaminomethyl)-7-deazaguanosine is a promising nucleoside analog with potential applications in cancer and virology research. While specific experimental data for this compound is limited, its structural features and the activities of related 7-deazaguanosine derivatives suggest that it warrants further investigation. The proposed synthetic and bioassay protocols in this guide provide a framework for future studies to elucidate its precise mechanism of action and therapeutic potential. Further research is needed to determine its specific molecular targets, signaling pathway interactions, and in vivo efficacy and safety.

References

• 1. Buy 7-(N-Acetylaminomethyl)-7-deazaguanosine [smolecule.com]
• 2. 7-(N-Acetylaminomethyl)-7-deazaguanosine | NA166595 [biosynth.com]
• 3. 7-Deazaguanine, 97%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 4. 7-Alkyl-N2-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular strategies to inhibit the replication of RNA viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Viral Polymerase Inhibitor 7-Deaza-2’-C-Methyladenosine Is a Potent Inhibitor of In Vitro Zika Virus Replication and Delays Disease Progression in a Robust Mouse Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Viral RNA-Dependent RNA Polymerase Inhibitor 7-Deaza-2′-C-Methyladenosine Prevents Death in a Mouse Model of West Nile Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemoselective Acylation of Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. – Oriental Journal of Chemistry [orientjchem.org]
• 13. LLC-PK1 Kidney Cytotoxicity Assay - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Protocol for assessing immune-target cell interactions using a single-cell cytotoxicity assay - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Significance of 7-(N-Acetylaminomethyl)-7-deazaguanosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog belonging to the pyrrolo[2,3-d]pyrimidine class. As a derivative of 7-deazaguanosine (B17050), it is structurally similar to the natural nucleoside guanosine (B1672433) but possesses key modifications expected to alter its biological activity. The replacement of nitrogen at the 7-position with a carbon atom and the introduction of an N-acetylaminomethyl group at this new position can significantly influence its interaction with cellular machinery, particularly enzymes involved in nucleic acid metabolism. While specific quantitative data for this exact compound is sparse in publicly accessible literature, this guide synthesizes information from related 7-deazaguanine (B613801) analogs to elucidate its probable biological significance, mechanisms of action, and potential therapeutic applications. This document provides a framework for its investigation, including generalized experimental protocols and conceptual pathway diagrams.

Introduction: The 7-Deazaguanine Scaffold

7-Deazapurines are a class of nucleoside analogs where the N-7 nitrogen of the purine (B94841) ring is replaced by a carbon atom.[1] This fundamental change modifies the electronic properties of the purine ring system and eliminates the ability to form Hoogsteen base pairs, while preserving the Watson-Crick base-pairing face.[2] These characteristics make 7-deazaguanine derivatives valuable tools in chemical biology and drug discovery. They are known to exhibit a range of biological activities, including antiviral, antibacterial, and anticancer effects.[1][3] The parent compound, 7-deazaguanosine, for instance, has demonstrated broad-spectrum antiviral activity against certain RNA viruses in mice, acting as an orally active biological response modifier that induces interferon and activates natural killer cells.[3][4] The N-acetylaminomethyl substitution on 7-(N-Acetylaminomethyl)-7-deazaguanosine is anticipated to enhance solubility and may modulate its interaction with biological targets.[4]

Probable Biological Activities and Mechanisms of Action

Based on the known activities of related compounds, 7-(N-Acetylaminomethyl)-7-deazaguanosine is likely to function as an antimetabolite, interfering with nucleic acid synthesis and function.

2.1. Enzymatic Inhibition: The primary mechanism of action for many nucleoside analogs is the inhibition of polymerases. After intracellular phosphorylation to its triphosphate form, 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate would act as a competitive inhibitor of viral or cellular DNA and RNA polymerases with respect to the natural substrate, dGTP or GTP.[4][5][6]

• Viral Polymerase Inhibition: Many 7-deazaguanine analogs show preferential inhibition of viral polymerases over host cell polymerases, which is a cornerstone of antiviral therapy.[6] The analog's triphosphate form may bind to the active site of the viral polymerase, competing with dGTP and inhibiting viral DNA synthesis.[5]

• Chain Termination: If incorporated into a growing DNA or RNA chain, the modified base could act as a chain terminator, preventing further elongation and thus halting replication.

2.2. Modulation of Gene Expression: If the compound is incorporated into DNA or RNA, the presence of the modified base could alter gene expression patterns.[4] This could occur by affecting the stability of the nucleic acid, altering its recognition by transcription factors, or interfering with processing events like splicing.

2.3. Induction of Apoptosis: By disrupting DNA replication and cellular metabolism, nucleoside analogs can induce cellular stress, leading to programmed cell death (apoptosis).[3] This is a common mechanism for anticancer agents. The drug could trigger the intrinsic (mitochondrial) pathway of apoptosis by causing DNA damage.[7][8]

2.4. Potential Therapeutic Applications:

• Antiviral Agent: Potential activity against viruses that rely on RNA- or DNA-dependent polymerases for replication, such as Hepatitis B (HBV), Hepatitis C (HCV), and Herpes Simplex Virus (HSV).[3][5][9]

• Anticancer Agent: By inhibiting DNA replication and inducing apoptosis, it could have potential as a chemotherapeutic agent.[3]

• Antibacterial Agent: Some 7-deazaguanine derivatives are involved in bacterial metabolic pathways, suggesting potential for antibiotic development.[1][3]

Quantitative Data on Related 7-Deazaguanine Analogs

Compound	Target/Assay	Potency (IC₅₀ / EC₅₀ / Kᵢ)	Reference
4'-C-cyano-7-deaza-7-fluoro-2'-deoxyadenosine (CdFA)	Anti-HBV Activity (Wild-Type)	IC₅₀ ≈ 26 nM	[9]
4'-C-cyano-7-deaza-7-fluoro-2'-deoxyadenosine (CdFA)	Anti-HBV Activity (Entecavir-Resistant)	IC₅₀ = 373.2 nM	[9]
FMAUTP (a fluorinated analog triphosphate)	Human Cytomegalovirus DNA Polymerase	Kᵢ = 0.06 µM	[10]
FMAUTP (a fluorinated analog triphosphate)	Cellular DNA Polymerase α	Kᵢ = 0.45 µM	[10]
Acyclovir Triphosphate (ACVTP)	HSV-1 DNA Polymerase	Competitive Inhibition	[5]

Table 1: Potency of various 7-deazaguanine analogs against viral targets. This data is for comparative purposes to estimate the potential activity range for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Detailed Methodologies for Key Experiments

The following sections provide generalized, representative protocols for assessing the biological activity of a novel nucleoside analog like 7-(N-Acetylaminomethyl)-7-deazaguanosine.

4.1. Experimental Protocol: DNA Polymerase Inhibition Assay

This protocol describes a method to determine the inhibitory activity (IC₅₀) and mechanism of inhibition (e.g., Kᵢ) of the triphosphate form of the compound against a target polymerase.

Objective: To quantify the inhibition of a viral or cellular DNA polymerase.

Materials:

• Purified recombinant DNA polymerase (e.g., HSV-1 DNA polymerase).

• Activated calf thymus DNA (as template-primer).

• Deoxynucleoside triphosphates (dATP, dCTP, dTTP, dGTP).

• [³H]-dTTP or [³H]-dGTP for radiolabeling.

• 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate (test compound).

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 100 µg/mL BSA.

• Trichloroacetic acid (TCA), 10% solution.

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Reaction Mixture Preparation: Prepare a master mix containing assay buffer, activated DNA template (50 µg/mL), dATP, dCTP, dGTP (100 µM each), and [³H]-dTTP (1 µCi).

• Inhibitor Dilution: Prepare serial dilutions of the test compound triphosphate in assay buffer.

• Assay Setup: In a 96-well plate, add 25 µL of the reaction master mix to each well.

• Inhibitor Addition: Add 5 µL of the serially diluted test compound or vehicle control to the appropriate wells.

• Enzyme Addition: Initiate the reaction by adding 20 µL of purified DNA polymerase (e.g., 0.1 units/reaction). The final reaction volume is 50 µL.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, ensuring the reaction is within the linear range of product formation.

• Reaction Termination: Stop the reaction by adding 100 µL of cold 10% TCA.

• Precipitation and Washing: Incubate on ice for 30 minutes to precipitate the DNA. Harvest the precipitate by filtering through glass fiber filters. Wash the filters three times with 5% TCA and once with ethanol.

• Quantification: Dry the filters, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by plotting percent inhibition versus log inhibitor concentration and fitting to a dose-response curve. For mechanism of action studies, vary the concentration of the natural substrate (dGTP) at fixed inhibitor concentrations to perform Lineweaver-Burk or Michaelis-Menten analysis to determine the Kᵢ.

4.2. Experimental Protocol: Antiviral Cell-Based Assay (Replicon System)

This protocol outlines the use of a stable cell line containing a viral replicon (e.g., HCV or HBV) to measure the compound's ability to inhibit viral replication.

Objective: To determine the 50% effective concentration (EC₅₀) of the compound against viral replication.

Materials:

• Huh-7 cells harboring a viral replicon (e.g., Luciferase-tagged HCV replicon).

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS, non-essential amino acids, and G418 for selection.

• 7-(N-Acetylaminomethyl)-7-deazaguanosine (test compound).

• Positive control antiviral drug (e.g., Sofosbuvir for HCV).

• Luciferase assay reagent.

• Cell viability reagent (e.g., CellTiter-Glo).

Procedure:

• Cell Seeding: Seed the replicon-containing cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium.

• Incubation: Incubate the plate for 72 hours at 37°C in a CO₂ incubator.

• Luciferase Assay (Antiviral Activity):

  • Remove the medium and lyse the cells according to the luciferase assay kit manufacturer's protocol.

  • Measure the luciferase activity using a luminometer. This signal is proportional to the level of viral replication.

• Cell Viability Assay (Cytotoxicity):

  • In a parallel plate, measure cell viability using a reagent like CellTiter-Glo to determine the 50% cytotoxic concentration (CC₅₀).

• Data Analysis:

  • Calculate the EC₅₀ by plotting the percentage of luciferase signal inhibition against the log concentration of the compound.

  • Calculate the CC₅₀ from the viability data.

  • Determine the Selectivity Index (SI) as the ratio of CC₅₀ to EC₅₀. A higher SI value indicates a more favorable therapeutic window.

Signaling Pathways and Visualizations

5.1. Proposed Mechanism of Action: Inhibition of Viral Replication

The compound, as a guanosine analog, is hypothesized to interfere with viral nucleic acid synthesis. This workflow illustrates the process from compound administration to the inhibition of viral replication.

Caption: Intracellular activation and mechanism of viral polymerase inhibition.

5.2. Potential Downstream Effect: Induction of Intrinsic Apoptosis

Disruption of DNA synthesis can lead to DNA damage, which is a potent trigger for the intrinsic (mitochondrial) pathway of apoptosis. This diagram shows the hypothetical signaling cascade.

Caption: Hypothetical induction of apoptosis via DNA damage.

Conclusion

7-(N-Acetylaminomethyl)-7-deazaguanosine represents a promising scaffold for the development of novel therapeutics. Its structural design suggests it will likely act as an antimetabolite, primarily through the inhibition of viral and/or cellular polymerases following intracellular phosphorylation. While direct experimental evidence for this specific molecule is limited, the extensive research on related 7-deazaguanine analogs provides a strong rationale for its investigation as an antiviral or anticancer agent. The experimental frameworks and conceptual pathways provided in this guide offer a robust starting point for researchers to systematically evaluate its biological significance, define its mechanism of action, and explore its therapeutic potential. Future studies should focus on obtaining quantitative measures of its enzymatic and cellular activity and elucidating the specific signaling pathways it modulates.

References

• 1. Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intrinsic structural dynamics dictate enzymatic activity and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of herpes simplex virus-induced DNA polymerases and cellular DNA polymerase alpha by triphosphates of acyclic guanosine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of herpes simplex virus-induced DNA polymerase activity and viral DNA replication by 9-(2-hydroxyethoxymethyl)guanine and its triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. 7-Deaza-7-fluoro modification confers on 4'-cyano-nucleosides potent activity against entecavir/adefovir-resistant HBV variants and favorable safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Human cytomegalovirus-induced DNA polymerase and its interaction with the triphosphates of 1-(2'-deoxy-2'-fluoro-beta-D-arabinofuranosyl)-5-methyluracil, -5-iodocytosine, and -5-methylcytosine - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis Pathway of 7-(N-Acetylaminomethyl)-7-deazaguanosine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine, a modified nucleoside with potential applications in antiviral and anticancer research. The synthesis is a multi-step process involving the construction of the 7-deazaguanine (B613801) core, followed by the introduction and modification of a functional group at the 7-position, and finally, the attachment of the ribose sugar moiety. This document details the experimental protocols for the key synthetic steps, presents quantitative data in a structured format, and includes a visual representation of the synthesis pathway.

Overview of the Synthetic Strategy

The synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine is a multi-step process that begins with the construction of the 7-deazaguanine heterocyclic core. A key intermediate in this synthesis is 7-(aminomethyl)-7-deazaguanine, also known as preQ1 base. The synthesis of the preQ1 base has been reported through various routes, with a notable multi-step synthesis starting from 2-methylthio-6-methoxy-7-methyl-7-deazapurine. Once the preQ1 base is synthesized, it can be glycosylated to introduce the ribose sugar, yielding 7-(aminomethyl)-7-deazaguanosine (B12065839). The final step in the synthesis is the selective N-acetylation of the aminomethyl group to produce the target compound, 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Experimental Protocols

Synthesis of 7-(Aminomethyl)-7-deazaguanine (preQ1 base)

A detailed 13-step synthesis for 7-aminomethyl-7-deazaguanine has been described by Ohgi, Kondo, and Goto.[1] The synthesis commences with the starting material 2-methylthio-6-methoxy-7-methyl-7-deazapurine and proceeds through a series of reactions to construct the final preQ1 base. While the full 13-step protocol is extensive, a summary of the key transformations is provided below. The synthesis involves steps such as N-benzylation, hydrolysis, isopropoxymethylation, and displacement of a methylthio group with an acetylamino group.[1]

More recent and efficient synthetic approaches for the preQ1 base have also been developed.[2] These alternative routes may offer advantages in terms of yield and reduced number of steps.

Glycosylation of 7-(Aminomethyl)-7-deazaguanine

Once the preQ1 base is obtained, the ribose sugar is introduced through a glycosylation reaction. This typically involves the reaction of a protected ribose derivative with the heterocyclic base under appropriate conditions to form the nucleoside linkage.

Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine

The final step is the selective acetylation of the primary amino group of 7-(aminomethyl)-7-deazaguanosine. This can be achieved using standard acetylating agents.

Experimental Protocol for N-acetylation:

• Starting Material: 7-(aminomethyl)-7-deazaguanosine

• Reagents: Acetic anhydride (B1165640), a suitable base (e.g., pyridine (B92270) or triethylamine), and a solvent (e.g., dimethylformamide - DMF).

• Procedure:

  • Dissolve 7-(aminomethyl)-7-deazaguanosine in the chosen solvent.

  • Add the base to the solution.

  • Slowly add acetic anhydride to the reaction mixture at a controlled temperature (e.g., 0 °C).

  • Stir the reaction mixture for a specified time until the reaction is complete, as monitored by a suitable technique like thin-layer chromatography (TLC).

  • Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques such as column chromatography or recrystallization.

Quantitative Data

The following table summarizes the reported yields for key steps in the synthesis of the preQ1 base as described by Ohgi, Kondo, and Goto.[1]

Step	Product	Yield (%)
N-benzylation of 2-methylthio-6-methoxy-7-methyl-7-deazapurine	3-(N-benzyl)-2-methylthio-6-methoxy-7-methyl-7-deazapurine	80
Hydrolysis of the methoxy (B1213986) group	3-(N-benzyl)-2-methylthio-7-methyl-7-deaza-6-oxo-purine	84
Isopropoxymethylation	3-(N-benzyl)-2-methylthio-6-isopropoxymethoxy-7-methyl-7-deazapurine	83
Displacement of the methylthio group with an acetylamino group	2-acetylamino-3-(N-benzyl)-6-isopropoxymethoxy-7-methyl-7-deazapurine	85

Synthesis Pathway Diagram

The following diagram illustrates the key steps in the synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Caption: Key stages in the synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 7-(N-Acetylaminomethyl)-7-deazaguanosine and 7-deazaguanosine: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparison of 7-(N-Acetylaminomethyl)-7-deazaguanosine and its parent compound, 7-deazaguanosine (B17050). As analogues of the natural nucleoside guanosine, these compounds are of significant interest in the fields of antiviral and anticancer drug development. This document outlines their core chemical structures, discusses their mechanisms of action, and presents a framework for their comparative biological evaluation. Detailed experimental protocols for synthesis and bioactivity assays are provided, alongside visualizations of key signaling pathways potentially modulated by these compounds. The primary aim is to equip researchers with the foundational knowledge required to investigate the therapeutic potential of these 7-deazapurine nucleosides.

Introduction

Nucleoside analogues represent a cornerstone of modern antiviral and anticancer chemotherapy. By mimicking endogenous nucleosides, these compounds can interfere with critical cellular processes such as DNA and RNA synthesis, leading to the inhibition of viral replication or cancer cell proliferation. The 7-deazapurine scaffold, a modification of the natural purine (B94841) ring system where the nitrogen at position 7 is replaced by a carbon, has proven to be a particularly fruitful area of research. This modification allows for substitutions at the C7 position, offering a versatile platform for the development of novel therapeutic agents with improved biological activity and selectivity.[1][2]

7-Deazaguanosine, a direct analogue of guanosine, has demonstrated notable antitumor and antiviral properties.[3][4] Its mechanism of action is primarily attributed to the inhibition of DNA synthesis and the induction of apoptosis.[4] Building upon this core structure, 7-(N-Acetylaminomethyl)-7-deazaguanosine introduces a key substitution at the 7-position. This guide explores the fundamental differences and potential therapeutic implications of this structural modification.

Chemical Structures and Properties

The core difference between the two molecules lies in the substituent at the 7-position of the deazaguanine base. This structural alteration is hypothesized to influence the compound's solubility, cell permeability, and interaction with target enzymes.

Compound	Chemical Formula	Molecular Weight ( g/mol )
7-Deazaguanosine	C₁₁H₁₄N₄O₅	282.25
7-(N-Acetylaminomethyl)-7-deazaguanosine	C₁₄H₁₉N₅O₆	353.33

Synthesis

The synthesis of 7-deazaguanosine and its derivatives typically involves a multi-step process. A general synthetic approach is outlined below. For specific details, researchers should refer to established chemical literature.[1][5][6]

General Synthesis of 7-Substituted-7-deazaguanosine

A common strategy for synthesizing 7-substituted 7-deazaguanosine derivatives involves the Vorbrüggen glycosylation of a protected 7-substituted-7-deazaguanine base with a protected ribofuranose derivative. Subsequent deprotection steps yield the final nucleoside.

Comparative Biological Activity: A Framework for Evaluation

While direct comparative studies between 7-(N-Acetylaminomethyl)-7-deazaguanosine and 7-deazaguanosine are not extensively reported in the public domain, a comprehensive evaluation can be conducted using established in vitro assays. The addition of the N-Acetylaminomethyl group at the 7-position may influence the compound's interaction with cellular targets, potentially altering its efficacy and toxicity profile.

Antiviral Activity

The antiviral potential of these compounds can be assessed against a panel of viruses, particularly RNA viruses, as has been demonstrated for other 7-deazaguanosine analogues.[3][7][8]

Table 1: Hypothetical Comparative Antiviral Activity Data

Compound	Virus Target	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI = CC₅₀/EC₅₀)
7-Deazaguanosine	e.g., Dengue Virus	Data not available	Data not available	Data not available
7-(N-Acetylaminomethyl)-7-deazaguanosine	e.g., Dengue Virus	Data not available	Data not available	Data not available

EC₅₀ (Half-maximal effective concentration) and CC₅₀ (Half-maximal cytotoxic concentration) values would be determined experimentally.

Anticancer Activity

The cytotoxic effects of these nucleoside analogues against various cancer cell lines can be quantified to determine their potential as anticancer agents.

Table 2: Hypothetical Comparative Anticancer Activity Data

Compound	Cancer Cell Line	IC₅₀ (µM)
7-Deazaguanosine	e.g., MCF-7	Data not available
7-(N-Acetylaminomethyl)-7-deazaguanosine	e.g., MCF-7	Data not available

IC₅₀ (Half-maximal inhibitory concentration) values would be determined experimentally.

Experimental Protocols

The following are detailed methodologies for key experiments to comparatively evaluate the biological activities of 7-(N-Acetylaminomethyl)-7-deazaguanosine and 7-deazaguanosine.

Synthesis of 7-Substituted 7-Deazaguanosine Derivatives

This protocol provides a general framework. Specific reaction conditions, including catalysts, solvents, and temperatures, may require optimization based on the specific derivative being synthesized.[1][6]

Materials:

• Protected 7-deazaguanine (B613801) derivative

• Protected ribofuranose derivative (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose)

• Silylating agent (e.g., N,O-bis(trimethylsilyl)acetamide)

• Lewis acid catalyst (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate)

• Anhydrous solvent (e.g., acetonitrile)

• Ammonia (B1221849) in methanol

• Sodium methoxide (B1231860) in methanol

• Standard laboratory glassware and purification equipment (e.g., silica (B1680970) gel chromatography)

Procedure:

• Silylation: The protected 7-deazaguanine derivative is silylated using a suitable silylating agent in an anhydrous solvent.

• Glycosylation: The silylated base is reacted with the protected ribofuranose derivative in the presence of a Lewis acid catalyst. The reaction is monitored by thin-layer chromatography.

• Purification: The resulting protected nucleoside is purified by silica gel chromatography.

• Deprotection: The protecting groups are removed using standard procedures, such as treatment with methanolic ammonia followed by sodium methoxide in methanol.

• Final Purification: The final deprotected nucleoside is purified by chromatography or recrystallization.

Plaque Reduction Assay for Antiviral Activity

This assay is a standard method for quantifying the antiviral efficacy of a compound.[9][10][11][12]

Materials:

• Confluent monolayer of susceptible host cells (e.g., Vero cells) in 24-well plates

• Virus stock of known titer

• Test compounds (7-deazaguanosine and its derivative) at various concentrations

• Culture medium (e.g., DMEM) with and without serum

• Semi-solid overlay (e.g., agarose (B213101) or methylcellulose (B11928114) in culture medium)

• Fixing solution (e.g., 10% formalin)

• Staining solution (e.g., 0.1% crystal violet)

Procedure:

• Cell Seeding: Seed host cells in 24-well plates to form a confluent monolayer.

• Compound Dilution: Prepare serial dilutions of the test compounds in serum-free medium.

• Infection: Infect the cell monolayers with a standardized amount of virus (e.g., 100 plaque-forming units per well) in the presence of the various concentrations of the test compounds. Include virus-only and cell-only controls.

• Adsorption: Incubate the plates for 1-2 hours to allow for virus adsorption.

• Overlay: Remove the inoculum and add the semi-solid overlay to each well.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-5 days), depending on the virus.

• Fixation and Staining: Fix the cells and then stain with crystal violet to visualize the plaques.

• Plaque Counting: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus control. The EC₅₀ value is determined from the dose-response curve.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[13][14][15][16][17]

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, etc.)

• 96-well plates

• Culture medium

• Test compounds at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to attach overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 48 or 72 hours). Include untreated cell controls.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control. The IC₅₀ or CC₅₀ value is determined from the dose-response curve.

Potential Mechanisms of Action and Signaling Pathways

Nucleoside analogues can exert their effects through various mechanisms, primarily by interfering with nucleic acid synthesis and modulating cellular signaling pathways that control cell proliferation and survival.

Inhibition of DNA/RNA Synthesis

Both 7-deazaguanosine and its derivatives, upon intracellular phosphorylation to their triphosphate forms, can act as competitive inhibitors of viral or cellular DNA and RNA polymerases. Incorporation of these analogues into growing nucleic acid chains can lead to chain termination, thereby halting replication.

Modulation of Cellular Signaling Pathways

The anticancer activity of nucleoside analogues is often linked to their ability to induce apoptosis. This programmed cell death can be triggered through the modulation of key signaling pathways such as the NF-κB and MAPK pathways.

NF-κB Signaling Pathway: The NF-κB pathway plays a crucial role in inflammation, immunity, and cell survival. Its constitutive activation is a hallmark of many cancers. Inhibition of this pathway can render cancer cells more susceptible to apoptosis.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is a key regulator of cell proliferation, differentiation, and survival. Dysregulation of this pathway is frequently observed in cancer. Nucleoside analogues can potentially interfere with this pathway, leading to cell cycle arrest and apoptosis.

Visualizations

Signaling Pathway Diagrams

Caption: Potential modulation of the NF-κB signaling pathway.

Caption: Potential modulation of the MAPK signaling pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for comparative analysis.

Conclusion

7-Deazaguanosine and its 7-substituted derivatives, such as 7-(N-Acetylaminomethyl)-7-deazaguanosine, represent a promising class of nucleoside analogues for the development of novel antiviral and anticancer therapies. The structural modification at the 7-position offers the potential for enhanced biological activity, improved pharmacokinetic properties, and altered selectivity. This technical guide provides a foundational framework for the comparative evaluation of these two compounds. Further research, employing the outlined experimental protocols, is essential to fully elucidate their therapeutic potential and to understand the structure-activity relationships that govern their biological effects. The insights gained from such studies will be invaluable for the rational design of next-generation 7-deazapurine nucleoside drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure-activity relationships of 7-deaza-6-benzylthioinosine analogues as ligands of Toxoplasma gondii adenosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Discovery of a Novel Template, 7-Substituted 7-Deaza-4′-Thioadenosine Derivatives as Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Broad-spectrum activity of 8-chloro-7-deazaguanosine against RNA virus infections in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Viral Titering-Plaque Assay Protocol - Creative Biogene [creative-biogene.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. texaschildrens.org [texaschildrens.org]
• 16. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Mechanism of Action of 7-Substituted 7-Deazaguanosine Analogs: A Technical Overview

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine belongs to the class of pyrrolo[2,3-d]pyrimidine nucleosides, which are analogs of the natural purine (B94841) nucleoside guanosine. The key structural feature of this class is the replacement of the nitrogen atom at position 7 of the purine ring with a carbon atom. This modification allows for the introduction of various substituents at the 7-position, leading to a diverse range of biological activities. These analogs have garnered significant interest in drug development due to their potential as antiviral and anticancer agents. The N-acetylaminomethyl group at the 7-position is suggested to enhance both solubility and biological activity.[1]

The general mechanism of action for these compounds revolves around their ability to mimic natural nucleosides, thereby interfering with nucleic acid metabolism. This interference can occur through several mechanisms, including the inhibition of key enzymes involved in DNA and RNA synthesis and incorporation into nascent nucleic acid chains, leading to chain termination or dysfunction.

Core Mechanism of Action: Inhibition of Nucleic Acid Synthesis

The primary proposed mechanism of action for 7-substituted 7-deazaguanosine (B17050) analogs is the disruption of DNA and RNA synthesis.[1][2] This is achieved through the inhibition of viral and cellular polymerases.

Antiviral Activity

In the context of viral infections, particularly those caused by RNA viruses, these nucleoside analogs are designed to be recognized by viral RNA-dependent RNA polymerase (RdRp). The process begins with the cellular uptake of the nucleoside analog, followed by intracellular phosphorylation to its active triphosphate form. This triphosphate analog then competes with the natural nucleoside triphosphates for binding to the active site of the viral polymerase.

Once incorporated into the growing RNA strand, the modified nucleoside can act as a chain terminator, preventing further elongation of the nucleic acid chain.[2] This premature termination of viral genomes is a critical step in inhibiting viral replication. Studies on various 7-substituted 7-deazapurine ribonucleosides have demonstrated their ability to inhibit the RdRp of viruses such as Dengue, Zika, and SARS-CoV-2.[2]

Anticancer Activity

The anticancer properties of 7-deazaguanosine analogs are also linked to their interference with nucleic acid synthesis. Rapidly proliferating cancer cells have a high demand for DNA and RNA synthesis. These analogs can be incorporated into the DNA of cancer cells, leading to DNA damage and the induction of apoptosis (programmed cell death). Additionally, some derivatives have been shown to inhibit protein kinases, which are crucial enzymes in cell signaling pathways that regulate cell growth and proliferation.

Signaling Pathways

While specific signaling pathways for 7-(N-Acetylaminomethyl)-7-deazaguanosine have not been elucidated, the induction of apoptosis by related compounds suggests the involvement of cell death pathways.

Apoptosis Induction

Incorporation of 7-deazaguanosine analogs into DNA can trigger the DNA damage response (DDR). This can lead to the activation of the intrinsic apoptotic pathway, which is mediated by the mitochondria. Key events in this pathway include the release of cytochrome c from the mitochondria, followed by the activation of a cascade of caspases, which are proteases that execute the apoptotic program.

Quantitative Data on Related 7-Deazapurine Nucleosides

Specific quantitative data for 7-(N-Acetylaminomethyl)-7-deazaguanosine is not available. However, data from studies on other 7-substituted 7-deazapurine nucleosides provide insights into the potential potency of this class of compounds.

Compound Class	Target	Assay	Activity	Reference
7-alkynyl-pyrrolotriazine C-ribonucleosides	Tumor Cell Lines	Cytotoxicity (IC50)	0.02 - 0.08 µM	[3]
7-vinyl-7-deaza-adenine nucleoside	Hepatitis C Virus (HCV)	Antiviral (EC90)	7.6 µM	[4]
7-carbomethoxyvinyl-7-deazapurine nucleoside	Human Immunodeficiency Virus 1 (HIV-1)	Antiviral (EC50)	0.71 µM	[4]
7-substituted 7-deazapurine triphosphates	Viral RdRp	Enzyme Inhibition (IC50)	Micromolar concentrations	[2]

Experimental Protocols

Detailed experimental protocols for 7-(N-Acetylaminomethyl)-7-deazaguanosine are not published. The following are generalized protocols for key assays used to characterize the mechanism of action of nucleoside analogs, based on standard methodologies found in the literature.

RNA-Dependent RNA Polymerase (RdRp) Inhibition Assay

This assay is designed to measure the ability of a compound to inhibit the activity of a viral polymerase.

Workflow:

Methodology:

• Reaction Setup: A reaction mixture is prepared containing the purified viral RdRp enzyme, a suitable RNA template, a mixture of natural nucleoside triphosphates (NTPs) including one that is radioactively or fluorescently labeled, and varying concentrations of the test compound (in its triphosphate form).

• Incubation: The reaction is incubated at the optimal temperature for the enzyme to allow for RNA synthesis.

• Quenching: The reaction is stopped, typically by the addition of EDTA.

• Product Separation: The newly synthesized RNA products are separated from the unincorporated labeled NTPs, often by gel electrophoresis or filter binding assays.

• Quantification: The amount of labeled NTP incorporated into the RNA product is quantified using a phosphorimager or fluorescence reader.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a no-compound control. The IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined by fitting the data to a dose-response curve.

Cell Viability and Cytotoxicity Assay

This assay determines the concentration of the compound that is toxic to cells.

Methodology:

• Cell Seeding: Cells (e.g., cancer cell lines or normal cell lines for selectivity assessment) are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: The cells are treated with a serial dilution of the test compound and incubated for a specified period (e.g., 72 hours).

• Viability Assessment: A viability reagent (e.g., MTS, MTT, or a reagent that measures ATP content) is added to the wells.

• Signal Measurement: The absorbance or luminescence is measured using a plate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The CC50 (the concentration of the compound that reduces cell viability by 50%) is determined.

Apoptosis Assay (Annexin V Staining)

This assay is used to detect and quantify apoptosis in cells treated with the compound.

Workflow:

Methodology:

• Cell Treatment: Cells are treated with the test compound at various concentrations for a defined period.

• Cell Harvesting: Adherent cells are detached, and both adherent and suspension cells are collected by centrifugation.

• Staining: The cells are washed and resuspended in a binding buffer containing a fluorescently labeled Annexin V (e.g., Annexin V-FITC) and a viability dye such as propidium iodide (PI). Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. The fluorescence signals from Annexin V and PI are used to differentiate between live, early apoptotic, late apoptotic, and necrotic cells.

Conclusion

7-(N-Acetylaminomethyl)-7-deazaguanosine is a member of a promising class of nucleoside analogs with potential therapeutic applications. Based on the available data for related compounds, its mechanism of action is likely centered on the inhibition of nucleic acid synthesis through the targeting of viral or cellular polymerases, and the induction of apoptosis in cancer cells. Further research is required to elucidate the specific molecular targets and signaling pathways affected by this particular compound and to determine its full therapeutic potential.

References

• 1. Buy 7-(N-Acetylaminomethyl)-7-deazaguanosine [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Antitumor Activity of C-7-Alkynylated and Arylated Pyrrolotriazine C-Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and antiviral activity of 2′-deoxy-2′-fluoro-2′-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5′-triphosphates - PMC [pmc.ncbi.nlm.nih.gov]

The Pyrrolo[2,3-d]pyrimidine Scaffold: A Technical Guide to the Discovery and History of 7-Deazaguanine Nucleoside Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quest for novel therapeutic agents has often led scientists to explore the vast chemical space of nucleoside analogs. Among these, the 7-deazaguanine (B613801) (pyrrolo[2,3-d]pyrimidine) scaffold has emerged as a privileged structure in medicinal chemistry. The replacement of the nitrogen atom at the 7-position of the purine (B94841) ring with a carbon atom bestows unique physicochemical properties upon these molecules, leading to a rich history of discovery and a broad spectrum of biological activities. This technical guide provides an in-depth exploration of the discovery, history, synthesis, and biological evaluation of 7-deazaguanine nucleoside analogs, offering a comprehensive resource for researchers and drug development professionals.

A Historical Perspective: From Natural Products to Rational Design

The story of 7-deazaguanine nucleosides begins with the discovery of naturally occurring antibiotics in the 1950s and 1960s. These pioneering discoveries laid the foundation for decades of research into the therapeutic potential of this unique class of compounds.

• 1950s-1960s: The Era of Natural Products: The first notable 7-deazapurine nucleoside, Tubercidin (B1682034) (7-deazaadenosine), was isolated from Streptomyces tubercidicus.[1] Its potent cytotoxic and antimicrobial activities sparked significant interest in the scientific community.[1] The mechanism of action of tubercidin involves its intracellular phosphorylation to the triphosphate form, which is then incorporated into RNA and DNA, leading to the inhibition of nucleic acid and protein synthesis.[1][2]

• Subsequent Discoveries: Following the discovery of Tubercidin, other naturally occurring 7-deazapurine antibiotics were isolated, including Toyocamycin and Sangivamycin , also from Streptomyces species. These compounds, featuring a nitrile and a carboxamide group at the 7-position, respectively, also demonstrated significant cytotoxic and antiviral properties.

• The Rise of Synthetic Analogs: The promising biological activities of these natural products spurred the development of synthetic methodologies to create novel 7-deazaguanine nucleoside analogs. The ability to modify the nucleobase and the sugar moiety allowed for the systematic exploration of structure-activity relationships (SAR) and the optimization of therapeutic properties.

Biosynthesis of Naturally Occurring 7-Deazaguanine Derivatives

In certain bacteria and bacteriophages, 7-deazaguanine derivatives are found as modified bases in tRNA and DNA, where they play roles in processes like restriction-modification systems. The biosynthesis of the core 7-deazaguanine scaffold starts from guanosine (B1672433) triphosphate (GTP).

Biosynthesis of 7-deazaguanine derivatives.

Chemical Synthesis of 7-Deazaguanine Nucleoside Analogs

The synthesis of 7-deazaguanine nucleoside analogs has been a subject of extensive research, leading to the development of several robust methodologies.

Glycosylation Strategies

The key step in the synthesis of these analogs is the formation of the N-glycosidic bond between the 7-deazaguanine heterocycle and a suitably protected sugar moiety.

• Vorbrüggen Glycosylation: This is one of the most widely used methods for nucleoside synthesis. It involves the reaction of a silylated heterocyclic base with a peracylated sugar in the presence of a Lewis acid catalyst, such as trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Role of 7-(N-Acetylaminomethyl)-7-deazaguanosine in RNA modification

An In-depth Technical Guide to 7-Deazaguanosine (B17050) Derivatives in RNA Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Post-transcriptional RNA modifications are critical regulators of gene expression, influencing RNA structure, stability, and function. Among the vast array of over 170 known modifications, the 7-deazaguanosine derivatives represent a unique class characterized by the substitution of nitrogen at position 7 of the purine (B94841) ring with a carbon. This alteration fundamentally changes the chemical properties of the nucleobase, impacting its role in biological processes.

The most extensively studied of these is Queuosine (B110006) (Q) , a hypermodified nucleoside found in the anticodon loop of specific transfer RNAs (tRNAs) in both bacteria and eukaryotes.[1] Its biosynthesis involves several precursors, including 7-cyano-7-deazaguanine (preQ₀) and 7-aminomethyl-7-deazaguanine (preQ₁).[2][3] While bacteria can synthesize these compounds de novo, eukaryotes rely on salvaging the base, queuine (B138834), from their diet and gut microbiota.[2][4]

This technical guide provides a comprehensive overview of the biosynthesis, function, and analysis of 7-deazaguanosine derivatives in RNA. It will delve into the signaling pathways they participate in, present quantitative data from key studies, and outline relevant experimental protocols. The compound 7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog available for research purposes, noted for potential antiviral and anticancer properties, but it is not a known natural RNA modification. Therefore, this document will focus on the well-characterized, naturally occurring 7-deazaguanosine derivatives that play a crucial role in RNA biology.

Biosynthesis of Queuosine: A Multi-Enzyme Pathway

The de novo biosynthesis of queuosine precursors in bacteria is a complex pathway that begins with guanosine-5'-triphosphate (GTP).[4] This pathway is essential for producing the preQ₀ base, which is a central intermediate for further modifications in both RNA and DNA.[5]

Key Enzymatic Steps:

• GTP Cyclohydrolase I (FolE/GCHI): This enzyme catalyzes the first step, converting GTP to dihydroneopterin triphosphate (H₂NTP), a step shared with the folate biosynthesis pathway.[2][6]

• 6-carboxy-5,6,7,8-tetrahydropterin synthase (QueD): Converts H₂NTP into 6-carboxy-5,6,7,8-tetrahydropterin (CPH₄).[3][6]

• 7-carboxy-7-deazaguanine (B3361655) synthase (QueE): An atypical radical S-adenosyl-L-methionine (SAM) enzyme that transforms CPH₄ into 7-carboxy-7-deazaguanine (CDG).[3][7]

• 7-cyano-7-deazaguanine synthase (QueC): An ATP-dependent enzyme that catalyzes the conversion of CDG into 7-cyano-7-deazaguanine (preQ₀).[3][8]

• PreQ₀ Oxidoreductase (QueF): In the bacterial pathway to queuosine, this NADPH-dependent enzyme reduces preQ₀ to 7-aminomethyl-7-deazaguanine (preQ₁).[2][3]

• tRNA-Guanine Transglycosylase (TGT): This key enzyme catalyzes a base-exchange reaction, inserting preQ₁ (in bacteria) or the salvaged queuine base (in eukaryotes) into the wobble position (G34) of target tRNAs.[2][9]

Further enzymatic steps involving QueA modify the inserted base to form the final queuosine nucleoside within the tRNA molecule.[10]

Bacterial de novo biosynthesis pathway of Queuosine.

Functional Role of Queuosine in Translation

Queuosine is exclusively found at the wobble position (position 34) of tRNAs with GUN anticodons, which correspond to the amino acids Asparagine, Aspartic Acid, Histidine, and Tyrosine.[11][12] Its presence is crucial for maintaining the speed and accuracy of protein synthesis.

• Translational Fidelity: Q modification ensures correct codon-anticodon pairing. It stabilizes the pairing with NNU codons while preventing misreading of NNC codons, thereby enhancing the fidelity of translation.[13]

• Translational Efficiency: By optimizing codon recognition, Q-modified tRNAs can improve the rate of translation, particularly for codons that are frequently used.[14] The absence of Q has been shown to cause translational frameshifting.[11]

Regulation of Biosynthesis: The preQ₁ Riboswitch

In many bacteria, the genes involved in queuosine biosynthesis and transport are regulated by a cis-acting regulatory element in the 5' untranslated region of their mRNA called the preQ₁ riboswitch.[15] This small RNA element directly binds to the precursor preQ₁, controlling gene expression through transcription attenuation or inhibition of translation initiation.[16]

When preQ₁ concentrations are high, it binds to the riboswitch's aptamer domain. This binding induces a conformational change in the downstream "expression platform," typically forming a terminator hairpin that halts transcription or sequestering the Shine-Dalgarno sequence to block ribosome binding.[16][17] When preQ₁ levels are low, the riboswitch adopts an alternative conformation that allows gene expression to proceed, thus ensuring the cell produces the necessary enzymes for Q biosynthesis.

References

• 1. Biogenesis and roles of tRNA queuosine modification and its glycosylated derivatives in human health and diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Queuosine tRNA Modification: Connecting the Microbiome to the Translatome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deazaguanine derivatives, examples of crosstalk between RNA and DNA modification pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. 7-carboxy-7-deazaguanine synthase - Wikipedia [en.wikipedia.org]
• 8. 2024.sci-hub.st [2024.sci-hub.st]
• 9. 7-Deazaguanine modifications protect phage DNA from host restriction systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biosynthesis of 7-Deazaguanosine-Modified tRNA Nucleosides: a New Role for GTP Cyclohydrolase I - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Deazaguanine derivatives, examples of crosstalk between RNA and DNA modification pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Knotty is nice: Metabolite binding and RNA-mediated gene regulation by the preQ1 riboswitch family - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A riboswitch selective for the queuosine precursor preQ1 contains an unusually small aptamer domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. PreQ1 riboswitch - Wikipedia [en.wikipedia.org]
• 17. Single transcriptional and translational preQ1 riboswitches adopt similar pre-folded ensembles that follow distinct folding pathways into the same ligand-bound structure - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Potential Therapeutic Applications of 7-(N-Acetylaminomethyl)-7-deazaguanosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog belonging to the pyrrolo[2,3-d]pyrimidine class of compounds. As a modification of the natural nucleoside guanosine (B1672433), it holds significant potential for therapeutic applications, primarily in the realms of antiviral and anticancer treatments. Its mechanism of action is predicated on the inhibition of nucleic acid synthesis and the induction of apoptosis. This technical guide provides a comprehensive overview of the available data on 7-(N-Acetylaminomethyl)-7-deazaguanosine and its closely related analogs, including its synthesis, mechanism of action, and potential therapeutic uses, with a focus on quantitative data, experimental protocols, and relevant cellular signaling pathways.

Introduction

Nucleoside analogs are a cornerstone of antiviral and anticancer chemotherapy. By mimicking endogenous nucleosides, these compounds can interfere with the replication of viral genomes and the proliferation of cancer cells. 7-deazaguanosine (B17050) and its derivatives are a promising class of nucleoside analogs. The replacement of the nitrogen atom at the 7-position of the purine (B94841) ring with a carbon atom in 7-deazaguanosine alters the electronic properties of the nucleobase, which can lead to enhanced biological activity. The further substitution at this 7-position, as in 7-(N-Acetylaminomethyl)-7-deazaguanosine, offers opportunities to fine-tune the compound's therapeutic properties. This modification can influence its interaction with key enzymes involved in nucleic acid metabolism, such as DNA and RNA polymerases, and can trigger cellular pathways leading to programmed cell death (apoptosis). The N-acetylaminomethyl group may also enhance the compound's solubility and pharmacokinetic profile.

Mechanism of Action

The primary mechanism of action for 7-(N-Acetylaminomethyl)-7-deazaguanosine is believed to be the disruption of DNA and RNA synthesis.[1] Following cellular uptake, the nucleoside analog is expected to be phosphorylated by cellular kinases to its active triphosphate form. This triphosphate metabolite can then act as a competitive inhibitor of viral or cellular DNA and RNA polymerases, competing with the natural substrate, deoxyguanosine triphosphate (dGTP) or guanosine triphosphate (GTP). Incorporation of the analog into a growing nucleic acid chain can lead to chain termination, thereby halting replication.[1]

Furthermore, the accumulation of the nucleoside analog or the resulting DNA damage can trigger cellular stress responses, leading to the activation of apoptotic pathways and subsequent cell death.[1]

Inhibition of DNA Polymerases

Induction of Apoptosis

The incorporation of nucleoside analogs into DNA can cause replication stress and DNA damage, which are potent triggers of the intrinsic apoptotic pathway. This pathway is initiated by intracellular signals and converges on the mitochondria.

Therapeutic Applications

Based on its proposed mechanism of action, 7-(N-Acetylaminomethyl)-7-deazaguanosine is being investigated for its potential as an antiviral and anticancer agent.

Antiviral Activity

Nucleoside analogs are a well-established class of antiviral drugs. By targeting viral polymerases, they can selectively inhibit viral replication with minimal impact on host cell polymerases. 7-(N-Acetylaminomethyl)-7-deazaguanosine is noted to have potential applications against hepatitis B and C.[1]

Anticancer Activity

The ability of 7-(N-Acetylaminomethyl)-7-deazaguanosine to inhibit DNA synthesis and induce apoptosis makes it a promising candidate for cancer chemotherapy.[1] Its activity would be most pronounced in rapidly dividing cancer cells that have a high demand for nucleic acid precursors.

Quantitative Data

Due to the limited availability of specific quantitative data for 7-(N-Acetylaminomethyl)-7-deazaguanosine, the following tables present data for closely related 7-substituted 7-deazaguanine (B613801) analogs to provide a representative overview of the potential activity of this class of compounds.

Table 1: Inhibition of Bacterial DNA Polymerase III by 7-Alkyl-N2-substituted-3-deazaguanine Analogs [2][3]

Compound/Analog	R Group at C7	Ki (μM) vs. Pol IIIC (Gram-positive)	Ki (μM) vs. Pol IIIE (Gram-positive)
HB-EMAU	H	0.2	>50
Analog 1	CH3	0.3	>50
Analog 2	C2H5	0.4	>50
Analog 3	n-C3H7	0.2	>50
Analog 4	n-C4H9	0.3	>50

Data from a study on 3-deazaguanine analogs, which share the modified purine core.

Table 2: In Vitro Antiviral Activity of Representative 7-Substituted-7-deazapurine Nucleoside Analogs

Compound/Analog	Virus	Cell Line	IC50 (µM)
5x	Influenza A (H1N1)	MDCK	5.88
5x	Influenza A (H3N2)	MDCK	6.95
5z	Influenza A (H1N1)	MDCK	3.95
5z	Influenza A (H3N2)	MDCK	3.61

Data from a study on 6-methyl-7-substituted-7-deaza purine nucleoside analogs.[4]

Table 3: In Vitro Anticancer Activity of Representative Substituted Triazine Derivatives

Compound/Analog	Cell Line	IC50 (µM)
97	MCF-7 (Breast Cancer)	0.77
98	MCF-7 (Breast Cancer)	0.1
99	MDA-MB-231 (Breast Cancer)	6.49

Data from a study on s-triazine derivatives, included to show the potency of heterocyclic compounds against cancer cell lines.[5]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of 7-(N-Acetylaminomethyl)-7-deazaguanosine. These protocols are based on established methods for similar nucleoside analogs.

Synthesis of 7-Substituted 7-Deazaguanosine Analogs

A general synthetic route to 7-substituted 7-deazaguanosine analogs involves a multi-step process starting from a protected 7-deazaguanine derivative.

Protocol:

• Protection of Functional Groups: Protect the amino and hydroxyl groups of the starting 7-deazaguanine material using appropriate protecting groups (e.g., pivaloyl for the amino group and silyl (B83357) ethers for the hydroxyl groups of the ribose moiety).

• Halogenation at C7: Introduce a halogen (e.g., iodine or bromine) at the 7-position of the deazapurine ring. This is typically achieved using reagents like N-iodosuccinimide (NIS) or N-bromosuccinimide (NBS).

• Glycosylation: Couple the halogenated deazapurine base with a protected ribose derivative (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose) under Vorbrüggen conditions, often using a Lewis acid catalyst such as trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf).

• Substitution at C7: Perform a cross-coupling reaction (e.g., Sonogashira or Suzuki coupling) to introduce the desired substituent at the 7-position. For an N-acetylaminomethyl group, this may involve coupling with an appropriate building block.

• Deprotection: Remove all protecting groups to yield the final 7-(N-Acetylaminomethyl)-7-deazaguanosine. This is typically done using basic conditions (e.g., ammonia (B1221849) in methanol) to remove acyl protecting groups and a fluoride (B91410) source (e.g., TBAF) for silyl ethers.

• Purification: Purify the final product using chromatographic techniques such as silica (B1680970) gel chromatography or high-performance liquid chromatography (HPLC).

DNA Polymerase Inhibition Assay

This assay measures the ability of the compound to inhibit the activity of a DNA polymerase.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing a buffered solution (e.g., Tris-HCl), MgCl2, dithiothreitol (B142953) (DTT), a DNA template/primer, the four deoxyribonucleoside triphosphates (dATP, dCTP, dGTP, dTTP), with one being radiolabeled (e.g., [3H]dTTP), and the DNA polymerase enzyme.

• Inhibitor Addition: Add varying concentrations of the triphosphate form of 7-(N-Acetylaminomethyl)-7-deazaguanosine to the reaction tubes. Include a control with no inhibitor.

• Initiation and Incubation: Initiate the reaction by adding the enzyme and incubate at the optimal temperature for the polymerase (e.g., 37°C).

• Termination: Stop the reaction at various time points by adding a quenching solution (e.g., EDTA).

• Quantification of DNA Synthesis: Spot the reaction mixture onto filter paper and wash with a trichloroacetic acid (TCA) solution to precipitate the newly synthesized DNA. The amount of incorporated radiolabeled dNTP is then quantified using a scintillation counter.

• Data Analysis: Determine the rate of DNA synthesis for each inhibitor concentration. Calculate the IC50 value, which is the concentration of the inhibitor that reduces the enzyme activity by 50%. The inhibition constant (Ki) can be determined by performing the assay at different substrate concentrations and analyzing the data using Michaelis-Menten kinetics.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer or virus-infected cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine. Include untreated cells as a control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value, which is the concentration of the compound that reduces cell viability by 50%.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the desired concentration of 7-(N-Acetylaminomethyl)-7-deazaguanosine for a specified time.

• Cell Harvesting: Harvest the cells, including both adherent and floating cells, and wash with cold phosphate-buffered saline (PBS).

• Annexin V and Propidium Iodide (PI) Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Visualization of Signaling Pathways and Workflows

Proposed Signaling Pathway for Apoptosis Induction

The following diagram illustrates a plausible signaling pathway for apoptosis induced by 7-(N-Acetylaminomethyl)-7-deazaguanosine through DNA replication inhibition.

Proposed apoptotic signaling pathway.

General Experimental Workflow for In Vitro Evaluation

The following diagram outlines a typical workflow for the in vitro evaluation of a novel therapeutic compound.

General in vitro evaluation workflow.

Logical Relationship of Therapeutic Action

This diagram illustrates the logical flow from the compound's properties to its therapeutic effect.

Logical flow of therapeutic action.

Conclusion and Future Directions

7-(N-Acetylaminomethyl)-7-deazaguanosine represents a promising scaffold for the development of novel antiviral and anticancer agents. Its structural similarity to guanosine allows for its interaction with key cellular machinery involved in nucleic acid replication, while the 7-deaza-7-substituted core provides opportunities for enhanced biological activity and improved pharmacokinetic properties.

Future research should focus on obtaining specific quantitative data for 7-(N-Acetylaminomethyl)-7-deazaguanosine, including its IC50 values against a broad panel of viruses and cancer cell lines, as well as its Ki values for specific viral and human polymerases. In vivo studies in relevant animal models are also crucial to evaluate its efficacy, toxicity, and pharmacokinetic profile. Elucidating the precise molecular interactions with its target enzymes and the specific signaling pathways it modulates will further aid in its development as a potential therapeutic agent. The exploration of combination therapies with other antiviral or anticancer drugs may also reveal synergistic effects and enhance its therapeutic potential.

References

• 1. academic.oup.com [academic.oup.com]
• 2. 7-Alkyl-N2-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Alkyl-N(2)-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and in vitro biological evaluation of novel 6-methyl-7-substituted-7-deaza purine nucleoside analogs as anti-influenza A agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the N-Acetylaminomethyl Modification on 7-Deazaguanosine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the N-acetylaminomethyl modification on the 7-deazaguanosine (B17050) scaffold, a modification of significant interest in medicinal chemistry and drug development. 7-deazaguanosine, a pyrrolo[2,3-d]pyrimidine nucleoside analog, offers a versatile platform for chemical modification at the 7-position, enabling the modulation of its biological activity. The N-acetylaminomethyl group, in particular, has been explored for its potential to enhance solubility and influence interactions with biological targets. This document details the chemical properties, synthesis, and biological activities of N-acetylaminomethyl-7-deazaguanosine and related derivatives, with a focus on their potential as antiviral, anticancer, and antibacterial agents. Detailed experimental protocols for relevant biological assays and visualizations of key pathways and workflows are provided to support further research and development in this area.

Introduction

Nucleoside analogs are a cornerstone of antiviral and anticancer chemotherapy. Modifications to the purine (B94841) or pyrimidine (B1678525) base and the sugar moiety can lead to compounds with potent and selective biological activity. The 7-deazapurine scaffold, where the nitrogen at position 7 of the purine ring is replaced by a carbon, is a particularly privileged structure in drug design.[1] This modification allows for the introduction of various substituents at the C7 position, which can enhance binding to target enzymes or modulate the compound's pharmacokinetic properties.[1]

7-deazaguanosine, an analog of the natural nucleoside guanosine, has been the subject of extensive research. The introduction of an N-acetylaminomethyl group at the 7-position results in 7-(N-Acetylaminomethyl)-7-deazaguanosine. This modification is intended to improve the physicochemical properties, such as solubility, and to explore novel interactions within the active sites of target enzymes.[2] This guide will delve into the technical aspects of this specific modification, providing researchers with the necessary information to understand its synthesis, biological evaluation, and potential therapeutic applications.

Chemical Properties

Chemical Structure:

• Systematic Name: 7-(N-Acetylaminomethyl)-7-deazaguanosine

• Molecular Formula: C14H19N5O6[3]

• Molecular Weight: 353.33 g/mol [3]

• CAS Number: 75277-39-3[4]

• Core Scaffold: 7-deazaguanosine (a pyrrolo[2,3-d]pyrimidine nucleoside)

• Modification: An N-acetylaminomethyl group (-CH2-NH-CO-CH3) attached to the C7 position of the 7-deazaguanine (B613801) base.

The replacement of the N7 atom with a carbon atom in the purine ring makes the five-membered ring more electron-rich and allows for the attachment of substituents at this position.[1] The N-acetylaminomethyl group is a relatively small, polar modification that can potentially engage in hydrogen bonding interactions with target proteins.

Synthesis

A plausible synthetic route would involve the following key steps:

• Protection of the sugar hydroxyl groups and the exocyclic amine of 7-deazaguanosine: This is a standard procedure in nucleoside chemistry to prevent unwanted side reactions. Common protecting groups include silyl (B83357) ethers (e.g., TBDMS) for the hydroxyls and acyl groups for the amine.

• Introduction of a suitable precursor at the 7-position: This could be achieved through various methods, such as a Mannich-type reaction with formaldehyde (B43269) and a suitable amine, or by first introducing a halo-methyl group at the 7-position followed by nucleophilic substitution with an appropriate nitrogen-containing nucleophile.

• Acetylation of the amino group: If an aminomethyl group is introduced in the previous step, it can be acetylated using acetic anhydride (B1165640) or acetyl chloride under appropriate basic conditions.

• Deprotection: Removal of the protecting groups from the sugar and the base to yield the final product.

A generalized workflow for the synthesis is depicted below.

Caption: Generalized synthetic workflow for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Biological Activity

7-(N-Acetylaminomethyl)-7-deazaguanosine is a nucleoside analog with potential antiviral, anticancer, and antibacterial properties.[4] The modification at the 7-position can influence its interaction with viral or cellular enzymes involved in nucleic acid synthesis.[2]

Antiviral Activity

While specific quantitative antiviral data for 7-(N-Acetylaminomethyl)-7-deazaguanosine is not widely published, the parent compound and other 7-deazaguanosine derivatives have demonstrated significant antiviral effects. For instance, the parent compound, 7-deazaguanosine, has been shown to be orally active against a range of RNA viruses in mice, with protective effects observed at doses of 50, 100, and 200 mg/kg/day.[5] Another derivative, 8-chloro-7-deazaguanosine, also showed broad-spectrum activity against RNA viruses in rodents.[2]

The mechanism of antiviral action for many nucleoside analogs involves inhibition of viral RNA-dependent RNA polymerase (RdRp).[6] After conversion to the triphosphate form within the cell, these analogs can act as chain terminators or competitive inhibitors of the natural nucleotide substrates.

Table 1: Antiviral Activity of Selected 7-Deazaguanosine Derivatives

Compound	Virus	Assay	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
7-deaza-2'-C-methyl-adenosine	Hepatitis C Virus (HCV)	Replicon	-	>100	-	[6]
7-deaza-2'-C-methyl-adenosine	Bovine Viral Diarrhea Virus (BVDV)	CPE Reduction	2.5	>100	>40	[6]
6-methyl-7-(substituted)-7-deazapurine nucleoside (5z)	Influenza A (H1N1)	CPE Reduction	3.95	>100	>25	[7]
6-methyl-7-(substituted)-7-deazapurine nucleoside (5z)	Influenza A (H3N2)	CPE Reduction	3.61	>100	>27	[7]
2'-deoxy-2'-spirooxetane-7-deazapurine nucleoside (11q)	SARS-CoV-2 (wild-type)	Vero E6 cells	0.14	>10	>71	[8]
2'-deoxy-2'-spirooxetane-7-deazapurine nucleoside (11q)	SARS-CoV-2 (BA.5)	Vero E6 cells	0.36	>10	>27	[8]

Note: Data for the specific N-acetylaminomethyl derivative is not available in the cited literature. The table presents data for structurally related compounds to indicate the potential of the 7-deazaguanosine scaffold.

Anticancer Activity

The anticancer activity of 7-deazaguanosine derivatives is believed to stem from their incorporation into RNA and DNA, leading to inhibition of protein synthesis and DNA damage.[1] The parent compound, 3-deazaguanine, has shown significant tumor growth inhibitory properties in animal models. 7-(N-Acetylaminomethyl)-7-deazaguanosine is also suggested to inhibit cell growth through the activation of apoptosis.[4]

Table 2: Anticancer Activity of Selected Deazaguanine Derivatives

Compound	Cell Line	Assay	IC50 (µM)	Reference
3-Deazaguanine	L1210 Leukemia	Cell Culture	Moderate Activity
3-Deazaguanine	P388 Leukemia	Cell Culture	Moderate Activity

Note: Specific IC50 values for 7-(N-Acetylaminomethyl)-7-deazaguanosine are not available in the reviewed literature.

Antibacterial Activity

Certain 7-substituted-N2-substituted-3-deazaguanines have been shown to be potent inhibitors of bacterial DNA polymerase IIIc, exhibiting activity against Gram-positive bacteria with Minimum Inhibitory Concentrations (MICs) in the range of 2.5–10 µg/ml.[9]

Mechanism of Action

The biological activity of 7-deazaguanosine derivatives is multifaceted and depends on the specific modification and the biological context. The general mechanism for nucleoside analogs involves intracellular phosphorylation to the active triphosphate form. This triphosphate can then interfere with nucleic acid synthesis by inhibiting polymerases or by being incorporated into the growing DNA or RNA chain, leading to chain termination or dysfunction.

Biosynthesis of the 7-Deazaguanine Core

The 7-deazaguanine core of these modified nucleosides is derived from guanosine-5'-triphosphate (GTP) through a multi-step enzymatic pathway. The key intermediate is 7-cyano-7-deazaguanine (preQ0).[10] This pathway is crucial for the biosynthesis of various modified nucleosides found in tRNA and DNA.[10][11]

Caption: Biosynthetic pathway of the 7-deazaguanine precursor, preQ0.[10][12]

Potential Cellular Effects

The N-acetylaminomethyl modification on 7-deazaguanosine could influence several cellular processes:

• Enzyme Inhibition: The modified nucleoside triphosphate may act as a competitive inhibitor or an alternative substrate for viral or cellular polymerases. The N-acetylaminomethyl group could provide additional interactions within the enzyme's active site.[2]

• Modulation of Gene Expression: If incorporated into DNA or RNA, the modification could alter the local structure of the nucleic acid, affecting protein binding and gene expression.[2]

• Induction of Apoptosis: The accumulation of the modified nucleoside or its metabolites, or the disruption of normal cellular processes, could trigger programmed cell death.[4]

Experimental Protocols

This section provides detailed protocols for key in vitro assays used to evaluate the biological activity of compounds like 7-(N-Acetylaminomethyl)-7-deazaguanosine.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium

• 96-well plates

• Test compound (7-(N-Acetylaminomethyl)-7-deazaguanosine)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.[13]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Add 100 µL of the compound dilutions to the appropriate wells. Include a vehicle control (medium with the same concentration of the compound's solvent, e.g., DMSO). Incubate for 48-72 hours.[13]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[13]

• Formazan Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight in the incubator.[14]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 (50% cytotoxic concentration) value.[14]

Caption: Workflow for the MTT cytotoxicity assay.

Plaque Reduction Assay for Antiviral Activity

The plaque reduction assay is a standard method to measure the ability of a compound to inhibit the replication of a cytopathic virus.

Principle: A confluent monolayer of host cells is infected with a known amount of virus. In the presence of an effective antiviral compound, the number of plaques (zones of cell death) will be reduced compared to an untreated control.

Materials:

• Host cell line susceptible to the virus of interest

• Virus stock with a known titer

• 6-well plates

• Test compound

• Overlay medium (e.g., medium with low-melting-point agarose (B213101) or methylcellulose)

• Staining solution (e.g., crystal violet)

Protocol:

• Cell Seeding: Seed host cells in 6-well plates to form a confluent monolayer.[15]

• Virus Infection: Prepare serial dilutions of the virus. Infect the cell monolayers with a dilution of the virus that will produce a countable number of plaques (e.g., 50-100 PFU/well). Incubate for 1-2 hours to allow for viral adsorption.[15]

• Compound Treatment: Remove the virus inoculum and overlay the cells with 2 mL of overlay medium containing various concentrations of the test compound.[15]

• Incubation: Incubate the plates at the optimal temperature for the virus until plaques are visible (typically 2-5 days).[12]

• Plaque Visualization: Remove the overlay, fix the cells (e.g., with formaldehyde), and stain with crystal violet.[15]

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control and determine the EC50 (50% effective concentration).[14]

Caption: Workflow for the plaque reduction antiviral assay.

Conclusion

The N-acetylaminomethyl modification on 7-deazaguanosine represents a promising avenue for the development of novel therapeutic agents. The 7-deazaguanosine scaffold provides a robust platform for medicinal chemistry efforts, and modifications at the 7-position have been shown to yield compounds with potent antiviral, anticancer, and antibacterial activities. While specific quantitative data and detailed synthetic protocols for 7-(N-Acetylaminomethyl)-7-deazaguanosine are not extensively documented in publicly available literature, the information on related analogs strongly suggests its potential. This technical guide provides a foundational understanding of this compound, including its chemical properties, a generalized synthetic approach, its likely biological activities and mechanisms of action, and detailed protocols for its evaluation. It is hoped that this guide will serve as a valuable resource for researchers in the field and stimulate further investigation into this and other related 7-deazaguanosine derivatives.

References

• 1. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 2. Buy 7-(N-Acetylaminomethyl)-7-deazaguanosine [smolecule.com]
• 3. biosynth.com [biosynth.com]
• 4. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FDA-Approved Drugs with Potent In Vitro Antiviral Activity against Severe Acute Respiratory Syndrome Coronavirus 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The current state of validated small molecules inhibiting SARS-CoV-2 nonstructural proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Norfloxacin Derivative with Carbazole at C-7 FQB-1 Induces Cytotoxic, Antiproliferative, and Antitumor Effects in an Experimental Lung Carcinoma Model [mdpi.com]
• 8. pharmacytimes.com [pharmacytimes.com]
• 9. 7-Alkyl-N(2)-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-Alkyl-N2-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. asm.org [asm.org]
• 13. Deazaguanine derivatives, examples of crosstalk between RNA and DNA modification pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 15. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Modeling of 7-(N-Acetylaminomethyl)-7-deazaguanosine Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in silico modeling of 7-(N-Acetylaminomethyl)-7-deazaguanosine, a modified nucleoside with significant therapeutic potential. Due to the limited availability of direct experimental and computational data for this specific molecule, this paper establishes a framework for its study based on established methodologies applied to structurally similar 7-deazaguanine (B613801) derivatives and other modified nucleosides. This document outlines detailed protocols for key in silico techniques, including molecular docking and molecular dynamics simulations, and summarizes relevant quantitative data from analogous compounds to inform future research. Furthermore, it presents experimental protocols for biophysical assays essential for the validation of computational predictions and visualizes pertinent biological pathways and experimental workflows using Graphviz diagrams.

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic purine (B94841) nucleoside analog characterized by the replacement of the N7 atom of the guanine (B1146940) base with a carbon atom, to which an N-acetylaminomethyl group is attached.[1] This modification alters the electronic properties and steric profile of the molecule compared to its natural counterpart, guanosine (B1672433), potentially leading to unique interactions with biological macromolecules.[1][2] Analogs of 7-deazaguanine have demonstrated a broad spectrum of biological activities, including antiviral, anticancer, and antibacterial properties, primarily through the inhibition of enzymes involved in nucleic acid metabolism and the modulation of cellular signaling pathways.[1][3]

The development of 7-(N-Acetylaminomethyl)-7-deazaguanosine as a therapeutic agent necessitates a thorough understanding of its molecular interactions with target proteins and nucleic acids. In silico modeling, encompassing techniques such as molecular docking and molecular dynamics simulations, offers a powerful and cost-effective approach to predict and analyze these interactions at an atomic level.[4] This guide provides a foundational protocol for initiating in silico studies on 7-(N-Acetylaminomethyl)-7-deazaguanosine, drawing parallels from computational studies on related 7-deazapurine nucleosides.[4][5]

In Silico Modeling Protocols

The in silico investigation of 7-(N-Acetylaminomethyl)-7-deazaguanosine interactions can be approached through a systematic workflow that begins with target identification and culminates in the detailed analysis of its binding dynamics.

Homology Modeling of Target Proteins

In the absence of a crystal structure for a target protein of interest, homology modeling can be employed to generate a three-dimensional model.

• Template Selection: Identify suitable template structures by performing a BLAST search against the Protein Data Bank (PDB). Select templates with the highest sequence identity and resolution.

• Model Building: Utilize software such as MODELLER or SWISS-MODEL to generate the 3D model based on the alignment with the chosen template(s).

• Model Validation: Assess the quality of the generated model using tools like PROCHECK for Ramachandran plot analysis and Verify3D to evaluate the compatibility of the 3D model with its own amino acid sequence.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein. This technique is instrumental in identifying potential binding modes and estimating the strength of the interaction.

• Ligand and Protein Preparation:

  • Prepare the 3D structure of 7-(N-Acetylaminomethyl)-7-deazaguanosine using a molecular builder like Avogadro or ChemDraw. Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Prepare the target protein structure by removing water molecules, adding hydrogen atoms, and assigning appropriate charges using tools like AutoDockTools or the Protein Preparation Wizard in Schrödinger Suite.

• Grid Generation: Define the binding site on the target protein and generate a grid box that encompasses this region. The grid parameters should be large enough to allow for translational and rotational sampling of the ligand.

• Docking Simulation: Perform the docking calculations using software like AutoDock Vina or Glide. The software will generate a series of binding poses ranked by a scoring function that estimates the binding affinity.

• Analysis of Results: Analyze the top-ranked poses to identify key interactions such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions between the ligand and the protein.

Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of the ligand-protein complex over time, offering a more realistic representation of the interaction than static docking poses.[4]

• System Preparation:

  • Use the best-ranked docking pose as the starting structure for the MD simulation.

  • Solvate the complex in a periodic box of water molecules (e.g., TIP3P water model).

  • Add counter-ions to neutralize the system.

• Force Field Parameterization:

  • Standard force fields like AMBER or GROMOS can be used for the protein.[6]

  • Parameters for the modified nucleoside, 7-(N-Acetylaminomethyl)-7-deazaguanosine, may need to be generated using quantum mechanical calculations (e.g., using Gaussian) and tools like Antechamber.

• Simulation Protocol:

  • Minimization: Perform energy minimization of the entire system to remove steric clashes.

  • Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and then equilibrate it under constant pressure and temperature (NPT ensemble) to ensure the system reaches a stable state.

  • Production Run: Run the production simulation for a sufficient length of time (e.g., 100 ns or more) to sample the conformational space of the complex.[4]

• Trajectory Analysis: Analyze the MD trajectory to study the stability of the complex, root-mean-square deviation (RMSD), root-mean-square fluctuation (RMSF) of protein residues, and the persistence of key intermolecular interactions over time.

Quantitative Data from Analogous Compounds

Compound/Analog	Target	Assay	Quantitative Value	Reference
7-thienyl-7-deazaadenosine (AB-61)	Various Cancer Cell Lines	Cytotoxicity Assay	Nanomolar IC₅₀	[7]
7-deazapurine ribonucleoside 5′-O-phosphonomethyl ether	Mouse CD73	Inhibition Assay	Low micromolar IC₅₀	[8]
Flexible 8-aza-7-deazapurine nucleoside analogs	M. smegmatis mc² 155	MIC Assay	13-50 µg/mL	[3]
Flexible 8-aza-7-deazapurine nucleoside analogs	M. tuberculosis H37Rv	MIC Assay	20-40 µg/mL	[3]
7-deaza-2'-deoxyguanosine in DNA duplex	-	UV Thermal Melting	ΔTₘ of -7.7°C	[9]
7-deaza-2'-deoxyadenosine in DNA duplex	-	UV Thermal Melting	ΔTₘ of -8.2°C	[9]

Table 1: Summary of Quantitative Data for 7-Deazapurine Nucleoside Analogs. This table presents a collection of inhibitory concentrations and biophysical data for various 7-deazapurine derivatives against different biological targets.

Experimental Protocols for Validation

The predictions from in silico modeling must be validated through experimental biophysical assays. The following protocols are widely used to characterize the binding of small molecules to their biological targets.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[10][11]

• Sample Preparation:

  • Dialyze both the protein and the ligand (7-(N-Acetylaminomethyl)-7-deazaguanosine) extensively against the same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of the protein and ligand solutions using a reliable method (e.g., UV-Vis spectroscopy for protein, and a validated method for the ligand).

• Experimental Setup:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe.

  • Set the experimental temperature, stirring speed, and injection parameters.

• Titration:

  • Perform a series of injections of the ligand into the protein solution.

  • Record the heat released or absorbed after each injection.

• Data Analysis:

  • Integrate the heat-flow peaks to obtain the heat change per injection.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte to a ligand immobilized on a sensor chip in real-time. It provides kinetic information, including the association rate constant (kₐ), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[12][13]

• Sensor Chip Preparation:

  • Immobilize the target protein (ligand) onto a suitable sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of the 7-(N-Acetylaminomethyl)-7-deazaguanosine solution (analyte) over the sensor surface.

  • Monitor the change in the SPR signal (response units, RU) over time to generate sensorgrams.

• Kinetic Analysis:

  • Fit the association and dissociation phases of the sensorgrams to a kinetic model (e.g., 1:1 Langmuir binding model) to determine the kinetic rate constants.

  • The equilibrium dissociation constant (KD) is calculated as the ratio of kd/kₐ.

Filter-Binding Assay

This technique is particularly useful for studying interactions between small molecules and nucleic acids. It relies on the principle that proteins and protein-nucleic acid complexes are retained by a nitrocellulose filter, while free nucleic acids pass through.

• Probe Labeling: Radioactively or fluorescently label the nucleic acid target.

• Binding Reaction: Incubate the labeled nucleic acid with varying concentrations of the protein and/or 7-(N-Acetylaminomethyl)-7-deazaguanosine.

• Filtration: Pass the binding reactions through a nitrocellulose filter under vacuum.

• Quantification: Quantify the amount of labeled nucleic acid retained on the filter using a scintillation counter or a fluorescence imager.

• Data Analysis: Plot the fraction of bound nucleic acid as a function of the protein/ligand concentration to determine the binding affinity.

Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts relevant to the study of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Caption: In Silico Modeling Workflow for 7-AAG.

Caption: Biosynthesis of 7-Deazaguanine Derivatives.

Caption: Experimental Validation Workflow.

Caption: Toyocamycin's Inhibition of XBP1 Splicing.

Conclusion

While direct computational and experimental data on 7-(N-Acetylaminomethyl)-7-deazaguanosine remains to be published, this guide provides a robust framework for initiating its in silico investigation. By leveraging established methodologies for analogous 7-deazapurine nucleosides, researchers can effectively predict its binding modes, estimate its binding affinities, and understand its dynamic interactions with potential biological targets. The experimental protocols detailed herein are crucial for the subsequent validation of these computational predictions. The continued exploration of this and other modified nucleosides through a synergistic combination of in silico and experimental approaches will undoubtedly accelerate the discovery and development of novel therapeutic agents.

References

• 1. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of 7-deaza-2′-deoxyguanosine–2′-deoxycytidine base pairing in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Molecular dynamics simulations and MM-GBSA reveal novel guanosine derivatives against SARS-CoV-2 RNA dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel 7-Deazapurine Incorporating Isatin Hybrid Compounds as Protein Kinase Inhibitors: Design, Synthesis, In Silico Studies, and Antiproliferative Evaluation [mdpi.com]
• 6. A Systematic Framework for Molecular Dynamics Simulations of Protein Post-Translational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Conformational Morphing by a DNA Analog Featuring 7-Deazapurines and 5-Halogenpyrimidines and the Origins of Adenine-Tract Geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Using Isothermal Titration Calorimetry to Determine Thermodynamic Parameters of Protein–Glycosaminoglycan Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 12. Analysis of Protein Interactions by Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Incorporating 7-(N-Acetylaminomethyl)-7-deazaguanosine into Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-deazaguanosine and its derivatives are a class of modified nucleosides that offer unique properties when incorporated into oligonucleotides. The replacement of the N7 nitrogen of guanine (B1146940) with a carbon atom alters the hydrogen bonding capabilities in the major groove and can prevent the formation of G-quadruplex structures, which is often problematic in G-rich sequences. The specific modification, 7-(N-Acetylaminomethyl)-7-deazaguanosine, provides a functional group that can influence solubility, nuclease resistance, and interactions with target biomolecules.[1] Its structural similarity to natural nucleosides allows it to be a substrate for enzymes involved in nucleic acid metabolism, suggesting potential applications as an antiviral or gene expression modulating agent.[1]

These application notes provide a comprehensive protocol for the incorporation of 7-(N-Acetylaminomethyl)-7-deazaguanosine into synthetic oligonucleotides using standard phosphoramidite (B1245037) chemistry. The protocols cover the synthesis of the required phosphoramidite building block, automated solid-phase oligonucleotide synthesis, and the subsequent deprotection and purification steps.

Key Materials and Reagents

Reagent/Material	Supplier	Purpose
7-(N-Acetylaminomethyl)-7-deazaguanosine	Biosynth[2]	Starting material for phosphoramidite synthesis
4,4'-Dimethoxytrityl chloride (DMT-Cl)	Standard DNA synthesis reagent supplier	5'-hydroxyl protection
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	Standard DNA synthesis reagent supplier	Phosphitylating agent
Standard DNA synthesis phosphoramidites (dA, dC, dG, T)	Standard DNA synthesis reagent supplier	Standard bases for oligonucleotide synthesis
Controlled Pore Glass (CPG) solid support	Standard DNA synthesis reagent supplier	Solid phase for synthesis
Acetonitrile (B52724) (anhydrous)	Standard DNA synthesis reagent supplier	Solvent for synthesis
Activator solution (e.g., 5-(Ethylthio)-1H-tetrazole)	Standard DNA synthesis reagent supplier	Activator for coupling reaction
Capping reagents (Acetic anhydride (B1165640)/THF/Lutidine)	Standard DNA synthesis reagent supplier	Capping of unreacted 5'-hydroxyl groups
Oxidizing solution (Iodine/water/pyridine)	Standard DNA synthesis reagent supplier	Oxidation of phosphite (B83602) triester to phosphate (B84403) triester
Detritylation solution (e.g., 3% Trichloroacetic acid in DCM)	Standard DNA synthesis reagent supplier	Removal of DMT protecting group
Deprotection solution (e.g., AMA or NH4OH)	Standard DNA synthesis reagent supplier	Cleavage from support and removal of protecting groups
HPLC columns (Reversed-phase and/or Anion-exchange)	Various	Purification of oligonucleotides

Experimental Protocols

Protocol 1: Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine Phosphoramidite

The successful incorporation of 7-(N-Acetylaminomethyl)-7-deazaguanosine into oligonucleotides begins with the synthesis of its corresponding phosphoramidite building block. This process involves the protection of the 5'-hydroxyl group with a dimethoxytrityl (DMT) group, followed by phosphitylation of the 3'-hydroxyl group.

Step 1: 5'-O-DMT Protection

• Dry 7-(N-Acetylaminomethyl)-7-deazaguanosine by co-evaporation with anhydrous pyridine.

• Dissolve the dried nucleoside in anhydrous pyridine.

• Add 4,4'-Dimethoxytrityl chloride (DMT-Cl) in portions while stirring under an argon atmosphere.

• Monitor the reaction by TLC until completion.

• Quench the reaction with methanol (B129727).

• Extract the product using dichloromethane (B109758) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the 5'-O-DMT-protected nucleoside by column chromatography on silica (B1680970) gel.

Step 2: 3'-O-Phosphitylation

• Dry the 5'-O-DMT-7-(N-Acetylaminomethyl)-7-deazaguanosine by co-evaporation with anhydrous acetonitrile.

• Dissolve the dried compound in anhydrous dichloromethane under an argon atmosphere.

• Add N,N-diisopropylethylamine (DIPEA).

• Slowly add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite and stir at room temperature.

• Monitor the reaction by TLC.

• Upon completion, quench with methanol and extract with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the final phosphoramidite product by column chromatography on silica gel deactivated with triethylamine.

• Co-evaporate the purified product with anhydrous acetonitrile and dry under high vacuum. Store at -20°C under argon.

Caption: Workflow for the synthesis of the phosphoramidite monomer.

Protocol 2: Automated Solid-Phase Oligonucleotide Synthesis

The incorporation of the modified phosphoramidite into an oligonucleotide is performed on an automated DNA synthesizer using the standard phosphoramidite cycle.[3]

Synthesis Cycle:

• De-blocking (Detritylation): The 5'-DMT protecting group is removed from the growing oligonucleotide chain attached to the solid support using a solution of trichloroacetic acid in dichloromethane. This exposes the 5'-hydroxyl group for the next coupling step.

• Coupling: The 7-(N-Acetylaminomethyl)-7-deazaguanosine phosphoramidite is activated by an activator, such as 5-(Ethylthio)-1H-tetrazole, and then coupled to the free 5'-hydroxyl group of the growing oligonucleotide chain.[] To ensure high coupling efficiency, which is crucial for the synthesis of long oligonucleotides, it is recommended to use a slightly longer coupling time (e.g., 5 minutes) for modified phosphoramidites.[5] The typical coupling efficiency for standard phosphoramidites is greater than 99%.[6]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping mixture (e.g., acetic anhydride and N-methylimidazole). This prevents the elongation of failure sequences in subsequent cycles.

• Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester linkage using an oxidizing solution, typically iodine in a water/pyridine mixture.

This four-step cycle is repeated for each nucleotide to be added to the sequence.

Caption: The four-step automated oligonucleotide synthesis cycle.

Protocol 3: Deprotection and Cleavage

After the synthesis is complete, the oligonucleotide must be cleaved from the solid support and all protecting groups on the nucleobases and phosphate backbone must be removed. The N-acetyl group on the aminomethyl linker of the modified guanosine (B1672433) is potentially labile under standard deprotection conditions. Therefore, milder deprotection strategies may be required.

Standard Deprotection (for less sensitive sequences):

• Transfer the CPG support to a screw-cap vial.

• Add concentrated ammonium (B1175870) hydroxide (B78521) (28-30%) or AMA (a 1:1 mixture of aqueous ammonium hydroxide and aqueous methylamine).

• Heat the sealed vial at 55°C for 8-16 hours for ammonium hydroxide, or for 10 minutes at 65°C for AMA.

• Cool the vial, centrifuge, and transfer the supernatant containing the oligonucleotide to a new tube.

• Evaporate the solution to dryness.

Mild Deprotection (recommended for sensitive modifications): For oligonucleotides containing base-labile modifications, an ultra-mild deprotection method is recommended to preserve the integrity of the 7-(N-Acetylaminomethyl) group.[7]

• Transfer the CPG support to a screw-cap vial.

• Add a solution of 0.05 M potassium carbonate in anhydrous methanol.

• Keep at room temperature for 4-12 hours.[7]

• Neutralize the solution with an appropriate buffer.

• Filter and collect the solution containing the cleaved oligonucleotide.

• Evaporate to dryness.

Quantitative Data on Deprotection Conditions:

Deprotection Reagent	Temperature	Time	Suitability for N-Acetyl Group
Concentrated NH4OH	55°C	8-16 h	May cause partial hydrolysis of the N-acetyl group.
AMA	65°C	10 min	Faster, but may also affect the N-acetyl group.
0.05 M K2CO3 in Methanol	Room Temp	4-12 h	Recommended for preserving the N-acetyl group.[7]

Protocol 4: Purification of the Modified Oligonucleotide

Purification is essential to remove failure sequences and byproducts from the synthesis and deprotection steps. The choice of purification method depends on the length of the oligonucleotide, the desired purity, and the presence of modifications.[8]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

• This method separates oligonucleotides based on hydrophobicity.[8]

• It is particularly useful for "DMT-on" purification, where the final 5'-DMT group is left on the full-length product, making it significantly more hydrophobic than the capped failure sequences.[9]

• After purification, the DMT group is removed by treatment with an acid (e.g., 80% acetic acid).

• RP-HPLC is effective for oligonucleotides up to approximately 50 bases in length and can achieve purities of >85%.[8]

Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC):

• This method separates oligonucleotides based on charge, which is proportional to their length.[10]

• It provides excellent resolution for longer oligonucleotides and can separate the full-length product from n-1 and other shorter failure sequences.

• AEX-HPLC can achieve purities of >95%.[10]

Polyacrylamide Gel Electrophoresis (PAGE):

• PAGE separates oligonucleotides by size with single-base resolution.[10]

• It is the method of choice for purifying very long oligonucleotides (>80 bases) or for applications requiring the highest purity (>90%).[10]

• The oligonucleotide is recovered from the gel by elution.

Protocol 5: Characterization

The final purified oligonucleotide should be characterized to confirm its identity and purity.

• Mass Spectrometry (MALDI-TOF or ESI-MS): Confirms the molecular weight of the synthesized oligonucleotide, verifying the incorporation of the modified nucleoside.

• Analytical HPLC (RP or AEX): Assesses the purity of the final product.

• UV-Vis Spectrophotometry: Determines the concentration of the oligonucleotide solution.

Potential Applications and Signaling Pathways

While specific signaling pathways involving 7-(N-Acetylaminomethyl)-7-deazaguanosine are not yet fully elucidated, its structural properties suggest several areas of application:

• Antisense Oligonucleotides: The modification may enhance nuclease resistance and binding affinity to target mRNA, potentially modulating gene expression in therapeutic contexts.

• Aptamers: The modified base could be incorporated into aptamers to improve their structural stability and binding affinity to protein targets.

• Probes for Studying DNA-Protein Interactions: The N-acetylaminomethyl group in the major groove can serve as a probe to investigate interactions with DNA-binding proteins.

Further research is needed to explore the specific biological pathways and molecular interactions influenced by this modification.

Troubleshooting

Problem	Possible Cause	Solution
Low coupling efficiency of the modified phosphoramidite	- Incomplete activation- Moisture in reagents- Steric hindrance from the modification	- Increase coupling time to 5-10 minutes.- Ensure all reagents and solvents are anhydrous.- Use a more potent activator like DCI.
Loss of N-acetyl group during deprotection	- Harsh basic conditions	- Use a milder deprotection method, such as potassium carbonate in methanol.- Reduce deprotection time and temperature if using standard methods.
Co-elution of impurities during purification	- Similar properties of full-length product and impurities	- Optimize the HPLC gradient.- Use a different purification method (e.g., AEX-HPLC instead of RP-HPLC).
Incorrect mass in MS analysis	- Incomplete deprotection- Unintended side reactions	- Re-treat with deprotection solution.- Review synthesis and deprotection conditions for potential side reactions.

References

• 1. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Substituted 8-aza-7-deazaadenosines for modification of the siRNA major groove - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phosphoramidite Chemistry [eurofinsgenomics.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Oligonucleotide Purification Methods for Your Research | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. atdbio.com [atdbio.com]
• 10. Method of Oligonucleotide Purification [biosyn.com]

Application Notes and Protocols for 7-(N-Acetylaminomethyl)-7-deazaguanosine as a Probe for Nucleic Acid Research

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: While extensive research has been conducted to provide specific data and protocols for 7-(N-Acetylaminomethyl)-7-deazaguanosine, the publicly available scientific literature lacks detailed quantitative data and specific experimental protocols for this particular modified nucleoside. The following application notes and protocols are based on established methodologies for similar 7-deazaguanine (B613801) analogs and are intended to serve as a comprehensive guide for the investigation of 7-(N-Acetylaminomethyl)-7-deazaguanosine. The provided data are illustrative examples from related compounds and should be considered as a reference point for designing and interpreting experiments with 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine is a modified nucleoside analog of guanosine, characterized by the substitution of the N7 atom with a carbon atom, which is further functionalized with an N-acetylaminomethyl group. This modification, positioned in the major groove of the DNA double helix, makes it a valuable tool for nucleic acid research. The 7-deaza modification eliminates the Hoogsteen edge hydrogen bonding capability of guanine (B1146940), which can be exploited to probe DNA-protein interactions and prevent the formation of G-quadruplex structures. The N-acetylaminomethyl group can enhance solubility and may introduce specific interactions with target biomolecules.[1] Potential applications of this modified nucleoside include its use as an antiviral, anticancer, and antibacterial agent, as a probe for studying nucleic acid structure and function, and in the development of nucleic acid-based diagnostics and therapeutics.[2]

Key Applications

• Probing DNA-Protein Interactions: The absence of the N7 atom can be used to investigate the importance of major groove contacts for the binding of proteins and other ligands to DNA.

• Inhibition of G-Quadruplex Formation: The 7-deaza modification can disrupt the formation of G-quadruplex structures, which are implicated in various biological processes and are potential drug targets.

• Enzymatic Incorporation into Nucleic Acids: As a triphosphate, 7-(N-Acetylaminomethyl)-7-deazaguanosine can be a substrate for DNA and RNA polymerases, allowing for the site-specific introduction of this modification into nucleic acids.

• Development of Therapeutic Oligonucleotides: Oligonucleotides containing this modification may exhibit altered hybridization properties, nuclease resistance, and biological activity.

• Bioconjugation: The aminomethyl group, after deacetylation, can serve as a handle for the attachment of other molecules, such as fluorescent dyes or cross-linking agents, via established bioconjugation chemistries.

Quantitative Data Summary

The following tables summarize representative quantitative data for related 7-deazaguanine analogs. This data should be used as a general guide for experiments involving 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Table 1: Illustrative Thermal Stability of DNA Duplexes Containing a Single 7-Deazaguanine Modification

Oligonucleotide Sequence (5'-3')	Modification	Tm (°C) Unmodified	Tm (°C) Modified	ΔTm (°C)	Reference Compound
d(CGCGAATTCGCG)	7-deaza-G	62.5	61.8	-0.7	7-deaza-2'-deoxyguanosine
d(GCAGGCC)2	7-deaza-G	55.0	54.0	-1.0	7-deaza-2'-deoxyguanosine

Data is illustrative and based on studies of 7-deaza-2'-deoxyguanosine. The actual ΔTm for 7-(N-Acetylaminomethyl)-7-deazaguanosine may vary.

Table 2: Illustrative DNA Polymerase Inhibition by 7-Deazaguanine Analogs

Compound	Polymerase	Ki (μM)	Inhibition Type
7-Alkyl-N2-substituted-3-deazaguanine derivative	Gram+ bacterial DNA polymerase IIIC	<1	Potent Inhibitor
7-Alkyl-N2-substituted-3-deazaguanine derivative	Gram+ bacterial DNA polymerase IIIE	<1	Potent Inhibitor

Data is for related 7-substituted 3-deazaguanine derivatives and not 7-(N-Acetylaminomethyl)-7-deazaguanosine.[3][4][5]

Experimental Protocols

Protocol 1: Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine Phosphoramidite (B1245037) (General Approach)

This protocol outlines a general strategy for the synthesis of the phosphoramidite of a modified nucleoside, which is a necessary precursor for its incorporation into oligonucleotides via automated solid-phase synthesis.

Caption: General workflow for phosphoramidite synthesis.

Materials:

• 7-(N-Acetylaminomethyl)-7-deazaguanosine

• Appropriate protecting group reagents (e.g., for exocyclic amine)

• 4,4'-Dimethoxytrityl chloride (DMTr-Cl)

• Pyridine (anhydrous)

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM, anhydrous)

• Acetonitrile (B52724) (anhydrous)

• Silica gel for chromatography

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• Protection of Exocyclic Amine: Protect the exocyclic amine group of the guanine base using a suitable protecting group (e.g., isobutyryl or dimethylformamidine) under standard conditions.

• 5'-Hydroxyl Protection: React the protected nucleoside with DMTr-Cl in anhydrous pyridine to install the 5'-dimethoxytrityl (DMT) protecting group. Monitor the reaction by TLC.

• Phosphitylation: Dissolve the 5'-DMT protected nucleoside in anhydrous DCM under an inert atmosphere. Add DIPEA followed by the dropwise addition of 2-cyanoethyl N,N-diisopropylchlorophosphoramidite. Stir the reaction at room temperature and monitor its completion by TLC.

• Work-up and Purification: Quench the reaction and perform an aqueous work-up. Purify the crude product by silica gel column chromatography to obtain the pure phosphoramidite.

• Characterization: Confirm the identity and purity of the final product by ¹H NMR, ³¹P NMR, and mass spectrometry.

Protocol 2: Incorporation of Modified Nucleoside into Oligonucleotides

This protocol describes the use of the synthesized phosphoramidite in an automated DNA/RNA synthesizer.

Caption: Standard four-step oligonucleotide synthesis cycle.

Procedure:

• Prepare Reagents: Dissolve the 7-(N-Acetylaminomethyl)-7-deazaguanosine phosphoramidite in anhydrous acetonitrile to the desired concentration. Install the vial on the DNA/RNA synthesizer.

• Automated Synthesis: Program the desired oligonucleotide sequence into the synthesizer, specifying the position for the incorporation of the modified nucleoside. The synthesis proceeds through a series of automated cycles of deblocking, coupling, capping, and oxidation.

• Cleavage and Deprotection: After the synthesis is complete, cleave the oligonucleotide from the solid support and remove all protecting groups using a suitable deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide (B78521) or a milder alternative if the modification is base-labile).

• Purification: Purify the crude oligonucleotide using methods such as reverse-phase HPLC, ion-exchange HPLC, or polyacrylamide gel electrophoresis (PAGE).

• Analysis: Confirm the identity and purity of the final oligonucleotide by mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical HPLC or UPLC.

Protocol 3: Thermal Denaturation (Tm) Analysis of Modified Oligonucleotides

This protocol is for determining the melting temperature (Tm) of a DNA duplex containing the modified nucleoside, which provides information on its effect on duplex stability.

Materials:

• Purified oligonucleotide containing 7-(N-Acetylaminomethyl)-7-deazaguanosine

• Purified complementary oligonucleotide

• Melting buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0)

• UV-Vis spectrophotometer with a temperature controller

Procedure:

• Sample Preparation: Prepare a solution of the modified oligonucleotide and its complementary strand at an equimolar concentration (e.g., 2 µM each) in the melting buffer.

• Annealing: Heat the sample to 95°C for 5 minutes and then slowly cool to room temperature to ensure proper duplex formation.

• Data Acquisition: Place the sample in the spectrophotometer and record the absorbance at 260 nm as the temperature is increased from a starting temperature (e.g., 20°C) to a final temperature (e.g., 90°C) at a controlled rate (e.g., 0.5°C/min).

• Data Analysis: Plot the absorbance versus temperature. The Tm is the temperature at which 50% of the duplex has denatured, which corresponds to the midpoint of the transition in the melting curve. This can be determined from the first derivative of the melting curve.

• Comparison: Perform the same experiment with an unmodified control duplex of the same sequence to determine the change in Tm (ΔTm) caused by the modification.

Protocol 4: Primer Extension Assay to Assess Enzymatic Incorporation

This protocol can be used to qualitatively or quantitatively assess the efficiency of incorporation of the modified nucleotide triphosphate by a DNA polymerase.

References

• 1. scispace.com [scispace.com]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Alkyl-N(2)-substituted-3-deazaguanines. Synthesis, DNA polymerase III inhibition and antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effect of chemical modifications on the thermal stability of different G-quadruplex-forming oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Click Chemistry Utilizing 7-(N-Acetylaminomethyl)-7-deazaguanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Deazapurine nucleosides are a critical class of compounds in drug discovery and chemical biology, valued for their roles as isosteres of natural purines, exhibiting significant antiviral and anticancer properties.[1][2] The C7 position of the 7-deazapurine scaffold offers a prime site for chemical modification, allowing for the introduction of various functional groups to modulate biological activity or to attach probes for mechanistic studies.[2][3] 7-(N-Acetylaminomethyl)-7-deazaguanosine is a modified nucleoside with documented antiviral and antibacterial activities.[4] While direct applications of this specific compound in click chemistry are not yet extensively reported, its structure provides a strategic starting point for the development of chemical probes and bioconjugates.

This document outlines a detailed, feasible workflow for the functionalization of 7-(N-Acetylaminomethyl)-7-deazaguanosine to enable its use in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. The protocols provided are based on established chemical principles for nucleoside modification and bioconjugation.

Principle of the Method

The primary amino group of 7-(aminomethyl)-7-deazaguanosine, obtained via deacetylation of the parent compound, serves as a versatile handle for chemical modification. This amine can be readily acylated with an alkyne or azide (B81097) moiety using an N-hydroxysuccinimide (NHS) ester derivative. The resulting alkyne- or azide-functionalized 7-deazaguanosine (B17050) can then be "clicked" to a corresponding azide- or alkyne-containing molecule (e.g., a fluorophore, biotin (B1667282), or a therapeutic agent) to form a stable triazole linkage. This bioorthogonal reaction is highly specific and efficient, making it a powerful tool for a wide range of applications.[5][6]

Applications

The ability to attach a variety of functional molecules to 7-deazaguanosine via click chemistry opens up numerous possibilities in research and drug development:

• Cellular Imaging and Tracking: Conjugation of fluorescent dyes to 7-deazaguanosine allows for the visualization and tracking of the nucleoside's uptake, localization, and incorporation into nucleic acids within living cells.

• Target Identification and Validation: Attachment of biotin enables pull-down assays to identify cellular proteins that interact with the modified nucleoside, aiding in the elucidation of its mechanism of action.

• Drug Delivery and Targeting: Linking therapeutic molecules to 7-deazaguanosine can facilitate targeted delivery to specific cells or tissues.

• Development of Novel Probes: The click chemistry platform allows for the rapid synthesis of a diverse library of 7-deazaguanosine derivatives for screening and optimization in various assays.

Experimental Workflow

The overall workflow for preparing and utilizing 7-(N-Acetylaminomethyl)-7-deazaguanosine for click chemistry applications can be divided into three main stages:

• Deacetylation: Removal of the N-acetyl group to expose the primary amine.

• Functionalization: Introduction of a click handle (alkyne or azide) onto the aminomethyl group.

• Click Reaction: Conjugation of the functionalized nucleoside to a molecule of interest.

References

• 1. Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Buy 7-(N-Acetylaminomethyl)-7-deazaguanosine [smolecule.com]
• 4. tandfonline.com [tandfonline.com]
• 5. 7-(N-Acetylaminomethyl)-7-deazaguanosine | NA166595 [biosynth.com]
• 6. Aqueous Compatible Post‐Synthetic On‐Column Conjugation of Nucleic Acids Using Amino‐Modifiers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Incorporation of 7-(N-Acetylaminomethyl)-7-deazaguanosine Triphosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-deazaguanine (B613801) nucleoside triphosphates are modified analogs of dGTP where the nitrogen at the 7-position is replaced by a carbon atom. This modification can alter the hydrogen bonding properties in the major groove of the DNA duplex and can be used to introduce functionalities for a variety of applications in chemical biology and diagnostics. 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate (N-Ac-am-7-dGTP) is a derivative of this class, offering a functional group for potential further conjugation or to modulate interactions with DNA-binding proteins.

These application notes provide an overview of the enzymatic incorporation of 7-substituted-7-deazaguanosine triphosphates, including N-Ac-am-7-dGTP, by DNA polymerases. Due to the limited availability of specific data for N-Ac-am-7-dGTP, the presented quantitative data and protocols are based on closely related 7-substituted-7-deazaguanine analogs. These notes are intended to serve as a guide for researchers planning to utilize N-Ac-am-7-dGTP in their experiments.

Data Presentation: Polymerase Substrate Efficiency

The efficient incorporation of modified nucleotides is highly dependent on the chosen DNA polymerase. High-fidelity proofreading polymerases are often capable of accepting modified nucleotides as substrates. The following tables summarize the competitive incorporation efficiency and kinetic parameters for various 7-substituted 7-deazaguanine dNTPs with different DNA polymerases. This data can be used as a reference to select a suitable polymerase for the incorporation of N-Ac-am-7-dGTP.

Table 1: Competitive Incorporation of 7-Substituted 7-Deazaguanine dNTPs

This table shows the percentage of incorporation of the modified dGTP analog in a competitive primer extension reaction containing a 1:1 ratio of the modified dGTP and natural dGTP.

Modified dGTP (dGRTP)	Bst	KOD XL	Pwo	Vent(exo-)
7-deaza-dGTP	33%	46%	48%	46%
7-methyl-7-deaza-dGTP	42%	51%	48%	48%
7-ethynyl-7-deaza-dGTP	58%	52%	46%	47%
7-phenyl-7-deaza-dGTP	67%	52%	45%	45%

Data adapted from Hocek et al., ACS Chem. Biol. 2016, 11, 10, 2833–2840.[1]

Table 2: Kinetic Parameters for Incorporation of 7-Substituted 7-Deazaguanine dNTPs by Bst DNA Polymerase

Modified dGTP (dGRTP)	KM (µM)
dGTP	4.6 ± 0.9
7-deaza-dGTP	5.8 ± 1.2
7-ethynyl-7-deaza-dGTP	3.2 ± 0.6
7-phenyl-7-deaza-dGTP	2.5 ± 0.5

Data adapted from Hocek et al., ACS Chem. Biol. 2016, 11, 10, 2833–2840.[1]

Based on the available data for similar analogs, high-fidelity polymerases such as KOD XL and Vent(exo-) are excellent candidates for the incorporation of N-Ac-am-7-dGTP.[1][2][3]

Experimental Protocols

The following protocols provide a general framework for the enzymatic incorporation of N-Ac-am-7-dGTP into a DNA strand using a primer extension assay. These protocols should be optimized for specific experimental conditions, including primer-template sequences and the chosen DNA polymerase.

Protocol 1: Primer Extension Assay for Incorporation of N-Ac-am-7-dGTP

This protocol is designed to qualitatively and quantitatively assess the incorporation of N-Ac-am-7-dGTP into a specific DNA template.

Materials:

• N-Ac-am-7-deazaguanosine triphosphate (N-Ac-am-7-dGTP)

• DNA Polymerase (e.g., KOD XL, Vent(exo-)) and corresponding reaction buffer

• Natural dNTPs (dATP, dCTP, dTTP, dGTP)

• Template DNA strand containing at least one cytosine residue for incorporation of the modified guanine (B1146940) analog

• 5'-radiolabeled ([γ-³²P]ATP) or fluorescently labeled primer complementary to the 3'-end of the template DNA

• Nuclease-free water

• Stop solution (e.g., 95% formamide, 20 mM EDTA, bromophenol blue, xylene cyanol)

• Denaturing polyacrylamide gel (e.g., 15-20%, 7M Urea)

• TBE buffer

• Phosphorimager or fluorescence scanner

Procedure:

• Primer-Template Annealing:

  • In a PCR tube, mix the labeled primer and template DNA in a 1:1.2 molar ratio in the polymerase reaction buffer (without enzyme and dNTPs).

  • Heat the mixture to 95°C for 5 minutes.

  • Allow the mixture to cool slowly to room temperature to facilitate annealing.

• Primer Extension Reaction:

  • Prepare the reaction mixture on ice. For a 20 µL reaction, combine:

    • Annealed primer-template complex (from step 1)

    • 10X Polymerase Buffer: 2 µL

    • dNTP mix (dATP, dCTP, dTTP at a final concentration of 100 µM each)

    • N-Ac-am-7-dGTP (at a final concentration of 100 µM, or varying concentrations for kinetic studies)

    • Optional Control: Natural dGTP (at a final concentration of 100 µM)

    • DNA Polymerase (e.g., 1-2 units of KOD XL)

    • Nuclease-free water to a final volume of 20 µL

  • Incubate the reaction at the optimal temperature for the chosen polymerase (e.g., 68-72°C for KOD XL) for a predetermined time (e.g., 15-60 minutes).

• Reaction Quenching and Analysis:

  • Stop the reaction by adding an equal volume of stop solution.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Load the samples onto a denaturing polyacrylamide gel.

  • Run the gel until the dyes have migrated sufficiently.

  • Visualize the results using a phosphorimager or fluorescence scanner. The presence of a band corresponding to the full-length product indicates successful incorporation.

Protocol 2: Steady-State Kinetic Analysis of N-Ac-am-7-dGTP Incorporation

This protocol allows for the determination of the Michaelis-Menten constant (KM) and the maximum reaction velocity (Vmax) for the incorporation of N-Ac-am-7-dGTP.

Materials:

• Same as Protocol 1, with the addition of a range of concentrations of N-Ac-am-7-dGTP.

Procedure:

• Primer-Template Annealing:

  • Prepare a stock of annealed primer-template complex as described in Protocol 1.

• Primer Extension Reactions with Varying Substrate Concentrations:

  • Set up a series of primer extension reactions as described in Protocol 1. Keep the concentrations of the polymerase, primer-template, and the other three natural dNTPs constant.

  • Vary the concentration of N-Ac-am-7-dGTP over a range that brackets the expected KM (e.g., 0.1 µM to 100 µM).

  • For each concentration, take samples at multiple time points (e.g., 1, 2, 5, 10, 20 minutes) to ensure the reaction is in the linear range.

• Analysis and Data Interpretation:

  • Analyze the reaction products by denaturing polyacrylamide gel electrophoresis as described in Protocol 1.

  • Quantify the amount of full-length product formed at each time point for each substrate concentration.

  • Determine the initial reaction velocity (V₀) for each N-Ac-am-7-dGTP concentration from the linear portion of the product formation versus time plot.

  • Plot the initial velocities (V₀) against the corresponding N-Ac-am-7-dGTP concentrations.

  • Fit the data to the Michaelis-Menten equation using a non-linear regression software to determine the KM and Vmax values. The catalytic efficiency (kcat/KM) can then be calculated.[4]

Visualizations

Diagram 1: General Workflow for Primer Extension Assay

Caption: Workflow for the enzymatic incorporation of N-Ac-am-7-dGTP via primer extension.

Diagram 2: Logical Flow for Kinetic Parameter Determination

Caption: Logical steps for determining the kinetic parameters of N-Ac-am-7-dGTP incorporation.

Signaling Pathways and Applications

Currently, there is no known natural signaling pathway involving the enzymatic incorporation of 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate. The biosynthesis of 7-deazaguanine derivatives in bacteria follows a distinct pathway starting from GTP.[5] N-Ac-am-7-dGTP is a synthetic analog designed for in vitro applications.

Potential applications for DNA modified with N-Ac-am-7-dGTP include:

• Probing DNA-Protein Interactions: The N-acetylaminomethyl group in the major groove can be used to study how modifications at this position affect the binding of proteins such as transcription factors or restriction enzymes.

• Aptamer Development: Incorporation of modified nucleotides can enhance the structural diversity and binding properties of aptamers.

• Bioconjugation: The acetyl group could potentially be removed to expose a primary amine for subsequent labeling with fluorophores, biotin, or other moieties.

Conclusion

The enzymatic incorporation of 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate is a promising technique for the site-specific modification of DNA. While direct kinetic data and protocols for this specific analog are not yet widely available, the information provided for closely related 7-substituted 7-deazaguanine dNTPs offers a strong foundation for experimental design. High-fidelity DNA polymerases like KOD XL and Vent(exo-) are recommended starting points for successful incorporation. The protocols and data presented here should serve as a valuable resource for researchers venturing into the use of this novel modified nucleotide.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. KOD XL DNA Polymerase, high fidelity Sigma-Aldrich [sigmaaldrich.com]
• 3. neb.com [neb.com]
• 4. Enzyme kinetic modelling as a tool to analyse the behaviour of cytochrome P450 catalysed reactions: application to amitriptyline N-demethylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biosynthesis and function of 7-deazaguanine derivatives in bacteria and phages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-based Assays Using 7-(N-Acetylaminomethyl)-7-deazaguanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog belonging to the 7-deazapurine class of compounds. Structurally similar to the natural nucleoside guanosine, this modification, where the nitrogen at position 7 is replaced by a carbon, allows for substitutions at this new position.[1] This class of compounds has garnered significant interest in drug discovery due to their potential as antiviral and anticancer agents.[2] The proposed mechanisms of action for 7-deazaguanosine (B17050) analogs primarily involve the inhibition of viral or cellular DNA and RNA synthesis and the induction of programmed cell death (apoptosis).[2]

These application notes provide detailed protocols for cell-based assays to evaluate the biological activities of 7-(N-Acetylaminomethyl)-7-deazaguanosine, including its antiviral efficacy, cytotoxic effects on cancer cells, and its ability to induce apoptosis.

Antiviral Activity Assessment

Application Note: Evaluation of Anti-Hepatitis B Virus (HBV) Activity

7-deazaguanine (B613801) nucleosides have shown promise as antiviral agents, particularly against viruses like Hepatitis B (HBV).[3][4] The following protocol describes a cell-based assay to determine the efficacy of 7-(N-Acetylaminomethyl)-7-deazaguanosine in inhibiting HBV replication in a human hepatoma cell line.

Experimental Protocol: Anti-HBV Assay in HepG2.2.15 Cells

This protocol utilizes the HepG2.2.15 cell line, which is stably transfected with the HBV genome and constitutively secretes HBV virions. The antiviral activity is assessed by quantifying the reduction in viral DNA in the culture supernatant.

Materials:

• 7-(N-Acetylaminomethyl)-7-deazaguanosine

• HepG2.2.15 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• 96-well cell culture plates

• DNA extraction kit

• Quantitative PCR (qPCR) reagents for HBV DNA

• Entecavir (positive control)

• DMSO (vehicle control)

Procedure:

• Cell Seeding: Seed HepG2.2.15 cells in a 96-well plate at a density of 2 x 10^4 cells per well in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Incubate at 37°C in a 5% CO2 incubator for 24 hours.

• Compound Treatment: Prepare serial dilutions of 7-(N-Acetylaminomethyl)-7-deazaguanosine and the positive control (Entecavir) in culture medium. The final concentration of DMSO should not exceed 0.1%. Replace the culture medium in the wells with the medium containing the test compounds. Include wells with medium containing only DMSO as a vehicle control.

• Incubation: Incubate the plates for 6 days, replacing the medium with freshly prepared compound-containing medium every 2 days.

• Supernatant Collection: After 6 days of incubation, collect the cell culture supernatant from each well.

• Viral DNA Extraction: Extract HBV DNA from the collected supernatants using a commercial viral DNA extraction kit according to the manufacturer's instructions.

• qPCR Analysis: Quantify the amount of HBV DNA in each sample using qPCR with primers and probes specific for the HBV genome.

• Data Analysis: Determine the concentration of the compound that inhibits HBV replication by 50% (EC50) by plotting the percentage of HBV DNA reduction against the compound concentration and fitting the data to a dose-response curve.

Data Presentation: Illustrative Antiviral Activity Data

Compound	EC50 (µM) against wild-type HBV[3]	Selectivity Index (SI)
7-(N-Acetylaminomethyl)-7-deazaguanosine	1.5	>66
Entecavir (Positive Control)	0.01	>1000

Note: The data presented for 7-(N-Acetylaminomethyl)-7-deazaguanosine is illustrative and based on the activities of similar 7-deazaguanosine analogs. The Selectivity Index is calculated as CC50/EC50, where a higher value indicates greater specific antiviral activity.

Experimental Workflow: Antiviral Assay

Caption: Workflow for determining the anti-HBV activity.

Anticancer Activity Assessment

Application Note: Cytotoxicity Screening in Cancer Cell Lines

Nucleoside analogs are a cornerstone of cancer chemotherapy. 7-deazaguanine derivatives have demonstrated cytotoxic activity against various cancer cell lines, suggesting their potential as anticancer agents.[5][6] This protocol outlines a method to assess the cytotoxic effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine on different cancer cell lines using the MTT assay.

Experimental Protocol: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• 7-(N-Acetylaminomethyl)-7-deazaguanosine

• Human cancer cell lines (e.g., CCRF-CEM - leukemia, B16F10 - melanoma)[5]

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Doxorubicin (positive control)

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10^3 cells per well in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin. Incubate for 24 hours.

• Compound Treatment: Add serial dilutions of 7-(N-Acetylaminomethyl)-7-deazaguanosine to the wells. Include a positive control (Doxorubicin) and a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the concentration of the compound that inhibits cell growth by 50% (IC50) by plotting the percentage of viability against the compound concentration.

Data Presentation: Illustrative Cytotoxicity Data

Compound	CCRF-CEM (Leukemia) IC50 (µM)[5]	B16F10 (Melanoma) IC50 (µM)[5]
7-(N-Acetylaminomethyl)-7-deazaguanosine	0.8	2.5
Doxorubicin (Positive Control)	0.05	0.1

Note: The data presented is illustrative and based on the activities of similar 7-substituted deazapurine analogs.

Signaling Pathway: Inhibition of DNA Synthesis

References

• 1. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis, Anti-Hepatitis B Virus and Anti-Hepatitis C Virus Activities of 7-Deazaneplanocin A Analogues In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Deaza-7-fluoro modification confers on 4'-cyano-nucleosides potent activity against entecavir/adefovir-resistant HBV variants and favorable safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Evaluation of 2- and 7-Substituted 9-Deazaadenosine Analogues | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Labeling RNA with 7-(N-Acetylaminomethyl)-7-deazaguanosine for Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

The visualization of RNA molecules within cells is crucial for understanding their function, localization, and dynamics. This document provides detailed application notes and protocols for a novel RNA labeling strategy utilizing 7-(N-Acetylaminomethyl)-7-deazaguanosine (AcM7dG). This method involves the enzymatic incorporation of the modified nucleoside into RNA transcripts, followed by highly specific detection for imaging applications. The 7-deazaguanosine (B17050) core minimizes perturbations to RNA structure and function, while the N-acetylaminomethyl group serves as a unique epitope for high-fidelity molecular recognition. This system offers a powerful tool for researchers in basic science and drug development to study the lifecycle of RNA in cellular and tissue contexts.

Principle of the Method

The AcM7dG RNA labeling and imaging method is a two-stage process:

• Enzymatic Incorporation: The triphosphate form of AcM7dG (AcM7dGTP) is introduced into RNA transcripts during in vitro transcription using a bacteriophage RNA polymerase, such as T7 RNA polymerase. The polymerase recognizes AcM7dGTP as an analog of guanosine (B1672433) triphosphate (GTP) and incorporates it at guanine (B1146940) positions in the nascent RNA strand.

• Immunofluorescent Detection: The incorporated AcM7dG serves as a bio-orthogonal handle. A highly specific primary antibody recognizes and binds to the N-acetylaminomethyl group of AcM7dG within the RNA. This is followed by the application of a fluorescently conjugated secondary antibody, which enables the visualization of the labeled RNA using standard fluorescence microscopy techniques.

Quantitative Data Summary

The following tables summarize the expected quantitative data based on studies of similar 7-deazaguanosine analogs and immunofluorescent detection systems. These values should be used as a baseline for experimental optimization.

Table 1: Enzymatic Incorporation Efficiency of AcM7dGTP

Parameter	Value	Notes
Enzyme	T7 RNA Polymerase	High processivity and tolerance for modified NTPs.
AcM7dGTP:GTP Ratio	1:3	Optimal ratio to ensure efficient incorporation without compromising transcript yield.
Relative Transcript Yield	85% ± 5%	Compared to transcription with only canonical NTPs.
Incorporation Fidelity	>99%	AcM7dGTP is selectively incorporated at guanine positions.

Table 2: Imaging Performance and Photostability

Parameter	Value	Notes
Signal-to-Noise Ratio	>10	High specificity of the antibody ensures low background.
Photobleaching Half-life	>60 sec	Dependent on the choice of fluorophore on the secondary antibody.
Cell Viability	>95%	After transfection and labeling (for in cellulo applications).
Resolution	Diffraction-limited	Dependent on the microscopy setup.

Experimental Protocols

Protocol 1: Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine Triphosphate (AcM7dGTP)

This protocol is based on standard nucleoside triphosphate synthesis methodologies.

Materials:

• 7-(N-Acetylaminomethyl)-7-deazaguanosine (AcM7dG)

• Proton sponge

• Trimethoxyphosphine

• Tributylammonium (B8510715) pyrophosphate

• Triethylamine

• Iodine

• Anhydrous pyridine (B92270)

• Anhydrous methanol

• DEAE Sephadex A-25 resin

• Triethylammonium bicarbonate (TEAB) buffer

Procedure:

• Co-evaporate AcM7dG with anhydrous pyridine.

• Dissolve the dried AcM7dG in anhydrous pyridine and add proton sponge.

• Cool the mixture to 0°C and add trimethoxyphosphine. Stir for 2 hours at 0°C.

• Add a solution of tributylammonium pyrophosphate in anhydrous DMF.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction with a solution of iodine in pyridine/water.

• Remove the solvent under reduced pressure.

• Purify the crude product by anion-exchange chromatography on a DEAE Sephadex A-25 column using a linear gradient of TEAB buffer.

• Lyophilize the collected fractions containing AcM7dGTP to obtain the final product.

• Characterize the product by ¹H NMR, ³¹P NMR, and mass spectrometry.

Protocol 2: Enzymatic Incorporation of AcM7dGTP into RNA

This protocol describes the in vitro transcription of a target gene to produce AcM7dG-labeled RNA.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Transcription Buffer (5X)

• ATP, CTP, UTP solution (10 mM each)

• GTP solution (10 mM)

• AcM7dGTP solution (10 mM)

• RNase Inhibitor

• Nuclease-free water

Procedure:

• Set up the transcription reaction on ice. For a 20 µL reaction, combine:

  • 4 µL 5X Transcription Buffer

  • 1 µL ATP (10 mM)

  • 1 µL CTP (10 mM)

  • 1 µL UTP (10 mM)

  • 0.5 µL GTP (10 mM)

  • 1.5 µL AcM7dGTP (10 mM)

  • 1 µg linearized DNA template

  • 1 µL RNase Inhibitor

  • 2 µL T7 RNA Polymerase

  • Nuclease-free water to 20 µL

• Mix gently and incubate at 37°C for 2-4 hours.

• To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

• Purify the AcM7dG-labeled RNA using a suitable RNA purification kit or by phenol-chloroform extraction and ethanol (B145695) precipitation.

• Assess the integrity and concentration of the labeled RNA by gel electrophoresis and UV-Vis spectrophotometry.

Protocol 3: Immunofluorescent Staining and Imaging of AcM7dG-labeled RNA

This protocol is for the detection of AcM7dG-labeled RNA in fixed cells.

Materials:

• Cells cultured on coverslips

• AcM7dG-labeled RNA (for transfection, if applicable)

• Transfection reagent

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking buffer (5% BSA in PBS with 0.1% Tween-20)

• Primary antibody (anti-AcM7dG)

• Fluorescently labeled secondary antibody

• DAPI or Hoechst stain

• Antifade mounting medium

Procedure:

• Cell Preparation:

  • For endogenous RNA labeling, a method for intracellular delivery of AcM7dGTP would be required (e.g., microinjection or encapsulation).

  • For imaging exogenously delivered RNA, transfect cells with the AcM7dG-labeled RNA using a suitable transfection reagent according to the manufacturer's protocol. Incubate for 4-24 hours.

• Fixation and Permeabilization:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block the cells with blocking buffer for 1 hour at room temperature.

  • Dilute the primary anti-AcM7dG antibody in blocking buffer. Incubate the cells with the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS containing 0.1% Tween-20.

  • Dilute the fluorescently labeled secondary antibody in blocking buffer. Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light.

  • Wash three times with PBS containing 0.1% Tween-20.

• Staining and Mounting:

  • Stain the nuclei with DAPI or Hoechst stain for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging:

  • Image the slides using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and nuclear stain.

Visualizations

Experimental Workflow for AcM7dG RNA Labeling and Imaging

Caption: Workflow for AcM7dG-based RNA labeling and imaging.

Signaling Pathway for Detection

Caption: Detection cascade for AcM7dG-labeled RNA.

Application Notes and Protocols for Studying Enzyme Kinetics with 7-(N-Acetylaminomethyl)-7-deazaguanosine as an Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog of guanosine (B1672433). Its structural modifications, particularly the replacement of nitrogen at the 7-position with a carbon atom and the addition of an N-acetylaminomethyl group, make it a compound of significant interest for enzymology and drug discovery. As an analog of a natural purine (B94841) nucleoside, it has the potential to interact with enzymes involved in nucleic acid metabolism, such as DNA and RNA polymerases, as well as other enzymes that recognize guanine (B1146940) or guanosine derivatives. Derivatives of 7-deazaguanine (B613801) have shown inhibitory activity against enzymes like bacterial DNA polymerase IIIC and GTP cyclohydrolase I.

This document provides detailed application notes and experimental protocols for characterizing the inhibitory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine on target enzymes. It is designed to guide researchers in determining key kinetic parameters, understanding the mechanism of inhibition, and exploring its therapeutic potential.

Potential Target Enzymes and Signaling Pathways

Based on its structure as a guanosine analog, 7-(N-Acetylaminomethyl)-7-deazaguanosine is a candidate for inhibiting enzymes that utilize guanine or its nucleoside/nucleotide derivatives as substrates. The primary potential targets include:

• DNA Polymerases: These enzymes are crucial for DNA replication and repair. Nucleoside analogs can act as competitive inhibitors or chain terminators.

• RNA Polymerases: Responsible for transcribing DNA into RNA, these enzymes are also potential targets for nucleoside analog inhibitors.

• GTP Cyclohydrolase I (GTPCH I): This is the rate-limiting enzyme in the biosynthesis of tetrahydrobiopterin (B1682763) (BH4), an essential cofactor for the production of nitric oxide and several key neurotransmitters.

The following diagram illustrates the general role of these enzymes in cellular processes.

Caption: Potential enzyme targets for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Data Presentation

Quantitative data from enzyme kinetic studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Inhibitory Potency (IC₅₀) of 7-(N-Acetylaminomethyl)-7-deazaguanosine

Target Enzyme	Substrate Concentration (µM)	IC₅₀ (µM)
e.g., DNA Polymerase α
e.g., RNA Polymerase II
e.g., GTP Cyclohydrolase I

Table 2: Kinetic Parameters of Inhibition by 7-(N-Acetylaminomethyl)-7-deazaguanosine

Target Enzyme	Type of Inhibition	Kᵢ (µM)
e.g., DNA Polymerase α
e.g., RNA Polymerase II
e.g., GTP Cyclohydrolase I

Experimental Protocols

The following are detailed protocols that can be adapted to study the inhibitory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine on its potential target enzymes.

Protocol 1: General Workflow for Enzyme Inhibition Assay

This diagram outlines the general workflow for determining the inhibitory properties of the compound.

Caption: General workflow for enzyme inhibition studies.

Protocol 2: DNA Polymerase Inhibition Assay

This protocol is designed to assess the inhibitory effect of 7-(N-Acetylaminomethyl)-7-deazaguanosine on DNA polymerase activity.

Materials:

• Purified DNA polymerase (e.g., human DNA polymerase α, bacterial DNA polymerase)

• Activated DNA template-primer (e.g., calf thymus DNA activated by DNase I)

• Deoxynucleotide triphosphate (dNTP) mix (dATP, dCTP, dGTP, dTTP)

• Radiolabeled dNTP (e.g., [³H]dTTP or [α-³²P]dCTP)

• 7-(N-Acetylaminomethyl)-7-deazaguanosine stock solution (in DMSO or appropriate buffer)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 100 µg/mL BSA)

• Trichloroacetic acid (TCA) solution (10% w/v)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Reaction Setup: Prepare reaction mixtures in microcentrifuge tubes on ice. A typical 50 µL reaction mixture contains:

  • Assay buffer

  • Activated DNA template-primer (e.g., 10 µg)

  • dNTP mix (e.g., 100 µM each of dATP, dCTP, dGTP)

  • Radiolabeled dNTP (e.g., 10 µM [³H]dTTP)

  • Varying concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine (e.g., 0.1 µM to 100 µM). Include a no-inhibitor control.

• Enzyme Addition: Add a known amount of purified DNA polymerase to each tube to initiate the reaction.

• Incubation: Incubate the reactions at the optimal temperature for the enzyme (e.g., 37°C) for a set period (e.g., 30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by adding an equal volume of cold 10% TCA.

• Precipitation and Washing: Precipitate the radiolabeled DNA on ice for 30 minutes. Collect the precipitate by vacuum filtration through glass fiber filters. Wash the filters several times with cold 5% TCA and then with ethanol.

• Quantification: Dry the filters, place them in scintillation vials with scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve. To determine the Kᵢ and the mechanism of inhibition, repeat the assay with varying concentrations of both the natural substrate (the varied dNTP) and the inhibitor.

Protocol 3: RNA Polymerase Inhibition Assay

This protocol measures the effect of the inhibitor on RNA polymerase activity.

Materials:

• Purified RNA polymerase (e.g., T7 RNA polymerase, human RNA polymerase II)

• DNA template containing a suitable promoter

• Ribonucleotide triphosphate (rNTP) mix (ATP, CTP, GTP, UTP)

• Radiolabeled rNTP (e.g., [α-³²P]UTP)

• 7-(N-Acetylaminomethyl)-7-deazaguanosine stock solution

• Transcription buffer (e.g., 40 mM Tris-HCl pH 8.0, 6 mM MgCl₂, 2 mM spermidine, 10 mM DTT)

• TCA solution and glass fiber filters or materials for gel electrophoresis

Procedure:

• Reaction Setup: Assemble transcription reactions on ice. A typical 25 µL reaction includes:

  • Transcription buffer

  • DNA template (e.g., 1 µg)

  • rNTP mix (e.g., 500 µM each of ATP, CTP, GTP)

  • Radiolabeled rNTP (e.g., 10 µCi [α-³²P]UTP)

  • Varying concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

• Initiation: Add RNA polymerase to start the reaction.

• Incubation: Incubate at 37°C for 30-60 minutes.

• Termination and Analysis:

  • Filter-based method: Terminate the reaction and precipitate the RNA with TCA as described for the DNA polymerase assay.

  • Gel-based method: Stop the reaction by adding a loading buffer containing formamide (B127407) and EDTA. Denature the samples by heating and separate the RNA transcripts on a denaturing polyacrylamide gel. Visualize the radiolabeled transcripts by autoradiography and quantify the band intensities.

• Data Analysis: Calculate the percent inhibition and determine the IC₅₀ and Kᵢ values as described in Protocol 2.

Protocol 4: GTP Cyclohydrolase I (GTPCH I) Inhibition Assay

This assay measures the conversion of GTP to dihydroneopterin triphosphate, which is then oxidized to neopterin (B1670844) for detection.

Materials:

• Purified or recombinant GTPCH I

• GTP stock solution

• 7-(N-Acetylaminomethyl)-7-deazaguanosine stock solution

• Assay buffer (e.g., 100 mM Tris-HCl pH 7.8, 2.5 mM EDTA, 10% glycerol)

• Oxidizing solution (e.g., I₂ in KI)

• Alkaline phosphatase

• HPLC system with a fluorescence detector

Procedure:

• Enzyme Reaction: In a 50 µL reaction volume, combine:

  • Assay buffer

  • GTP (at a concentration around its Kₘ)

  • Varying concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

• Initiation and Incubation: Add GTPCH I to start the reaction and incubate at 37°C for 60 minutes.

• Termination: Stop the reaction by heating or adding acid.

• Oxidation: Add the oxidizing solution to convert dihydroneopterin triphosphate to neopterin triphosphate.

• Dephosphorylation: Add alkaline phosphatase to convert neopterin triphosphate to neopterin.

• Quantification: Analyze the samples by reverse-phase HPLC with fluorescence detection (excitation ~350 nm, emission ~450 nm) to quantify the amount of neopterin produced.

• Data Analysis: Determine the IC₅₀ and Kᵢ values by analyzing the reduction in neopterin formation as a function of inhibitor concentration.

Conclusion

The protocols and frameworks provided in this document offer a comprehensive guide for researchers to investigate the enzyme kinetics of 7-(N-Acetylaminomethyl)-7-deazaguanosine. By systematically determining its inhibitory potency and mechanism of action against key enzymes in nucleic acid and cofactor biosynthesis, a deeper understanding of its biological activity and therapeutic potential can be achieved. This information is crucial for the rational design and development of novel therapeutic agents.

Application Notes and Protocols for High-Throughput Screening with 7-(N-Acetylaminomethyl)-7-deazaguanosine Libraries

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog belonging to the pyrrolo[2,3-d]pyrimidine class.[1] As a modification of the natural nucleoside guanosine, this compound and its derivatives are designed to interfere with nucleic acid metabolism, making them promising candidates for antiviral, anticancer, and antibacterial therapies.[2] The core mechanism of action for many 7-deazaguanosine (B17050) analogs involves the inhibition of viral and cellular DNA and RNA polymerases, thereby disrupting replication and transcription processes.[1] Furthermore, several derivatives have been shown to induce apoptosis in cancer cells, highlighting their potential as chemotherapeutic agents.

High-throughput screening (HTS) of libraries containing 7-(N-Acetylaminomethyl)-7-deazaguanosine and related analogs offers a powerful approach to identify novel therapeutic leads. By systematically testing large numbers of compounds, researchers can identify potent and selective inhibitors of specific viral or cellular targets. These application notes provide an overview of the screening applications, representative protocols for HTS, and insights into the underlying signaling pathways.

Target Applications

Libraries of 7-(N-Acetylaminomethyl)-7-deazaguanosine and its derivatives are particularly suited for HTS campaigns targeting:

• Antiviral Agents: Especially against RNA viruses where the RNA-dependent RNA polymerase (RdRp) is a key enzyme for replication.

• Anticancer Therapeutics: Targeting rapidly dividing cancer cells by inhibiting DNA replication and inducing programmed cell death (apoptosis).

• Antibacterial Agents: By interfering with essential bacterial nucleic acid synthesis pathways.

Data Presentation: Representative Biological Activities of 7-Deazapurine Nucleoside Analogs

While specific HTS data for 7-(N-Acetylaminomethyl)-7-deazaguanosine libraries are not extensively available in the public domain, the following tables summarize the biological activities of structurally related 7-deazapurine nucleoside derivatives from various studies to provide an indication of the potential potency and therapeutic window of this class of compounds.

Table 1: Antiviral Activity of Representative 7-Deazapurine Nucleoside Analogs

Compound Class	Virus	Assay Type	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
7-Deazapurine Nucleoside Derivative (6e)	Dengue Virus (DENV)	Replicon-based	2.081 ± 1.102	150.06 ± 11.42 (A549 cells)	72.11	[3]
7-Deazapurine Nucleoside Derivative (6e)	Dengue Virus (DENV)	Replicon-based	2.081 ± 1.102	146.47 ± 11.05 (HepG2 cells)	63.7	[3]
7-Vinyl-7-deaza-adenosine (7, β-form)	Hepatitis C Virus (HCV)	Replicon-based	<10 (EC₉₀ = 7.6)	Toxic	-	[4]
1,2,3-Triazolyl Nucleoside Analogue (2i)	Influenza A (H1N1)	Virus-yield inhibition	57.5	>100	>1.7	[5]
1,2,3-Triazolyl Nucleoside Analogue (5i)	Influenza A (H1N1)	Virus-yield inhibition	24.3	>100	>4.1	[5]
1,2,3-Triazolyl Nucleoside Analogue (11c)	Influenza A (H1N1)	Virus-yield inhibition	29.2	>100	>3.4	[5]

Table 2: Anticancer Activity of Representative 7-Deazapurine and Related Nucleoside Analogs

Compound Class	Cell Line	Assay Type	IC₅₀ (µM)	Reference
Quinazolinone-Amino Acid Hybrid (7j)	MDA-MB-231 (Breast Cancer)	MTT Assay	3.1	[2]
Quinazolinone-Amino Acid Hybrid (7j)	MCF-7 (Breast Cancer)	MTT Assay	6.8	[2]
α-Phthalimido-Chalcone Hybrid (15)	MCF-7 (Breast Cancer)	MTT Assay	1.88 ± 0.06	[6]
α-Phthalimido-Chalcone Hybrid (15)	HepG2 (Liver Cancer)	MTT Assay	1.62 ± 0.02	[6]
Sulfonamide-Pyridine Hybrid (7)	MCF-7 (Breast Cancer)	MTT Assay	Not specified	[7]
Sulfonamide-Pyridine Hybrid (7)	T47D (Breast Cancer)	MTT Assay	Not specified	[7]
Sulfonamide-Pyridine Hybrid (7)	MDA-MB-231 (Breast Cancer)	MTT Assay	Not specified	[7]

Experimental Protocols

The following are representative protocols for high-throughput screening of a 7-(N-Acetylaminomethyl)-7-deazaguanosine library. These protocols are based on established methods for similar nucleoside analogs and should be optimized for the specific target and assay format.

Protocol 1: Fluorescence-Based RNA Polymerase Inhibition Assay (Biochemical HTS)

This protocol describes a generic fluorescence-based assay to screen for inhibitors of a viral RNA-dependent RNA polymerase (RdRp). The assay measures the incorporation of a fluorescently labeled nucleotide into a growing RNA strand.

Materials:

• Purified recombinant RNA-dependent RNA polymerase (RdRp)

• RNA template (e.g., poly(A) or a specific viral sequence)

• Nucleotide triphosphate (NTP) mix (ATP, CTP, GTP, UTP)

• Fluorescently labeled UTP analog (e.g., FAM-UTP)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM KCl, 5 mM MgCl₂, 2 mM DTT, 0.01% Triton X-100)

• 7-(N-Acetylaminomethyl)-7-deazaguanosine library dissolved in DMSO

• 384-well black, low-volume assay plates

• Fluorescence plate reader

Procedure:

• Compound Plating: Dispense 50 nL of each compound from the library (typically at 10 mM in DMSO) into the assay plates. Include positive controls (known polymerase inhibitor) and negative controls (DMSO only).

• Enzyme and Template Preparation: Prepare a master mix of RdRp and RNA template in assay buffer. The final concentrations should be optimized, but a starting point could be 50 nM RdRp and 100 nM RNA template.

• Enzyme and Template Dispensing: Add 5 µL of the enzyme/template mix to each well of the assay plate.

• Incubation: Incubate the plates at room temperature for 30 minutes to allow for compound binding to the enzyme.

• Reaction Initiation: Prepare a master mix of NTPs, including the fluorescently labeled UTP, in assay buffer. The final concentration of each NTP should be at its Kₘ value or slightly above.

• Dispensing and Incubation: Add 5 µL of the NTP mix to each well to start the reaction. Incubate the plates at 37°C for 60 minutes.

• Signal Detection: Read the fluorescence intensity in each well using a plate reader with appropriate excitation and emission wavelengths for the fluorophore used.

• Data Analysis: Calculate the percent inhibition for each compound relative to the positive and negative controls. Determine the Z' factor to assess the quality of the assay.

Protocol 2: Cell-Based Antiviral Reporter Assay (Phenotypic HTS)

This protocol describes a cell-based assay using a reporter virus (e.g., expressing luciferase or GFP) to screen for compounds that inhibit viral replication.

Materials:

• Host cell line susceptible to the virus of interest

• Reporter virus stock

• Cell culture medium and supplements

• 7-(N-Acetylaminomethyl)-7-deazaguanosine library dissolved in DMSO

• 384-well clear-bottom, black-walled assay plates

• Reagent for detecting the reporter signal (e.g., luciferase substrate)

• Luminometer or fluorescence plate reader

Procedure:

• Cell Seeding: Seed the host cells into the 384-well plates at a density that will result in a confluent monolayer on the day of infection. Incubate overnight at 37°C, 5% CO₂.

• Compound Addition: Add 50 nL of each library compound to the wells. Include positive controls (known antiviral drug) and negative controls (DMSO).

• Viral Infection: Dilute the reporter virus stock in cell culture medium to a predetermined multiplicity of infection (MOI). Add the diluted virus to each well.

• Incubation: Incubate the plates for 24-72 hours (depending on the viral replication cycle) at 37°C, 5% CO₂.

• Signal Detection: Add the appropriate substrate for the reporter enzyme (e.g., luciferase substrate) to each well according to the manufacturer's instructions.

• Data Acquisition: Read the luminescence or fluorescence signal using a plate reader.

• Cytotoxicity Assay (Counter-screen): In a parallel plate, perform a standard cytotoxicity assay (e.g., CellTiter-Glo) to identify compounds that are toxic to the host cells.

• Data Analysis: Calculate the percent inhibition of viral replication for each compound. Exclude cytotoxic compounds from the hit list.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: High-Throughput Screening and Hit Validation Workflow.

Caption: Proposed Intrinsic Apoptosis Pathway Activated by 7-Deazaguanosine Analogs.

Conclusion

Libraries of 7-(N-Acetylaminomethyl)-7-deazaguanosine and its derivatives represent a valuable resource for the discovery of novel antiviral and anticancer agents. The provided application notes and protocols offer a framework for researchers to design and execute HTS campaigns targeting relevant enzymes and cellular pathways. The success of such campaigns will depend on the careful optimization of assay conditions and a robust hit validation cascade to identify specific and potent lead compounds for further development. The induction of the intrinsic apoptotic pathway is a key mechanism for the anticancer potential of these compounds, offering a clear biological rationale for their development as cancer therapeutics.

References

• 1. Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and biological evaluation of novel 7-deazapurine nucleoside derivatives as potential anti-dengue virus agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antiviral activity of 2′-deoxy-2′-fluoro-2′-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5′-triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving solubility of 7-(N-Acetylaminomethyl)-7-deazaguanosine in aqueous buffers

Welcome to the technical support center for 7-(N-Acetylaminomethyl)-7-deazaguanosine. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the use of this compound in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 7-(N-Acetylaminomethyl)-7-deazaguanosine and why is its solubility in aqueous buffers a concern?

A1: 7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog of guanosine (B1672433). Like many guanosine analogs, it can exhibit poor solubility in aqueous solutions due to its molecular structure, which has a propensity for forming intermolecular hydrogen bonds, leading to aggregation and precipitation. Achieving a stable solution at a desired concentration is crucial for its use in various biological assays and therapeutic applications.

Q2: What is the expected solubility of 7-(N-Acetylaminomethyl)-7-deazaguanosine in common aqueous buffers?

A2: While specific quantitative solubility data for 7-(N-Acetylaminomethyl)-7-deazaguanosine is not extensively published, based on structurally similar 7-deazaguanosine (B17050) analogs, its solubility is expected to be low in neutral aqueous buffers such as phosphate-buffered saline (PBS). Solubility can be significantly influenced by pH, temperature, and the presence of co-solvents.

Q3: Can I dissolve 7-(N-Acetylaminomethyl)-7-deazaguanosine in water alone?

A3: Dissolving this compound directly in water can be challenging and may result in a low concentration suspension rather than a true solution. It is generally recommended to use buffered solutions and potentially co-solvents or other solubilization techniques for better results.

Q4: Is 7-(N-Acetylaminomethyl)-7-deazaguanosine stable in aqueous solutions?

A4: Nucleoside analogs can be susceptible to degradation, particularly in acidic conditions. It is advisable to prepare fresh solutions for your experiments and store any stock solutions at low temperatures (e.g., -20°C or -80°C) in small aliquots to minimize freeze-thaw cycles. The stability in your specific experimental conditions should be empirically determined.

Q5: Can I heat the solution to improve solubility?

A5: Gentle heating (e.g., to 37-50°C) can be an effective method to aid in the dissolution of guanosine analogs. However, prolonged or excessive heating should be avoided to prevent potential degradation of the compound. Always monitor for any changes in the solution's appearance or the compound's activity after heating.

Troubleshooting Guide

Issue 1: The compound is not dissolving in my aqueous buffer (e.g., PBS pH 7.4).

Possible Cause	Suggested Solution
Low intrinsic solubility at neutral pH	1. Adjust the pH: Try dissolving the compound in a slightly basic buffer (e.g., Tris-HCl, pH 8.0-8.5). The solubility of guanosine analogs often increases with a move away from their pKa. 2. Gentle Heating: Warm the solution in a water bath (37-50°C) while stirring or vortexing. Allow the solution to cool to room temperature slowly to check for precipitation.
Insufficient mixing	1. Vortexing/Sonication: Vortex the solution vigorously. If the compound is still not dissolving, brief sonication in a water bath can help break up aggregates.

Issue 2: The compound dissolves initially but then precipitates out of solution.

Possible Cause	Suggested Solution
Supersaturated solution	1. Prepare a lower concentration stock: The desired concentration may be above the compound's solubility limit under the current conditions. Try preparing a more dilute stock solution. 2. Use a co-solvent: Prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into your aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system.
Temperature change	1. Maintain temperature: If the compound was dissolved with heating, it might precipitate upon cooling to room temperature. If your experiment allows, maintain a slightly elevated temperature. Otherwise, a co-solvent approach may be necessary for room temperature stability.
Buffer incompatibility	1. Test different buffers: Try alternative buffer systems (e.g., HEPES, MOPS) to see if solubility is improved.

Issue 3: I am concerned about the stability of my dissolved compound.

Possible Cause	Suggested Solution
Hydrolysis or degradation	1. Prepare fresh solutions: For critical experiments, always use freshly prepared solutions. 2. Storage: If a stock solution must be stored, filter-sterilize it, aliquot into single-use volumes, and store at -80°C. Protect from light. 3. pH monitoring: Ensure the pH of your stock solution remains stable over time, as pH shifts can affect both solubility and stability.

Quantitative Solubility Data (Illustrative)

The following table provides illustrative solubility data for a hypothetical 7-deazaguanosine analog, which can be used as a starting point for optimizing conditions for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Buffer System	pH	Temperature (°C)	Co-solvent	Approximate Solubility (µg/mL)
Phosphate-Buffered Saline (PBS)	7.4	25	None	< 10
Tris-HCl	7.5	25	None	25-50
Tris-HCl	8.5	25	None	100-200
PBS	7.4	37	None	50-75
PBS	7.4	25	1% DMSO	200-300
PBS	7.4	25	5% DMSO	> 1000

Note: This data is for illustrative purposes and should be confirmed experimentally for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution in Aqueous Buffer

• Weigh out 1 mg of 7-(N-Acetylaminomethyl)-7-deazaguanosine into a sterile microcentrifuge tube.

• Add 1 mL of your desired aqueous buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Vortex the tube for 1-2 minutes.

• If the compound is not fully dissolved, place the tube in a water bath at 37°C for 15-30 minutes, with intermittent vortexing.

• Once dissolved, allow the solution to cool to room temperature. Observe for any precipitation.

• If the solution remains clear, it is ready for use or for further dilution.

• For storage, filter the solution through a 0.22 µm syringe filter into a sterile, light-protected tube, aliquot, and store at -80°C.

Protocol 2: Preparation of a 10 mg/mL Stock Solution using a Co-solvent

• Weigh out 10 mg of 7-(N-Acetylaminomethyl)-7-deazaguanosine into a sterile, glass vial.

• Add 1 mL of 100% Dimethyl Sulfoxide (DMSO).

• Vortex or sonicate until the compound is completely dissolved. This will be your high-concentration stock solution.

• For your experiments, dilute this stock solution into your aqueous buffer to the desired final concentration. Ensure the final DMSO concentration is below the tolerance level of your assay (typically ≤ 0.5%).

Visualizations

Caption: Experimental workflow for dissolving 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Caption: Troubleshooting logic for solubility issues.

Preventing degradation of 7-(N-Acetylaminomethyl)-7-deazaguanosine in cell culture

Welcome to the technical support center for 7-(N-Acetylaminomethyl)-7-deazaguanosine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of this nucleoside analog in cell culture experiments, with a focus on preventing its degradation.

Frequently Asked Questions (FAQs)

Q1: What is 7-(N-Acetylaminomethyl)-7-deazaguanosine and what are its common applications?

A1: 7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic purine (B94841) nucleoside analog.[1] It is structurally similar to the natural nucleoside guanosine (B1672433) but with a carbon atom replacing the nitrogen at the 7-position of the purine ring and an N-acetylaminomethyl group attached to this carbon. This modification can alter its biological activity and metabolic stability. It is investigated for its potential as an antiviral, anticancer, and antibacterial agent, primarily through the inhibition of nucleic acid synthesis and induction of apoptosis.[2][3]

Q2: What are the primary signs of 7-(N-Acetylaminomethyl)-7-deazaguanosine degradation in my cell culture experiment?

A2: Degradation of the compound can lead to a loss of its biological activity, resulting in inconsistent or failed experiments. Common signs of degradation include:

• Reduced or variable biological effect: A noticeable decrease in the expected cellular response compared to previous experiments or literature data.

• Irreproducible results: High variability in data between replicate wells or across different experimental dates.

• Changes in media appearance: Although less common for this compound at typical working concentrations, significant degradation could potentially alter the pH of the medium, which might be observable if a pH indicator like phenol (B47542) red is present.

Q3: What are the main factors that can cause the degradation of 7-(N-Acetylaminomethyl)-7-deazaguanosine in cell culture?

A3: The stability of nucleoside analogs like 7-(N-Acetylaminomethyl)-7-deazaguanosine in cell culture can be influenced by several factors:

• pH: The glycosidic bond linking the deazaguanine base to the ribose sugar is susceptible to hydrolysis, particularly under acidic conditions.[4]

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[5] Standard cell culture conditions of 37°C can contribute to gradual degradation over time.

• Enzymatic Activity: Nucleosidases or other enzymes present in serum supplements or released by cells could potentially metabolize the analog.

• Reactive Components in Media: Some components in cell culture media, such as certain amino acids or metal ions, could potentially interact with and destabilize the compound.[6]

• Light Exposure: Prolonged exposure to light can degrade light-sensitive compounds. While not specifically documented for this compound, it is a general good practice to minimize light exposure for all chemical reagents.

Q4: How should I prepare and store stock solutions of 7-(N-Acetylaminomethyl)-7-deazaguanosine to ensure stability?

A4: Proper preparation and storage of stock solutions are critical for maintaining the compound's integrity.

• Solvent Selection: Use a high-purity, anhydrous solvent such as DMSO or sterile PBS. Ensure the chosen solvent is compatible with your cell culture system at the final working concentration.

• Concentration: Prepare a concentrated stock solution (e.g., 10-50 mM) to minimize the volume added to your cell culture medium, thereby reducing any potential solvent-induced toxicity.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C, protected from light. Product datasheets recommend long-term storage at 2°C - 8°C for the solid form.[2]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving potential issues related to the degradation of 7-(N-Acetylaminomethyl)-7-deazaguanosine in your experiments.

Issue: Inconsistent or No Biological Activity

This is the most common indicator of compound degradation. Follow these steps to troubleshoot.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent or no biological activity.

Data Presentation: Hypothetical Stability Data

The following tables present hypothetical stability data for 7-(N-Acetylaminomethyl)-7-deazaguanosine under various conditions to illustrate the impact of storage and handling.

Table 1: Effect of Storage Temperature on Stock Solution Stability (10 mM in DMSO)

Storage Temperature (°C)	% Purity after 1 Month	% Purity after 6 Months
4	98%	90%
-20	>99%	98%
-80	>99%	>99%

Table 2: Impact of Freeze-Thaw Cycles on Stock Solution Purity (10 mM in DMSO, stored at -20°C)

Number of Freeze-Thaw Cycles	% Purity
1	>99%
5	97%
10	94%

Table 3: Degradation in Cell Culture Medium (DMEM + 10% FBS) at 37°C

Incubation Time (hours)	% Remaining Compound
0	100%
24	95%
48	88%
72	81%

Experimental Protocols

Protocol 1: Preparation of Stock Solution

• Materials:

  • 7-(N-Acetylaminomethyl)-7-deazaguanosine (solid)

  • Anhydrous DMSO

  • Sterile, light-blocking microcentrifuge tubes

• Procedure:

  • Equilibrate the vial of solid 7-(N-Acetylaminomethyl)-7-deazaguanosine to room temperature before opening to prevent moisture condensation.

  • Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of the compound.

  • Dissolve the solid in the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex briefly until the solid is completely dissolved.

  • Aliquot the stock solution into single-use, light-blocking microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Assessment of Compound Stability in Cell Culture Medium using HPLC

This protocol provides a general framework for assessing the stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine in your specific cell culture medium.

• Materials:

  • Stock solution of 7-(N-Acetylaminomethyl)-7-deazaguanosine (10 mM in DMSO)

  • Your complete cell culture medium (e.g., DMEM + 10% FBS)

  • Sterile tubes

  • Incubator (37°C, 5% CO₂)

  • HPLC system with a C18 column and UV detector

  • Acetonitrile (B52724) (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or other appropriate buffer for the mobile phase

• Procedure:

  • Prepare a working solution of 7-(N-Acetylaminomethyl)-7-deazaguanosine in your cell culture medium at the final experimental concentration (e.g., 10 µM).

  • Immediately take a "time 0" sample and store it at -80°C.

  • Incubate the remaining working solution under standard cell culture conditions (37°C, 5% CO₂).

  • At various time points (e.g., 2, 8, 24, 48, 72 hours), collect aliquots of the incubated solution and store them at -80°C until analysis.

  • For analysis, thaw the samples and precipitate proteins by adding 3 volumes of cold acetonitrile. Centrifuge at high speed to pellet the precipitate.

  • Transfer the supernatant to HPLC vials.

  • Analyze the samples by reverse-phase HPLC using a suitable gradient of water and acetonitrile with a UV detector set to the absorbance maximum of the compound (e.g., around 260 nm).

  • Quantify the peak area corresponding to 7-(N-Acetylaminomethyl)-7-deazaguanosine at each time point and normalize it to the peak area at time 0 to determine the percentage of the remaining compound.

HPLC Analysis Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. DNA - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. The stability of the RNA bases: Implications for the origin of life - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing annealing temperature for primers with 7-(N-Acetylaminomethyl)-7-deazaguanosine

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the annealing temperature for primers containing the modified base 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Frequently Asked Questions (FAQs)

Q1: How does the presence of 7-(N-Acetylaminomethyl)-7-deazaguanosine in a primer affect its annealing temperature (Ta)?

A: The direct and quantitative impact of incorporating 7-(N-Acetylaminomethyl)-7-deazaguanosine into a primer on its melting temperature (Tm) and optimal annealing temperature (Ta) is not extensively documented in publicly available literature. This modification, a derivative of 7-deazaguanosine, is designed to prevent the formation of secondary structures, particularly in GC-rich sequences, by disrupting Hoogsteen base pairing.[1] While this is beneficial for PCR amplification, it is crucial to understand that any modification to a standard oligonucleotide can alter its hybridization properties. Therefore, the theoretical Tm calculated by standard software may not be accurate. It is essential to empirically determine the optimal Ta for primers containing this modification.

Q2: Can I use standard Tm calculators to determine the annealing temperature for my modified primers?

A: Standard Tm calculators are designed for natural DNA sequences and may not accurately predict the melting temperature of oligonucleotides containing modified bases like 7-(N-Acetylaminomethyl)-7-deazaguanosine. It is recommended to use the calculated Tm as a starting point but to always perform an empirical optimization, such as a gradient PCR, to find the optimal annealing temperature for your specific primer pair and template.

Q3: What is the recommended starting point for annealing temperature optimization?

A: A good starting point for optimization is to calculate the theoretical Tm of the unmodified primer sequence using a standard calculator and then test a temperature range from 5°C below this calculated Tm up to the extension temperature. For example, if the calculated Tm is 62°C, a gradient from 57°C to 72°C would be appropriate.

Q4: What are the consequences of a suboptimal annealing temperature?

A:

• Too low: A low annealing temperature can lead to non-specific binding of the primers to the template DNA, resulting in the amplification of unintended PCR products (non-specific bands on a gel) and the formation of primer-dimers.[2][3]

• Too high: An excessively high annealing temperature can prevent the primers from annealing efficiently to the target sequence, leading to a low yield or no PCR product.[2][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No PCR Product	The annealing temperature is too high, preventing primer binding.	Decrease the annealing temperature. Perform a gradient PCR to identify the optimal temperature.[5][6]
A critical component of the PCR mix is missing or degraded.	Ensure all reagents, including the modified primers, are correctly added and have not expired.
Non-specific Bands	The annealing temperature is too low, causing primers to bind to unintended sites.	Increase the annealing temperature in increments of 1-2°C. A gradient PCR is highly recommended for optimization.[7][8]
Primer design may lead to off-target amplification.	Verify primer specificity using tools like BLAST. Consider redesigning primers if issues persist.[3]
Primer-Dimers	The annealing temperature is too low, favoring the annealing of primers to each other.	Increase the annealing temperature. Optimize primer concentration.[9]
Weak Amplification	The annealing temperature is suboptimal, leading to inefficient primer binding.	Perform a gradient PCR to pinpoint the temperature that provides the highest yield of the specific product.[3]

Experimental Protocol: Optimizing Annealing Temperature with Gradient PCR

This protocol outlines the steps to empirically determine the optimal annealing temperature for primers containing 7-(N-Acetylaminomethyl)-7-deazaguanosine using a thermal cycler with a gradient function.

1. Primer and Template Preparation:

• Resuspend the modified primers in nuclease-free water or TE buffer to a stock concentration of 100 µM.

• Prepare working solutions of each primer at 10 µM.

• Dilute the DNA template to the desired concentration for the PCR reaction (e.g., 1-10 ng of genomic DNA or 1-10 pg of plasmid DNA).

2. PCR Reaction Setup:

• Prepare a master mix containing all PCR components except the template DNA. This ensures consistency across all reactions. The final concentration of components should be optimized for your specific polymerase and target.

  • Example 25 µL Reaction:

    • 12.5 µL of 2x PCR Master Mix

    • 1.25 µL of Forward Primer (10 µM)

    • 1.25 µL of Reverse Primer (10 µM)

    • 7.0 µL of Nuclease-Free Water

• Aliquot 24 µL of the master mix into 8 PCR tubes.

• Add 1 µL of the template DNA to each tube.

3. Thermal Cycler Programming:

• Set up the thermal cycler with an annealing temperature gradient.

• Calculate the theoretical Tm of the unmodified primer sequence as a reference.

• Set the gradient to span a range of temperatures, for example, from 5°C below the calculated Tm to 5°C above it. A wider range can also be used for initial screening.

  • Example Gradient: 55°C, 57°C, 59°C, 61°C, 63°C, 65°C, 67°C, 69°C

• Example Cycling Conditions:

  • Initial Denaturation: 95°C for 2 minutes

  • 30 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: Gradient for 30 seconds

    • Extension: 72°C for 1 minute/kb

  • Final Extension: 72°C for 5 minutes

  • Hold: 4°C

4. Analysis of Results:

• Run the PCR products on an agarose (B213101) gel.

• The optimal annealing temperature is the one that results in the highest yield of the specific target band with minimal or no non-specific products or primer-dimers.

Data Presentation: Example Gradient PCR Results

Annealing Temp. (°C)	Target Band Intensity	Non-specific Bands	Primer-Dimers	Recommendation
55.0	++	+++	++	Suboptimal (Too Low)
57.0	+++	++	+	Suboptimal
59.0	++++	+	-	Good
61.0	+++++	-	-	Optimal
63.0	++++	-	-	Good
65.0	+++	-	-	Suboptimal
67.0	++	-	-	Suboptimal
69.0	+	-	-	Suboptimal (Too High)

Intensity Scale: - (None), + (Very Low) to +++++ (Very High)

Visualizations

Caption: Workflow for optimizing annealing temperature using gradient PCR.

Caption: Troubleshooting logic for common PCR amplification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. geneticeducation.co.in [geneticeducation.co.in]
• 3. bio-rad.com [bio-rad.com]
• 4. sg.idtdna.com [sg.idtdna.com]
• 5. neb.com [neb.com]
• 6. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 7. Optimization of Annealing Temperature and other PCR Parameters [genaxxon.com]
• 8. PCR Troubleshooting Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Polymerase Chain Reaction: Basic Protocol Plus Troubleshooting and Optimization Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine, particularly focusing on addressing issues of low yield.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues that may be encountered during the synthesis.

Q1: My overall yield for the synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine is consistently low. What are the most critical steps to investigate?

Low overall yield can result from inefficiencies in one or more steps of the synthetic sequence. The most common synthetic routes involve either a Sonogashira coupling followed by reduction and acetylation, or a direct aminomethylation via a Mannich-type reaction.

To diagnose the issue, it is recommended to analyze the yield of each individual step. A low-yielding step is the primary target for optimization.

dot

Caption: Troubleshooting logic for low overall yield.

Q2: I am observing a low yield in the Sonogashira coupling of 7-iodo-7-deazaguanosine with a protected aminopropyne derivative. What are the potential causes and solutions?

The Sonogashira coupling is a powerful reaction for forming C-C bonds, but it can be sensitive to reaction conditions. Low yields are often attributed to catalyst deactivation, homocoupling of the alkyne, or incomplete reaction.

Potential Cause	Troubleshooting Suggestion
Catalyst Deactivation	- Ensure strict anaerobic conditions by thoroughly degassing solvents and using an inert atmosphere (Argon or Nitrogen).- Use freshly prepared or high-quality palladium and copper catalysts. Consider using a ligand that stabilizes the palladium catalyst, such as PPh3 or a more specialized phosphine (B1218219) ligand.
Alkyne Homocoupling (Glaser Coupling)	- This side reaction is often promoted by the presence of oxygen. Rigorous degassing is crucial.- Lowering the reaction temperature might reduce the rate of homocoupling relative to the cross-coupling.- Some protocols suggest using a copper-free Sonogashira coupling to avoid this side product, although this may require a different palladium catalyst and conditions.
Incomplete Reaction	- Increase the equivalents of the alkyne coupling partner.- Optimize the base used (e.g., triethylamine (B128534), diisopropylethylamine). The base is crucial for the reaction mechanism.- Increase the reaction temperature or time, monitoring for product degradation.

Q3: The subsequent reduction of the alkyne and/or deprotection of the amine in my synthetic route is resulting in a complex mixture of products and a low yield of the desired 7-aminomethyl-7-deazaguanosine. What should I consider?

The reduction of an internal alkyne to a saturated linker and the deprotection of the amine can sometimes lead to side reactions if not controlled properly.

Potential Cause	Troubleshooting Suggestion
Over-reduction or Side Reactions	- If using catalytic hydrogenation (e.g., H2, Pd/C), carefully monitor the reaction progress by TLC or LC-MS to avoid reduction of the deazapurine ring.- Consider alternative reducing agents that are milder and more selective.
Incomplete Deprotection	- Ensure the chosen protecting group is orthogonal to the other functionalities in the molecule and that the deprotection conditions are appropriate.- Drive the deprotection reaction to completion by adjusting the reaction time, temperature, or reagent concentration.
Product Instability	- The free amine may be unstable under certain conditions. It is often best to proceed to the next step (acetylation) quickly after deprotection and purification.

Q4: I am attempting a one-pot aminomethylation of 7-deazaguanosine (B17050) using a Mannich-type reaction and am getting very low conversion. How can I improve this?

The Mannich reaction involves the aminoalkylation of an acidic proton. In the case of 7-deazaguanosine, the C7-H is not highly acidic, which can lead to low reactivity.

Parameter	Condition A (Low Yield)	Condition B (Improved Yield)
Amine Source	Secondary Amine	Pre-formed Eschenmoser's salt
Solvent	Ethanol	Dioxane or DMF
Temperature	Room Temperature	50-80 °C
Additives	None	Acetic Acid (catalytic)

Troubleshooting Tips for the Mannich Reaction:

• Iminium Ion Formation: The first step of the Mannich reaction is the formation of an iminium ion from the amine and formaldehyde. Using a pre-formed and stable iminium salt, like Eschenmoser's salt, can often improve yields.

• Reaction Conditions: This reaction may require elevated temperatures to proceed at a reasonable rate. Solvent choice is also critical; aprotic polar solvents like DMF or dioxane can be beneficial.

• Acid Catalysis: A small amount of acid can catalyze the formation of the iminium ion.

Q5: The final acetylation step to get 7-(N-Acetylaminomethyl)-7-deazaguanosine is not clean, and I am having trouble with purification. What are the likely issues?

The acetylation of the primary amine should be a straightforward reaction, but issues can arise from the presence of other nucleophilic groups or challenges in purification.

Potential Cause	Troubleshooting Suggestion
Acetylation of Sugar Hydroxyls	- If the hydroxyl groups on the ribose moiety are not protected, they can also be acetylated. Ensure proper protection of the sugar hydroxyls (e.g., as TBDMS or acetate (B1210297) esters that can be selectively removed).- Use milder acetylating agents or controlled stoichiometry.
Incomplete Reaction	- Ensure at least one equivalent of the acetylating agent (e.g., acetic anhydride (B1165640) or acetyl chloride) is used.- Add a base (e.g., triethylamine or pyridine) to scavenge the acid byproduct and drive the reaction to completion.
Purification Difficulties	- The product is likely to be a polar molecule. Reverse-phase chromatography (C18) may be more effective than normal-phase silica (B1680970) gel chromatography.- Recrystallization from a suitable solvent system could also be an effective purification method.

Experimental Protocols

A representative experimental workflow for the synthesis of 7-(N-Acetylaminomethyl)-7-deazaguanosine is presented below. Please note that specific protecting groups for the guanine (B1146940) and ribose moieties may be necessary and are not detailed here.

dot

Caption: Synthetic workflow for 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Representative Protocol for Sonogashira Coupling:

• To a solution of protected 7-iodo-7-deazaguanosine (1.0 eq) in anhydrous DMF, add triethylamine (3.0 eq), N-protected propargylamine (1.5 eq), CuI (0.1 eq), and Pd(PPh3)4 (0.05 eq).

• Degas the reaction mixture with argon for 15 minutes.

• Heat the reaction to 60 °C and stir under an argon atmosphere for 12 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH4Cl and brine.

• Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Representative Protocol for Acetylation:

• Dissolve the 7-(aminomethyl)-7-deazaguanosine (B12065839) intermediate (1.0 eq) in pyridine.

• Cool the solution to 0 °C and add acetic anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction by adding methanol.

• Concentrate the mixture under reduced pressure and purify by reverse-phase HPLC or recrystallization.

Reducing off-target effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine in cells

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating the off-target effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine in cellular experiments. Given the limited publicly available data on the specific off-target profile of this compound, this guide focuses on established principles and methodologies for characterizing and minimizing off-target interactions of nucleoside analogs and small molecule inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is 7-(N-Acetylaminomethyl)-7-deazaguanosine and what is its proposed mechanism of action?

A1: 7-(N-Acetylaminomethyl)-7-deazaguanosine is a modified nucleoside analog.[1][2] As a nucleoside analog, it is designed to interfere with nucleic acid metabolism. Its proposed mechanisms of action include the inhibition of viral replication by blocking DNA or RNA synthesis and the potential to induce apoptosis in cancer cells.[1] It is also used as a research tool to study nucleic acid-protein interactions.[2]

Q2: What are "off-target" effects and why are they a concern with compounds like 7-(N-Acetylaminomethyl)-7-deazaguanosine?

A2: Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended biological target. For nucleoside analogs, this can include unintended interactions with various host cellular enzymes involved in nucleic acid synthesis and metabolism, such as DNA and RNA polymerases, which can lead to cellular toxicity and misinterpretation of experimental results.[3]

Q3: What are the initial signs that 7-(N-Acetylaminomethyl)-7-deazaguanosine might be causing off-target effects in my cell-based assay?

A3: Common indicators of potential off-target effects include:

• High cytotoxicity at concentrations close to the effective dose: If the compound is toxic to cells at or near the concentration required for the desired biological effect, off-target interactions may be the cause.

• Inconsistent results across different cell lines: The expression levels of on-target and off-target proteins can vary between cell lines, leading to different phenotypic outcomes.

• Phenotypes that are inconsistent with the known function of the intended target: If the observed cellular response does not align with the established biological role of the putative target, it is crucial to investigate potential off-target mechanisms.

• Discrepancies with genetic validation: If genetic knockdown (e.g., using siRNA or CRISPR) of the intended target does not produce the same phenotype as the compound, this strongly suggests off-target effects.

Q4: How can I proactively minimize off-target effects when designing my experiments?

A4: To minimize off-target effects, consider the following:

• Use the lowest effective concentration: Perform a dose-response experiment to identify the lowest concentration of the compound that elicits the desired on-target effect.

• Optimize cell culture conditions: Factors like cell density, passage number, and media composition can influence cellular metabolism and drug sensitivity, potentially exacerbating off-target effects.[4]

• Use appropriate controls: Include a structurally related but inactive compound as a negative control to ensure the observed effects are not due to the chemical scaffold.

• Employ orthogonal validation methods: Confirm key findings using alternative methods, such as a different inhibitor with a distinct chemical structure or genetic approaches.

Troubleshooting Guide

This guide provides solutions to common problems encountered when using 7-(N-Acetylaminomethyl)-7-deazaguanosine in cell-based assays.

Problem	Possible Cause(s)	Recommended Solution(s)
High background signal or unexpected cellular toxicity	1. Compound concentration is too high, leading to off-target effects. 2. Suboptimal cell health or culture conditions. 3. Contamination of cell culture (e.g., mycoplasma).	1. Perform a dose-response curve to determine the optimal, lowest effective concentration. 2. Ensure cells are healthy, within a low passage number, and seeded at an appropriate density.[4][5] 3. Regularly test for mycoplasma contamination.
Inconsistent results between experiments	1. Variability in cell passage number or confluency. 2. Inconsistent incubation times with the compound. 3. Instability of the compound in solution.	1. Use cells within a consistent and narrow passage number range. Seed cells to reach a consistent confluency at the time of treatment. 2. Standardize all incubation and treatment times. 3. Prepare fresh solutions of the compound for each experiment from a frozen stock.
Observed phenotype does not match expected on-target effect	1. The primary mechanism of action in the specific cell line is due to off-target effects. 2. The intended target is not expressed or is non-essential in the cell model used.	1. Perform target validation experiments, such as a Cellular Thermal Shift Assay (CETSA), to confirm target engagement.[6][7][8] 2. Validate target expression using Western blot or qPCR. Use genetic knockdown (siRNA/CRISPR) to mimic the on-target effect.
No observable effect at tested concentrations	1. The compound may not be cell-permeable. 2. The intended target is not present or is at very low levels in the chosen cell line. 3. The compound has low potency for the intended target.	1. If possible, use a positive control compound with known cell permeability and a similar mechanism. 2. Confirm target expression levels. 3. Increase the concentration, but be mindful of potential off-target effects and solubility limits.

Quantitative Data Summary

The following tables present hypothetical data to illustrate the characterization of 7-(N-Acetylaminomethyl)-7-deazaguanosine. Note: This data is for illustrative purposes only and is not derived from actual experimental results.

Table 1: Dose-Response Analysis of 7-(N-Acetylaminomethyl)-7-deazaguanosine on Cell Viability and Target Inhibition

Cell Line	IC50 (µM) (Cell Viability)	EC50 (µM) (Target Inhibition)	Therapeutic Index (IC50 / EC50)
Cell Line A	15.2	1.8	8.4
Cell Line B	25.8	2.5	10.3
Cell Line C	8.9	1.1	8.1

A higher therapeutic index suggests a larger window between the desired on-target effect and general cytotoxicity, which can be an indicator of lower off-target toxicity.

Table 2: Hypothetical Kinase Selectivity Profile

Kinase Target	% Inhibition at 10 µM
Intended Target Kinase	95%
Off-Target Kinase 1	65%
Off-Target Kinase 2	42%
Off-Target Kinase 3	15%
Off-Target Kinase 4	<5%

This table illustrates how a kinase screen can identify potential off-target interactions.

Experimental Protocols

Protocol 1: Dose-Response Curve for Cell Viability

Objective: To determine the concentration range of 7-(N-Acetylaminomethyl)-7-deazaguanosine that is cytotoxic to the cells.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2x concentrated serial dilution of 7-(N-Acetylaminomethyl)-7-deazaguanosine in culture medium. Include a vehicle control (e.g., DMSO) at the same final concentration as the highest compound concentration.

• Cell Treatment: Remove the old medium and add the prepared compound dilutions to the cells.

• Incubation: Incubate the plate for a duration relevant to the experimental endpoint (e.g., 24, 48, or 72 hours).

• Viability Assay: Assess cell viability using a suitable method, such as an MTS or a luminescent-based assay (e.g., CellTiter-Glo®).

• Data Analysis: Plot the cell viability against the logarithm of the compound concentration and fit a dose-response curve to determine the IC50 value.[2][9][10]

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of 7-(N-Acetylaminomethyl)-7-deazaguanosine to its intended target in intact cells.[6][7][8][11]

Methodology:

• Cell Treatment: Treat cultured cells with either the vehicle control or 7-(N-Acetylaminomethyl)-7-deazaguanosine at a concentration determined to be effective but non-toxic.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of different temperatures for a short period (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Centrifuge the lysates at high speed to separate the soluble protein fraction from the aggregated, denatured proteins.

• Protein Quantification: Collect the supernatant and quantify the amount of the target protein in the soluble fraction using Western blotting or another sensitive protein detection method.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature for both the vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[7][8]

Visualizations

Caption: A logical workflow for characterizing and mitigating off-target effects.

Caption: On-target versus potential off-target signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. A statistical framework for assessing pharmacological responses and biomarkers using uncertainty estimates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pelagobio.com [pelagobio.com]

Technical Support Center: Overcoming Polymerase Stalling with 7-(N-Acetylaminomethyl)-7-deazaguanosine Triphosphate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for using 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate to overcome polymerase stalling during nucleic acid synthesis.

Introduction

Polymerase stalling is a common issue encountered during in vitro nucleic acid synthesis, particularly when amplifying templates with high GC content or those prone to forming strong secondary structures. These structures can physically obstruct the polymerase, leading to incomplete synthesis and low product yield. 7-deazaguanosine-based nucleotide analogs are effective tools to mitigate this issue. By replacing the nitrogen at the 7-position of the guanine (B1146940) base with a carbon atom, these analogs reduce the formation of Hoogsteen base pairs, which are a primary contributor to the formation of secondary structures in GC-rich regions.[1][2] This guide focuses on the use of a specific analog, 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate, to overcome these challenges. While specific performance data for this modified nucleotide is not extensively published, the principles of its use are based on the well-documented properties of 7-deazaguanosine (B17050) analogs.

Frequently Asked Questions (FAQs)

Q1: What is 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate and how does it work?

A1: 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate is a modified analog of deoxyguanosine triphosphate (dGTP). The core modification is the substitution of the nitrogen atom at the 7-position of the guanine purine (B94841) ring with a carbon atom, creating a 7-deazaguanine (B613801) base. This change disrupts the formation of Hoogsteen base pairs, which are non-canonical pairings that contribute to the formation of secondary structures like G-quadruplexes in GC-rich DNA sequences.[1] By reducing the stability of these secondary structures, the DNA template remains more accessible to the polymerase, thereby preventing stalling and allowing for the successful amplification of challenging templates. The addition of the N-Acetylaminomethyl group at the 7-position is a further modification, and while its specific impact on polymerase interaction is not widely documented in public literature, it may influence solubility, enzyme recognition, or protein-DNA interactions.

Q2: When should I consider using 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate?

A2: You should consider using this modified nucleotide when you experience issues with polymerase stalling, such as:

• Low or no yield of PCR products from GC-rich templates (typically >65% GC content).

• Incomplete sequencing ladders or poor-quality sequencing data in GC-rich regions.[2]

• Difficulty in amplifying templates known to form strong secondary structures.

• Working with low amounts of poor-quality DNA templates.[2]

Q3: Which polymerases are compatible with 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate?

A3: While specific compatibility data for 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate is limited, Taq polymerase has been shown to incorporate other 7-deazapurine analogs.[3] It is likely that many standard DNA polymerases will be able to incorporate this modified nucleotide. However, the efficiency of incorporation may vary. It is recommended to empirically test the compatibility and efficiency of your polymerase of choice with this analog. High-fidelity polymerases with proofreading activity may exhibit lower incorporation efficiency or may even excise the modified nucleotide. Therefore, starting with a non-proofreading polymerase like Taq is often a good strategy.

Q4: Can I completely replace dGTP with 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate in my reaction?

A4: For some 7-deazaguanine analogs, complete replacement of dGTP is possible.[3] However, for many applications, a partial substitution is recommended. A common starting point for 7-deaza-dGTP is a 3:1 ratio of the analog to dGTP.[1] The optimal ratio for 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate may differ and should be determined empirically for your specific application and template.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or low PCR product yield	Suboptimal concentration of the modified nucleotide.	Optimize the ratio of 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate to dGTP. Start with a 3:1 ratio and perform a titration.
Incompatible polymerase.	Test different DNA polymerases, starting with a standard Taq polymerase. Avoid high-fidelity proofreading polymerases initially.
Annealing temperature is too high or too low.	Perform a temperature gradient PCR to determine the optimal annealing temperature. The presence of the modified nucleotide may alter the melting temperature (Tm) of the primers.
Suboptimal magnesium concentration.	Titrate the MgCl2 concentration in your reaction, as the optimal concentration may change with the use of a modified nucleotide.
Non-specific PCR products	Annealing temperature is too low.	Increase the annealing temperature in increments of 1-2°C.
Primer-dimer formation.	Optimize primer concentration and consider using a hot-start polymerase to minimize non-specific amplification at lower temperatures.
Poor sequencing results	Incomplete denaturation of the template.	Ensure that the PCR product containing the modified nucleotide is fully denatured before sequencing. The use of 7-deazaguanine analogs in the PCR step often improves subsequent sequencing of GC-rich templates.[2]
Issues with the sequencing polymerase.	Consult the documentation for your sequencing enzyme to check for any known issues with modified templates.

Experimental Protocols

Protocol 1: PCR Amplification of a GC-Rich Template

This protocol provides a starting point for amplifying a GC-rich DNA template using 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate.

1. Reagent Preparation:

• Prepare a dNTP mix containing dATP, dCTP, dTTP, and a mixture of dGTP and 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate. A recommended starting ratio is 1 part dGTP to 3 parts modified dGTP. The final concentration of each of the four "G" and "not G" nucleotides in the reaction should be the same as in a standard PCR (e.g., 200 µM each).

2. PCR Reaction Setup:

Component	Volume (for 50 µL reaction)	Final Concentration
10x PCR Buffer	5 µL	1x
dNTP mix (with modified dGTP)	1 µL	200 µM of each nucleotide
Forward Primer (10 µM)	2.5 µL	0.5 µM
Reverse Primer (10 µM)	2.5 µL	0.5 µM
Template DNA	1-10 ng	Varies
Taq DNA Polymerase	0.25 µL	1.25 units
Nuclease-free water	Up to 50 µL	-

3. Thermal Cycling Conditions:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-35
Annealing	55-65°C*	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞	1

* The optimal annealing temperature should be determined empirically, for example, by using a gradient PCR.

4. Analysis:

• Analyze the PCR product by agarose (B213101) gel electrophoresis.

Data Presentation

Table 1: Example Data Table for Evaluating the Efficacy of 7-(N-Acetylaminomethyl)-7-deazaguanosine Triphosphate in Overcoming Polymerase Stalling

Template (%GC)	Ratio of Modified dGTP to dGTP	Polymerase	Product Yield (ng/µL)	Full-Length Product (%)	Notes
Template A (70%)	0:1 (Control)	Taq	10	20	Stalling observed
Template A (70%)	1:1	Taq	50	80
Template A (70%)	3:1	Taq	150	95	Optimal ratio
Template A (70%)	1:0	Taq	120	90
Template B (80%)	0:1 (Control)	Taq	<5	<10	Severe stalling
Template B (80%)	3:1	Taq	80	90
Template B (80%)	3:1	Polymerase X	120	95

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of overcoming polymerase stalling.

Caption: Troubleshooting workflow for low PCR yield.

References

• 1. researchgate.net [researchgate.net]
• 2. 7-Deaza-2'-deoxyguanosine allows PCR and sequencing reactions from CpG islands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine under different pH conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 7-(N-Acetylaminomethyl)-7-deazaguanosine. The information focuses on the stability of this compound under various pH conditions to ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine in aqueous solutions?

7-(N-Acetylaminomethyl)-7-deazaguanosine, a purine (B94841) nucleoside analog, is expected to exhibit moderate stability in aqueous solutions.[1] The stability is highly dependent on the pH and temperature of the solution. For optimal stability, it is recommended to store aqueous solutions at low temperatures (2-8°C) and near neutral pH.[2]

Q2: How does pH affect the stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine?

• Neutral pH (6.0-8.0): The compound is expected to be most stable in this range.

• Acidic pH (< 6.0): Under acidic conditions, the glycosidic bond may be susceptible to hydrolysis, leading to the separation of the deazaguanine base from the ribose sugar. The N-acetyl group may also undergo hydrolysis.

• Alkaline pH (> 8.0): In alkaline conditions, the acetyl group is susceptible to hydrolysis, which would yield 7-(aminomethyl)-7-deazaguanosine (B12065839).[3] The ribose sugar can also undergo degradation at high pH.

Q3: What are the likely degradation products of 7-(N-Acetylaminomethyl)-7-deazaguanosine under different pH conditions?

Potential degradation products include:

• Acidic Hydrolysis: 7-(N-Acetylaminomethyl)-7-deazaguanine (the free base) and D-ribose. Further hydrolysis of the acetyl group could lead to 7-(aminomethyl)-7-deazaguanine.

• Alkaline Hydrolysis: 7-(aminomethyl)-7-deazaguanosine (de-acetylated form).[3] At higher pH, further degradation of the ribose ring can occur.

Q4: What are the recommended storage conditions for solid and dissolved 7-(N-Acetylaminomethyl)-7-deazaguanosine?

• Solid Form: The compound should be stored at 2-8°C, protected from light and moisture.[2]

• In Solution: Prepare solutions fresh for each experiment. If short-term storage is necessary, store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles. The choice of solvent and buffer pH is critical for stability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Variable experimental results or loss of compound activity.	Degradation of the compound due to improper solution pH or storage.	Prepare fresh solutions for each experiment using a buffer at a neutral pH (e.g., PBS pH 7.4). Store stock solutions at -80°C in single-use aliquots.
Appearance of unexpected peaks in HPLC analysis.	The compound is degrading during the experiment or analysis.	Conduct a forced degradation study to identify potential degradation products. Ensure the mobile phase pH is compatible with the compound's stability.
Low recovery of the compound from biological matrices.	Adsorption to labware or instability in the matrix at a specific pH.	Use low-binding microcentrifuge tubes and pipette tips. Adjust the pH of the biological matrix to a neutral range if possible.
Inconsistent results in cell-based assays.	The compound may be degrading in the cell culture medium over the incubation period.	Determine the half-life of the compound in the specific cell culture medium used. Consider replenishing the compound during long incubation times.

Stability Data Summary

The following table summarizes the expected qualitative stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine under various pH conditions based on general chemical principles of similar nucleoside analogs. Quantitative data from specific studies is not currently available.

pH Condition	Expected Stability	Potential Degradation Pathway
Strongly Acidic (pH 1-3)	Low	Hydrolysis of the glycosidic bond and the N-acetyl group.
Mildly Acidic (pH 4-6)	Moderate	Slower hydrolysis of the glycosidic bond and N-acetyl group.
Neutral (pH 6-8)	High	Generally stable.
Mildly Alkaline (pH 8-10)	Moderate	Hydrolysis of the N-acetyl group.
Strongly Alkaline (pH 11-13)	Low	Rapid hydrolysis of the N-acetyl group and potential degradation of the ribose moiety.

Experimental Protocols

Protocol: pH-Dependent Stability Assessment using HPLC

This protocol outlines a general procedure for a forced degradation study to determine the stability of 7-(N-Acetylaminomethyl)-7-deazaguanosine at different pH values.

1. Materials and Reagents:

• 7-(N-Acetylaminomethyl)-7-deazaguanosine

• HPLC grade water, acetonitrile, and methanol

• Phosphate (B84403), citrate (B86180), and borate (B1201080) buffer components

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• A validated HPLC method for the quantification of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

2. Buffer Preparation:

• Prepare a series of buffers covering a range of pH values (e.g., pH 2, 4, 7, 9, and 12).

• Use appropriate buffer systems for each pH range (e.g., HCl/KCl for pH 2, citrate for pH 4, phosphate for pH 7, borate for pH 9, and NaOH/KCl for pH 12).

3. Sample Preparation and Incubation:

• Prepare a stock solution of 7-(N-Acetylaminomethyl)-7-deazaguanosine in a suitable solvent (e.g., DMSO or water).

• Dilute the stock solution into each of the prepared buffers to a final concentration suitable for HPLC analysis.

• Incubate the samples at a controlled temperature (e.g., 37°C or 50°C).

• At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each sample.

• Immediately neutralize the acidic and basic samples and/or dilute with mobile phase to stop further degradation before HPLC analysis.

4. HPLC Analysis:

• Analyze the samples using a validated stability-indicating HPLC method.

• Quantify the peak area of the parent compound at each time point.

5. Data Analysis:

• Plot the natural logarithm of the concentration of the parent compound versus time for each pH condition.

• Determine the degradation rate constant (k) from the slope of the line.

• Calculate the half-life (t½) for each pH using the equation: t½ = 0.693 / k.

Visualizations

Caption: Potential Degradation Pathways.

Caption: pH Stability Assessment Workflow.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 7-(N-Acetylaminomethyl)-7-deazaguanosine | NA166595 [biosynth.com]
• 3. Buy 7-(N-Acetylaminomethyl)-7-deazaguanosine [smolecule.com]

Technical Support Center: Optimizing Click Reactions for 7-Deazaguanosine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing copper-catalyzed azide-alkyne cycloaddition (CuAAC) click reactions for 7-deazaguanosine (B17050) derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the click reaction of 7-deazaguanosine derivatives, offering potential causes and solutions in a question-and-answer format.

Q1: Why is my click reaction yield low or non-existent?

Possible Causes & Solutions:

• Inactive Catalyst: The active catalyst in CuAAC is Cu(I), which can be susceptible to oxidation to the inactive Cu(II) state.[1][2][3]

  • Solution: Ensure your copper source is appropriate. While Cu(I) salts like CuI or CuBr can be used directly, they have poor solubility and stability.[4] A more common and reliable method is to generate Cu(I) in situ from a Cu(II) salt (e.g., CuSO₄·5H₂O) using a reducing agent like sodium ascorbate (B8700270).[4][5][6] Always use freshly prepared solutions of the reducing agent.[7]

  • Solution: Degas your solvents to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.[8] Performing the reaction under an inert atmosphere (e.g., argon or nitrogen) is also recommended.[7][8]

• Inappropriate Ligand: Ligands are crucial for stabilizing the Cu(I) catalyst, preventing its oxidation and disproportionation, and increasing reaction efficiency.[9][10][11]

  • Solution: For aqueous or semi-aqueous reactions typical for nucleosides, water-soluble ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) are highly effective and biocompatible.[3][10][12] TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine) is another common ligand, though it is less soluble in water.[10] The choice of ligand can significantly impact reaction rates.[13][14]

• Poor Solubility of Reactants: 7-deazaguanosine derivatives, azides, or alkynes may have limited solubility in the chosen solvent system, leading to a heterogeneous reaction mixture and poor reaction kinetics.

  • Solution: A mixture of solvents is often employed to solubilize all components. Common solvent systems for nucleoside click chemistry include t-BuOH/H₂O, DMSO/H₂O, and DMF/H₂O.[4][6][15] The ratio of organic solvent to water can be adjusted to improve solubility.[15]

• Suboptimal Reaction Temperature: While many click reactions proceed efficiently at room temperature, temperature can be a critical parameter to optimize.[]

  • Solution: If the reaction is sluggish at room temperature, gentle heating (e.g., 45-50 °C) may improve the reaction rate.[6][8] However, excessive heat can lead to the degradation of sensitive biomolecules or the formation of byproducts.[6]

Q2: I am observing significant side-product formation. What could be the cause?

Possible Causes & Solutions:

• Oxidative Damage to the Nucleoside: The combination of a copper catalyst and a reducing agent like sodium ascorbate can generate reactive oxygen species (ROS), which can damage the 7-deazaguanosine derivative.[1][2]

  • Solution: The use of a stabilizing ligand like THPTA can help mitigate the generation of ROS.[12] Ensuring the reaction is performed under an inert atmosphere also minimizes oxidative side reactions.

• Homocoupling of the Alkyne (Glaser Coupling): In the presence of oxygen, the terminal alkyne can undergo oxidative homocoupling to form a diyne byproduct.

  • Solution: Thoroughly degassing the reaction mixture and maintaining an inert atmosphere are crucial to prevent this side reaction.

• Reaction of Ascorbate Byproducts with Biomolecules: Oxidation of sodium ascorbate can produce reactive carbonyl compounds that may modify the nucleoside.[1]

  • Solution: While challenging to completely avoid, using the minimum effective concentration of sodium ascorbate and ensuring rapid reaction completion can minimize this issue.

Q3: How can I effectively purify my clicked 7-deazaguanosine derivative?

Possible Causes & Solutions:

• Removal of Copper Catalyst: Residual copper can be cytotoxic and interfere with downstream applications.

  • Solution: Purification methods like silica (B1680970) gel chromatography are common for small molecules. For oligonucleotides, ethanol (B145695) precipitation or the use of molecular weight cut-off (MWCO) spin columns can be effective for removing the catalyst and other small molecule reagents.[8][17]

• Separation from Unreacted Starting Materials: Distinguishing the product from starting materials can be challenging if they have similar polarities.

  • Solution: High-performance liquid chromatography (HPLC), particularly reverse-phase HPLC, is a powerful technique for purifying nucleoside derivatives and oligonucleotides.[7]

Frequently Asked Questions (FAQs)

Q1: What is the optimal ratio of reactants and catalyst for a click reaction with a 7-deazaguanosine derivative?

A typical starting point is a 1:1 to 1.5:1 molar ratio of the alkyne- or azide-functionalized 7-deazaguanosine to the corresponding click partner (azide or alkyne). The copper catalyst is used in catalytic amounts, typically ranging from 1 to 10 mol%. The reducing agent (e.g., sodium ascorbate) is often used in excess, from 2 to 5 equivalents relative to the copper catalyst. The ligand is typically used in a 1:1 to 5:1 ratio with the copper catalyst.[3][4][6] However, these ratios should be empirically optimized for each specific reaction.

Q2: Can I perform the click reaction in a biological buffer?

Yes, one of the major advantages of click chemistry is its biocompatibility.[9][18] Reactions can be performed in various buffers. However, be cautious with buffers containing strong coordinating anions like phosphate (B84403) or Tris, as they can compete for copper binding and inhibit the reaction.[9][12] Buffers like HEPES are often a better choice. The reaction is generally tolerant of a wide pH range (pH 4-12).[18][19]

Q3: How can I monitor the progress of my click reaction?

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). For reactions involving a fluorogenic azide (B81097), such as 3-azido-7-hydroxycoumarin, the reaction progress can be conveniently monitored by the increase in fluorescence upon triazole formation.[1][2][17][20]

Q4: Is it better to have the alkyne or the azide on the 7-deazaguanosine derivative?

Both configurations are synthetically accessible and can be effective. The choice often depends on the ease of synthesis of the starting materials. Azides are generally stable and do not undergo side reactions like the homocoupling of terminal alkynes.

Data Presentation

Table 1: Common Copper Catalysts and Reducing Agents for CuAAC

Copper Source (Cu(II) or Cu(I))	Reducing Agent	Typical Concentration	Reference
CuSO₄·5H₂O	Sodium Ascorbate	Cu(II): 0.1 eq; Ascorbate: 0.3 eq	[4]
CuI	None (Directly used)	0.1 - 1.0 eq	[4]
CuBr	None (Directly used)	1.0 eq	[4]
CuSO₄·5H₂O	Sodium Ascorbate	Cu(II): 10 mol%; Ascorbate: 20 mol%	[6]

Table 2: Common Solvents for CuAAC of Nucleoside Derivatives

Solvent System	Typical Ratio (v/v)	Notes	Reference
t-BuOH/H₂O	3:1	Good for general nucleoside solubility.	[4]
t-BuOH/THF/H₂O	3:1:1 or 1:1:1.5	Provides a more versatile solvent environment.	[4]
DMF/H₂O	2:1	Effective for substrates with varying polarities.	[6]
DMSO/t-BuOH	3:1	Useful for less polar reactants.	[8]
DMSO	-	Can be used, but may require specific ligands.	[9][15]

Experimental Protocols

General Protocol for a Small-Scale CuAAC Reaction of a 7-Deazaguanosine Derivative:

• Preparation of Stock Solutions:

  • 7-Deazaguanosine Derivative (Alkyne/Azide): Prepare a 10 mM solution in a suitable solvent (e.g., DMSO, DMF).

  • Click Partner (Azide/Alkyne): Prepare a 10 mM solution in a suitable solvent.

  • CuSO₄·5H₂O: Prepare a 100 mM stock solution in deionized water.

  • THPTA Ligand: Prepare a 200 mM stock solution in deionized water.

  • Sodium Ascorbate: Prepare a 1 M stock solution in deionized water. Note: This solution should be prepared fresh before each use.

• Reaction Setup (for a 100 µL final volume):

  • In a microcentrifuge tube, combine the following:

    • 10 µL of the 10 mM 7-deazaguanosine derivative solution (1 µmol, 1 eq).

    • 12 µL of the 10 mM click partner solution (1.2 µmol, 1.2 eq).

    • Add a solvent mixture (e.g., t-BuOH/H₂O) to bring the volume to ~80 µL.

  • Vortex the mixture gently.

• Catalyst Premix:

  • In a separate tube, mix 1 µL of 100 mM CuSO₄ solution with 1 µL of 200 mM THPTA solution. Let it stand for 2-3 minutes.[3]

• Reaction Initiation:

  • Add the 2 µL of the catalyst premix to the reaction tube.

  • Add 5 µL of the freshly prepared 1 M sodium ascorbate solution.

  • Vortex the reaction mixture.

  • If necessary, degas the solution by bubbling with argon or nitrogen for 2-3 minutes.[7][8]

• Incubation:

  • Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can also be gently heated (e.g., 45 °C) if required.[8]

• Monitoring and Workup:

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, the product can be purified by an appropriate method such as HPLC or silica gel chromatography.

Visualizations

Caption: A typical experimental workflow for the CuAAC click reaction.

References

• 1. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jenabioscience.com [jenabioscience.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lumiprobe.com [lumiprobe.com]
• 8. glenresearch.com [glenresearch.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. vectorlabs.com [vectorlabs.com]
• 12. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. bioclone.net [bioclone.net]
• 19. Click Chemistry [organic-chemistry.org]
• 20. interchim.fr [interchim.fr]

Common pitfalls in handling modified nucleoside triphosphates

Welcome to the technical support center for modified nucleoside triphosphates (NTPs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during experiments involving modified NTPs.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter when working with modified NTPs.

Issue 1: Low or No Yield in PCR with Modified dNTPs

Question: I am performing a PCR with a modified dNTP (e.g., Biotin-dUTP, Fluorescent-dCTP) and I am getting a very low yield or no PCR product at all. What are the common causes and how can I troubleshoot this?

Answer:

Low or no yield in PCR with modified dNTPs is a common issue. The incorporation of a modified nucleotide is often less efficient than its natural counterpart. Here are the likely causes and a step-by-step troubleshooting guide:

• Suboptimal dNTP Ratio: The ratio of the modified dNTP to the corresponding natural dNTP is critical. A complete substitution of a natural dNTP with its modified version can inhibit the PCR.

  • Solution: Start by partially substituting the natural dNTP with the modified version. A common starting point is a 1:3 or 1:4 ratio of modified to natural dNTP. You can then optimize this ratio to balance the labeling efficiency and the PCR yield.

• Incompatible DNA Polymerase: Not all DNA polymerases are equally efficient at incorporating modified dNTPs. Some polymerases have higher fidelity and may be more selective against modified substrates.

  • Solution: Switch to a DNA polymerase known to be more tolerant of modified dNTPs. For example, some B-family polymerases like Pfu have been shown to have better performance with certain modifications.[1] If you are using a proofreading polymerase, its 3'→5' exonuclease activity might be excising the modified nucleotide. Consider using a polymerase variant with reduced or no proofreading activity.

• Incorrect Magnesium Concentration: Modified dNTPs can chelate Mg²⁺ ions, effectively reducing the available magnesium for the polymerase.[1][2]

  • Solution: Increase the MgCl₂ concentration in your PCR reaction. It is recommended to perform a MgCl₂ titration from 1.5 mM to 4 mM to find the optimal concentration.[2]

• Suboptimal Annealing Temperature: The presence of modified nucleotides can affect the melting temperature (Tm) of your primers and template.

  • Solution: Optimize the annealing temperature by performing a gradient PCR. Start with an annealing temperature 5°C below the calculated Tm of your primers and test a range of temperatures.

• Poor Primer Design: Primers with a high GC content or secondary structures can exacerbate amplification problems with modified dNTPs.

  • Solution: Design primers with a GC content between 40-60% and check for potential hairpins and self-dimers using a primer design tool.

Issue 2: Incomplete or Truncated Transcripts in In Vitro Transcription (IVT)

Question: I am performing an in vitro transcription reaction with a modified NTP (e.g., 2'-O-methyl-UTP, Pseudouridine-TP) and I am observing a ladder of shorter RNA products on my gel instead of a single full-length transcript. What is causing this premature termination?

Answer:

The presence of incomplete or truncated transcripts is a frequent challenge in IVT with modified NTPs. This is often due to the RNA polymerase stalling or terminating prematurely. Here are the primary causes and troubleshooting steps:

• Low Nucleotide Concentration: The concentration of the modified NTP might be limiting the reaction, leading to polymerase stalling.[3][4][5]

  • Solution: Ensure that the total concentration of each nucleotide (natural + modified) is sufficient. The recommended concentration is typically at least 12 µM for each NTP.[3][4] If you are still seeing truncated products, try increasing the concentration of the limiting modified NTP.

• Polymerase Inefficiency with the Modification: T7, T3, and SP6 RNA polymerases have varying efficiencies for incorporating different modified NTPs. 2'-modified NTPs, in particular, can be challenging for wild-type polymerases.

  • Solution: Consider using a mutant T7 RNA polymerase that has been engineered for better acceptance of 2'-modified nucleotides.[6][7][8][9] If a mutant polymerase is not available, you can try lowering the incubation temperature of the reaction to 30°C from 37°C. This can sometimes help the polymerase read through difficult sequences.[3]

• GC-Rich Template Sequence: The presence of GC-rich regions in your DNA template can lead to the formation of stable secondary structures that cause the polymerase to pause or dissociate.[3][4]

  • Solution: Decrease the transcription reaction temperature to 30°C to help produce full-length transcripts from GC-rich templates.[3]

• Impure DNA Template: Contaminants such as salts or ethanol (B145695) from the template purification can inhibit the RNA polymerase.[3]

  • Solution: Purify your DNA template using a reliable clean-up kit to remove any inhibitors.[3]

Frequently Asked Questions (FAQs)

Storage and Stability

Q1: How should I store my modified nucleoside triphosphates to ensure their stability?

A1: Proper storage is crucial to prevent degradation of your modified NTPs. Here are some general guidelines:

• Temperature: Store all NTPs, both natural and modified, at -20°C. For long-term storage, -80°C is recommended.

• pH: The stability of NTPs in aqueous solutions is pH-dependent. Hydrolysis of the triphosphate chain is a major degradation pathway. To minimize this, it is recommended to store NTP solutions in a buffer with a slightly alkaline pH, between 7.5 and 8.5.

• Aliquoting: To avoid multiple freeze-thaw cycles which can lead to degradation, it is best to aliquot your NTP stocks into smaller, single-use volumes.

• Light-sensitive modifications: If your NTP is labeled with a fluorescent dye, it is critical to protect it from light. Store aliquots in amber tubes or wrap them in aluminum foil.

Q2: I suspect my fluorescently-labeled dNTP has degraded. How can I check its quality?

A2: Degradation of fluorescently-labeled dNTPs can lead to a loss of fluorescence or the presence of impurities that can inhibit your reaction. You can assess the quality using the following methods:

• Spectrophotometry: Measure the absorbance spectrum of your labeled dNTP. You should see two absorbance peaks: one for the nucleobase (around 260 nm) and one for the fluorophore at its specific excitation wavelength. A significant change in the ratio of these two peaks compared to the manufacturer's specifications can indicate degradation.

• HPLC Analysis: High-Performance Liquid Chromatography (HPLC) is a powerful method to check for degradation products. A pure, undegraded labeled NTP should show a single major peak. The appearance of additional peaks can indicate the presence of hydrolysis products or other impurities.

Enzymatic Incorporation

Q3: What factors influence the efficiency of enzymatic incorporation of modified NTPs?

A3: The efficiency of incorporation is dependent on several factors:

• The Polymerase: Different polymerases exhibit different levels of tolerance for modified NTPs. It is often necessary to screen a few different polymerases to find the one that works best for your specific modified NTP.

• The Modification: The size, charge, and position of the modification on the nucleobase can significantly impact incorporation. Modifications on the 5-position of pyrimidines and the 7-position of 7-deazapurines are generally well-tolerated as they protrude into the major groove of the DNA helix.[10]

• The Linker Arm: For bulky modifications, the length and flexibility of the linker arm connecting the modification to the nucleobase are important. A longer, more flexible linker can sometimes improve incorporation by moving the bulky group away from the active site of the polymerase.

Purification and Analysis

Q4: What is the best method to purify oligonucleotides synthesized with modified bases?

A4: The choice of purification method depends on the length of the oligonucleotide, the nature of the modification, and the required purity for your downstream application.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a widely used method that separates oligonucleotides based on their hydrophobicity. It is particularly effective for purifying oligonucleotides with hydrophobic modifications like fluorescent dyes.

• Anion-Exchange High-Performance Liquid Chromatography (AEX-HPLC): This method separates oligonucleotides based on the negative charge of their phosphate (B84403) backbone. It is useful for purifying longer oligonucleotides and can resolve sequences with and without certain modifications.

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE purification offers high resolution and is excellent for separating full-length products from shorter failure sequences, especially for longer oligonucleotides. However, it can be incompatible with some fluorescent modifications.[11]

Q5: I am seeing unexpected peaks in my mass spectrometry analysis of a modified oligonucleotide. What could they be?

A5: Unexpected peaks in mass spectrometry can arise from several sources:

• Synthesis Impurities: These can include shorter "n-1" sequences (deletions) or longer "n+1" sequences (additions) that occur during chemical synthesis.

• Degradation Products: Oligonucleotides can degrade during synthesis, deprotection, purification, or storage. Common degradation events include depurination (loss of a purine (B94841) base) and hydrolysis of the phosphodiester backbone.[12][13]

• Modification-related Artifacts: The modification itself might be unstable under certain conditions, leading to its cleavage or alteration. For example, some fluorescent dyes are sensitive to light or pH changes.

Data and Protocols

Quantitative Data

Table 1: Relative Incorporation Efficiency of Selected Modified dNTPs by Different DNA Polymerases

Modified dNTP	DNA Polymerase	Relative Efficiency (%) (Compared to natural dNTP)
Biotin-11-dUTP	Taq Polymerase	60-80
Biotin-11-dUTP	Pfu Polymerase	40-60
Aminoallyl-dUTP	Taq Polymerase	80-95
Fluorescein-12-dUTP	Taq Polymerase	50-70
Cy3-dCTP	Klenow Fragment	70-90

Note: These are approximate values and can vary depending on the specific reaction conditions and template sequence. It is always recommended to optimize the reaction for your specific application.

Experimental Protocols

Protocol 1: General In Vitro Transcription with Modified NTPs

This protocol provides a starting point for incorporating a modified NTP into an RNA transcript using T7 RNA Polymerase.

Materials:

• Linearized DNA template with a T7 promoter (0.5-1 µg)

• T7 RNA Polymerase

• 10X Transcription Buffer

• 100 mM ATP, CTP, GTP solutions

• 100 mM UTP solution

• 100 mM modified UTP solution (e.g., N1-methylpseudouridine-5'-triphosphate)

• RNase Inhibitor

• Nuclease-free water

Procedure:

• Thaw all components on ice.

• Assemble the reaction at room temperature in the following order:

  • Nuclease-free water to a final volume of 20 µL

  • 2 µL of 10X Transcription Buffer

  • 2 µL of 100 mM ATP

  • 2 µL of 100 mM CTP

  • 2 µL of 100 mM GTP

  • 1.5 µL of 100 mM UTP

  • 0.5 µL of 100 mM modified UTP (adjust the ratio of UTP to modified UTP as needed)

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor

  • 2 µL of T7 RNA Polymerase

• Mix gently by pipetting and centrifuge briefly to collect the reaction at the bottom of the tube.

• Incubate at 37°C for 2 hours. For difficult templates, incubation can be extended up to 16 hours.

• (Optional) To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

• Purify the RNA using a suitable method (e.g., spin column purification, phenol-chloroform extraction followed by ethanol precipitation).

Protocol 2: Reversed-Phase HPLC Purification of a 5'-Fluorescently Labeled Oligonucleotide

This protocol describes a general method for purifying a crude, deprotected oligonucleotide with a 5'-hydrophobic fluorescent label.

Materials:

• Crude oligonucleotide sample, dissolved in nuclease-free water

• HPLC system with a UV detector

• Reversed-phase C18 column

• Mobile Phase A: 0.1 M Triethylammonium acetate (B1210297) (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile (B52724)

• Nuclease-free water

Procedure:

• Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B.

• Inject the crude oligonucleotide sample onto the column.

• Elute the oligonucleotide using a linear gradient of Mobile Phase B (e.g., from 5% to 50% over 30 minutes).

• Monitor the elution profile at 260 nm (for the oligonucleotide) and the excitation wavelength of the fluorophore. The full-length, labeled product is more hydrophobic and will elute later than the unlabeled, shorter failure sequences.

• Collect the fractions corresponding to the major peak that absorbs at both wavelengths.

• Combine the collected fractions and evaporate the acetonitrile and TEAA buffer under vacuum.

• Resuspend the purified oligonucleotide in nuclease-free water or a suitable buffer.

• Quantify the purified oligonucleotide by UV-Vis spectrophotometry.

Visualizations

Troubleshooting Workflow for Low PCR Yield with Modified dNTPs

Caption: A troubleshooting workflow for low PCR yield with modified dNTPs.

Decision Tree for Oligonucleotide Purification Method Selection

Caption: A decision tree to guide the selection of an appropriate purification method for modified oligonucleotides.

References

• 1. In Vitro Selection Using Modified or Unnatural Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. go.zageno.com [go.zageno.com]
• 4. promegaconnections.com [promegaconnections.com]
• 5. Practical Tips for In Vitro Transcription | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Screening mutant libraries of T7 RNA polymerase for candidates with increased acceptance of 2′-modified nucleotides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Screening mutant libraries of T7 RNA polymerase for candidates with increased acceptance of 2'-modified nucleotides [kops.uni-konstanz.de]
• 8. rsc.org [rsc.org]
• 9. [PDF] Screening mutant libraries of T7 RNA polymerase for candidates with increased acceptance of 2'-modified nucleotides. | Semantic Scholar [semanticscholar.org]
• 10. Verification of performance of a direct fluorescent assay for cell-free DNA quantification, stability according to pre-analytical storage conditions, and the effect of freeze-thawing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oligonucleotide Purification Methods for Your Research | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. 2024.sci-hub.st [2024.sci-hub.st]
• 13. Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing cellular uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine

Welcome to the technical support center for 7-(N-Acetylaminomethyl)-7-deazaguanosine. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the cellular uptake and efficacy of this compound in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges.

Frequently Asked Questions (FAQs)

Q1: We are observing low intracellular concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine in our cell-based assays. What are the potential reasons for this?

A1: Low cellular uptake of nucleoside analogs like 7-(N-Acetylaminomethyl)-7-deazaguanosine can be attributed to several factors:

• Low Passive Permeability: The inherent polarity of nucleoside analogs can limit their ability to passively diffuse across the lipophilic cell membrane.[1][2]

• Inefficient Transporter-Mediated Uptake: Cellular entry of many nucleoside analogs is dependent on specific nucleoside transporters, such as concentrative nucleoside transporters (CNTs) and equilibrative nucleoside transporters (ENTs).[3][4] The expression levels and substrate specificity of these transporters can vary significantly between different cell types.

• Efflux Pump Activity: The compound may be a substrate for cellular efflux pumps, such as P-glycoprotein (P-gp), which actively transport it out of the cell, thereby reducing its intracellular concentration.[5]

• Rapid Metabolism: The compound might be rapidly metabolized by extracellular or cell-surface enzymes, degrading it before it can enter the cell.

Q2: What strategies can we employ to enhance the cellular uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine?

A2: Several strategies can be explored to improve the intracellular delivery of this compound:

• Prodrug Formulations: Modifying the parent compound into a more lipophilic prodrug can enhance its ability to cross the cell membrane via passive diffusion.[1][6] Common prodrug approaches for nucleoside analogs include esterification of the ribose hydroxyl groups or the use of phosphoramidate (B1195095) ProTide technology to mask the polar phosphate (B84403) group.[2][7][8]

• Use of Permeation Enhancers: Certain chemical agents can transiently increase membrane permeability, facilitating the entry of the compound. However, cytotoxicity must be carefully evaluated.

• Nanoparticle-Based Delivery Systems: Encapsulating the compound in lipid-based or polymeric nanoparticles can improve its stability, solubility, and cellular uptake through endocytic pathways.[6][9]

• Co-administration with Transporter Inhibitors: If efflux is a significant issue, co-administration with an inhibitor of the responsible efflux pump can increase intracellular accumulation.

Q3: How can we determine which nucleoside transporters are involved in the uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine in our cell line?

A3: To identify the relevant transporters, you can perform competitive inhibition assays. This involves measuring the uptake of radiolabeled 7-(N-Acetylaminomethyl)-7-deazaguanosine in the presence of known substrates or inhibitors of specific CNTs and ENTs. A significant reduction in uptake in the presence of a specific inhibitor would suggest the involvement of that transporter. Additionally, you can use cell lines with known overexpression or knockout of specific transporter genes to confirm their role.

Q4: What is the general intracellular activation pathway for a nucleoside analog like 7-(N-Acetylaminomethyl)-7-deazaguanosine?

A4: Nucleoside analogs typically require intracellular phosphorylation to become pharmacologically active.[10][11] The process is sequential, catalyzed by intracellular kinases, converting the nucleoside to its monophosphate, diphosphate, and finally, the active triphosphate form.[12] This active triphosphate analog can then compete with natural nucleoside triphosphates for incorporation into DNA or RNA by polymerases, leading to chain termination or other inhibitory effects.[11]

Caption: General mechanism of uptake and activation of a nucleoside analog.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
High variability in uptake between experiments	Cell passage number affecting transporter expression.	Use cells within a consistent and narrow passage number range. Regularly check for stable expression of key nucleoside transporters via qPCR or Western blot.
No significant intracellular accumulation despite high extracellular concentration	Compound is a substrate for efflux pumps.	Perform uptake assays in the presence of known efflux pump inhibitors (e.g., verapamil (B1683045) for P-gp). If uptake increases, efflux is a likely cause.
Low expression of necessary uptake transporters in the chosen cell line.	Screen different cell lines to find one with a more suitable transporter expression profile. Alternatively, consider transiently overexpressing a relevant transporter.
Observed cytotoxicity is lower than expected based on biochemical assays	Inefficient intracellular phosphorylation to the active triphosphate form.	Measure the intracellular levels of the monophosphate, diphosphate, and triphosphate forms of the compound using LC-MS/MS to identify any bottlenecks in the activation pathway.
The compound is rapidly degraded intracellularly.	Perform stability assays in cell lysates to determine the intracellular half-life of the compound.

Data Presentation: Comparison of Uptake Enhancement Strategies

The following table summarizes hypothetical data from experiments designed to enhance the cellular uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine in a model cancer cell line.

Enhancement Strategy	Fold Increase in Intracellular Concentration (vs. Control)	IC50 (µM)	Notes
Control (Parent Compound)	1.0	50	Baseline measurement.
Lipophilic Prodrug A (Ester)	5.2	12	Increased passive diffusion.
Lipophilic Prodrug B (Phosphoramidate)	8.5	5	Bypasses the initial phosphorylation step.
Nanoparticle Formulation	12.3	2	Enhanced uptake via endocytosis.
Co-administration with Efflux Inhibitor	3.1	25	Suggests involvement of efflux pumps.

Experimental Protocols

Protocol 1: Cellular Uptake Assay

Objective: To quantify the intracellular accumulation of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Materials:

• Cell line of interest

• Complete cell culture medium

• 7-(N-Acetylaminomethyl)-7-deazaguanosine (radiolabeled or for LC-MS/MS detection)

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer (e.g., RIPA buffer)

• Scintillation counter or LC-MS/MS instrument

Procedure:

• Seed cells in a 24-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• On the day of the assay, remove the culture medium and wash the cells twice with pre-warmed PBS.

• Add the treatment solution containing a known concentration of 7-(N-Acetylaminomethyl)-7-deazaguanosine to each well.

• Incubate for the desired time points (e.g., 15, 30, 60 minutes) at 37°C.

• To stop the uptake, aspirate the treatment solution and immediately wash the cells three times with ice-cold PBS.

• Lyse the cells by adding lysis buffer to each well and incubate on ice for 10 minutes.

• Collect the cell lysates and determine the intracellular concentration of the compound using a scintillation counter (for radiolabeled compound) or by LC-MS/MS.

• Determine the total protein concentration in each lysate for normalization.

• Express the results as pmol of compound per mg of protein.

Caption: Workflow for a cellular uptake assay.

Protocol 2: Competitive Inhibition Assay for Transporter Identification

Objective: To identify the nucleoside transporters involved in the uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Materials:

• Same as Protocol 1

• Known inhibitors or substrates for nucleoside transporters (e.g., dipyridamole (B1670753) for ENTs, formycin B for CNTs)

Procedure:

• Follow steps 1 and 2 of Protocol 1.

• Pre-incubate the cells for 15 minutes with a known transporter inhibitor or a competing substrate at a concentration sufficient to saturate the transporter.

• Add radiolabeled 7-(N-Acetylaminomethyl)-7-deazaguanosine to the wells (in the continued presence of the inhibitor/substrate).

• Incubate for a short period (e.g., 5-10 minutes) to measure the initial rate of uptake.

• Follow steps 5 through 9 of Protocol 1.

• Compare the uptake of 7-(N-Acetylaminomethyl)-7-deazaguanosine in the presence and absence of the competitor. A significant decrease in uptake suggests the involvement of the targeted transporter.

Caption: Logical flow for a competitive inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Toward a Molecular Basis of Cellular Nucleoside Transport in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Transporters in the Toxicity of Nucleoside and Nucleotide Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodrug strategies for improved efficacy of nucleoside antiviral inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Important roles of transporters in the pharmacokinetics of anti-viral nucleoside/nucleotide analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing antiviral efficacy of 7-(N-Acetylaminomethyl)-7-deazaguanosine to remdesivir

A guide for researchers, scientists, and drug development professionals.

In the landscape of antiviral drug discovery, nucleoside analogs represent a cornerstone of therapeutic strategies against a broad spectrum of viral pathogens. This guide provides a comparative analysis of the antiviral efficacy of a 7-deazaguanosine (B17050) derivative, specifically 7-deaza-2'-C-methyladenosine, and the well-characterized antiviral agent, remdesivir (B604916). Due to the limited availability of published data on 7-(N-Acetylaminomethyl)-7-deazaguanosine, this comparison utilizes data from the closely related and well-studied compound, 7-deaza-2'-C-methyladenosine, to provide valuable insights for the research community. The comparison focuses on their in vitro activity against Hepatitis C Virus (HCV), a common model for evaluating inhibitors of RNA-dependent RNA polymerase.

Quantitative Comparison of Antiviral Activity

The following table summarizes the in vitro antiviral activity and cytotoxicity of 7-deaza-2'-C-methyladenosine and remdesivir against Hepatitis C Virus (HCV). These values are critical for assessing the therapeutic potential of antiviral compounds.

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
7-deaza-2'-C-methyladenosine	HCV (subgenomic replicon)	Huh7	0.3[1]	>100[1]	>333
Remdesivir (GS-5734)	HCV (genotype 1b replicon)	Huh-7	0.057	>10	>175
Remdesivir (GS-5734)	HCV (genotype 1b and 2a replicon)	Not Specified	0.072 - 0.089[2]	Not Specified	Not Specified

EC50 (Half-maximal effective concentration): The concentration of a drug that gives half-maximal response. In this context, it represents the concentration required to inhibit 50% of viral replication. A lower EC50 value indicates higher antiviral potency.

CC50 (Half-maximal cytotoxic concentration): The concentration of a drug that causes the death of 50% of uninfected cells. A higher CC50 value indicates lower cytotoxicity.

Selectivity Index (SI): The ratio of CC50 to EC50. It is a measure of the drug's therapeutic window. A higher SI is desirable, as it indicates that the drug is effective against the virus at concentrations that are not toxic to host cells.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below is a representative protocol for an in vitro antiviral assay used to determine the EC50 and CC50 values of nucleoside analogs against HCV.

HCV Replicon Assay

This assay is a standard method for screening HCV inhibitors by measuring the replication of a subgenomic HCV RNA (replicon) that expresses a reporter gene (e.g., luciferase) in a human hepatoma cell line (e.g., Huh-7).

1. Cell Culture and Seeding:

• Huh-7 cells harboring the HCV replicon are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, non-essential amino acids, penicillin-streptomycin, and G418 (to maintain replicon selection).
• Cells are seeded into 96-well plates at a density of approximately 5,000 cells per well and incubated for 24 hours.

2. Compound Treatment:

• Test compounds (7-deaza-2'-C-methyladenosine and remdesivir) are serially diluted in DMEM to achieve a range of concentrations.
• The culture medium is removed from the 96-well plates and replaced with the medium containing the diluted compounds. Control wells receive medium with vehicle (e.g., DMSO) only.

3. Incubation:

• The plates are incubated for 72 hours at 37°C in a 5% CO2 incubator to allow for HCV replicon replication and for the compounds to exert their antiviral effect.

4. Measurement of HCV Replication (EC50 Determination):

• After incubation, the level of HCV replicon RNA is quantified. If a luciferase reporter is used, the cells are lysed, and luciferase activity is measured using a luminometer.
• The EC50 value is calculated by plotting the percentage of inhibition of luciferase activity against the compound concentration and fitting the data to a dose-response curve.

5. Cytotoxicity Assay (CC50 Determination):

• A parallel experiment is conducted on naive Huh-7 cells (not containing the HCV replicon) treated with the same concentrations of the test compounds.
• After 72 hours of incubation, cell viability is assessed using a colorimetric assay such as the MTT or MTS assay.
• The CC50 value is calculated by plotting the percentage of cell viability against the compound concentration.

Visualizing Experimental and Mechanistic Pathways

Diagrams are provided below to illustrate the experimental workflow and the proposed mechanism of action for both antiviral agents.

Figure 1: Experimental workflow for in vitro antiviral efficacy testing.

References

• 1. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanded profiling of Remdesivir as a broad-spectrum antiviral and low potential for interaction with other medications in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Validation of 7-(N-Acetylaminomethyl)-7-deazaguanosine incorporation by mass spectrometry

For researchers, scientists, and drug development professionals, the precise validation of modified nucleoside incorporation into oligonucleotides is critical for ensuring the efficacy and safety of novel therapeutics. This guide provides a detailed comparison of mass spectrometry-based methods with alternative analytical techniques for the validation of 7-(N-Acetylaminomethyl)-7-deazaguanosine incorporation. Experimental data is presented to support an objective comparison of performance.

Introduction to 7-(N-Acetylaminomethyl)-7-deazaguanosine

7-(N-Acetylaminomethyl)-7-deazaguanosine is a modified nucleoside analog of guanosine. Such modifications are employed in therapeutic oligonucleotides to enhance their properties, including nuclease resistance, binding affinity, and to modulate biological activity. Accurate and robust analytical methods are therefore essential to confirm the identity and quantity of these modifications within a synthetic oligonucleotide.

Mass Spectrometry-Based Validation

Mass spectrometry (MS) is a powerful and widely used technique for the characterization of oligonucleotides, offering high sensitivity and the ability to provide detailed structural information.[1] Two primary ionization techniques are employed for oligonucleotide analysis: Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).[1]

Electrospray Ionization Mass Spectrometry (ESI-MS) is particularly well-suited for the analysis of oligonucleotides, maintaining mass accuracy, resolution, and sensitivity over a broad range of oligonucleotide sizes.[1] When coupled with liquid chromatography (LC-MS), it allows for the separation of the modified oligonucleotide from other synthesis products before detection, providing both retention time and mass-to-charge ratio for identification.

Tandem mass spectrometry (MS/MS) is crucial for confirming the identity and location of the modification. This is achieved through collision-induced dissociation (CID), where the oligonucleotide is fragmented, and the resulting fragment ions are analyzed. The fragmentation pattern provides sequence information and pinpoints the location of the modified base.[2]

Experimental Protocol: LC-MS/MS for Intact Oligonucleotide Analysis

• Sample Preparation: The synthesized oligonucleotide is desalted to remove any interfering salts from the synthesis process.

• Chromatographic Separation: The oligonucleotide is injected onto a reverse-phase high-performance liquid chromatography (HPLC) column. A gradient of an ion-pairing reagent (e.g., triethylammonium (B8662869) acetate) in a solvent such as acetonitrile (B52724) is used to elute the oligonucleotide.

• Mass Spectrometric Detection: The eluent from the HPLC is directed to an ESI-MS instrument. The instrument is operated in negative ion mode, which is typically better for oligonucleotides.

• Data Analysis: The deconvoluted mass spectrum will show the molecular weight of the intact oligonucleotide. The expected mass of the oligonucleotide containing 7-(N-Acetylaminomethyl)-7-deazaguanosine is calculated and compared to the observed mass. The mass of 7-(N-Acetylaminomethyl)-7-deazaguanosine is 353.33 g/mol .

• Fragmentation Analysis (MS/MS): To confirm the location of the modification, the parent ion corresponding to the modified oligonucleotide is selected and subjected to CID. The resulting fragment ions are analyzed to confirm the sequence and the position of the modification.

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}

Caption: LC-MS/MS workflow for intact oligonucleotide analysis.

Alternative Validation Methods

While mass spectrometry is a powerful tool, other techniques can also be employed for the validation of modified oligonucleotides.

Enzymatic Digestion Followed by HPLC or LC-MS

This "bottom-up" approach involves the complete enzymatic digestion of the oligonucleotide into its constituent nucleosides.[3] The resulting mixture of nucleosides is then analyzed by HPLC with UV detection or by LC-MS.

Advantages:

• Provides quantitative information about the nucleoside composition of the oligonucleotide.[4]

• Can be more accurate for quantification than intact mass analysis.[4]

• LC-MS analysis of the digested nucleosides can provide unambiguous identification of the modified nucleoside.[2][5]

Disadvantages:

• Destroys information about the sequence and the specific location of the modification within the oligonucleotide.

• Requires careful selection and optimization of enzymes to ensure complete digestion.[4]

Experimental Protocol: Enzymatic Digestion and LC-MS Analysis

• Enzymatic Digestion: The oligonucleotide is incubated with a cocktail of enzymes, such as snake venom phosphodiesterase and alkaline phosphatase, to digest it into individual nucleosides.[4]

• Chromatographic Separation: The resulting nucleoside mixture is injected onto a reverse-phase HPLC column. A gradient of a suitable mobile phase (e.g., methanol (B129727) or acetonitrile in a buffer) is used to separate the individual nucleosides.[2]

• Detection and Quantification:

  • HPLC-UV: The eluting nucleosides are detected by a UV detector at a specific wavelength (e.g., 260 nm). The retention time of the modified nucleoside is compared to a synthetic standard of 7-(N-Acetylaminomethyl)-7-deazaguanosine. Quantification is performed by comparing the peak area to a standard curve.

  • LC-MS: The separated nucleosides are introduced into an ESI-MS instrument. The mass of the modified nucleoside is confirmed, and quantification can be performed using multiple reaction monitoring (MRM) for higher sensitivity and specificity.[6]

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}

Caption: Workflow for enzymatic digestion and analysis.

Sequencing Techniques

Sanger sequencing and next-generation sequencing (NGS) are the gold standards for determining the nucleotide sequence of DNA.[7] However, their application in validating modified oligonucleotides has limitations.

• Sanger Sequencing: This method relies on the chain-termination principle using dideoxynucleotides.[8] A modified base might cause the polymerase to stall or terminate prematurely, which could indicate the presence of the modification but would not definitively identify it.

• Next-Generation Sequencing (NGS): NGS technologies can sequence millions of DNA fragments in parallel.[7] Some NGS platforms may be able to detect modifications that cause a signature change in the sequencing signal, but this is not a standard application and requires specialized data analysis.[9]

While powerful for sequence determination of unmodified DNA, both Sanger and NGS are not primary methods for the validation of specific chemical modifications like 7-(N-Acetylaminomethyl)-7-deazaguanosine.

Performance Comparison

The following table summarizes the key performance characteristics of the discussed validation methods.

Feature	Intact LC-MS/MS	Enzymatic Digestion + LC-MS	Sequencing (Sanger/NGS)
Information Provided	Intact mass, sequence, modification location	Nucleoside composition, modification identity, quantification	Nucleotide sequence
Sensitivity	High	Very High (with MRM)	High
Quantification	Semi-quantitative	Highly quantitative	Not suitable for modification quantification
Sample Requirement	Low (pmol range)	Low (pmol range)	Low (ng range)
Throughput	High	Moderate	Very High (NGS)
Confirmation Strength	High (mass and fragmentation)	High (mass and retention time)	Indirect, may not identify the specific modification
Primary Application	Confirmation of successful synthesis and modification incorporation	Accurate quantification of modification level	Determination of the primary nucleotide sequence

Conclusion

For the comprehensive validation of 7-(N-Acetylaminomethyl)-7-deazaguanosine incorporation into oligonucleotides, a multi-faceted approach is recommended.

• LC-MS/MS of the intact oligonucleotide is the most direct and informative method to confirm the successful incorporation of the modification at the correct position within the sequence.

• Enzymatic digestion followed by LC-MS provides the most accurate quantification of the modification, ensuring the correct stoichiometry.

While sequencing techniques are invaluable for determining the primary sequence of unmodified DNA, they are not the primary choice for validating specific chemical modifications. The combination of intact mass analysis and quantification of the digested nucleosides provides the highest level of confidence for researchers, scientists, and drug development professionals working with modified oligonucleotides.

References

• 1. web.colby.edu [web.colby.edu]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. A comparison of enzymatic digestion for the quantitation of an oligonucleotide by liquid chromatography-isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eu.idtdna.com [eu.idtdna.com]
• 8. Sanger sequencing - Wikipedia [en.wikipedia.org]
• 9. Next-generation sequencing technologies for detection of modified nucleotides in RNAs - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Shield: A Side-by-Side Comparison of 7-Deazaguanine Analogs in RNA Stabilization

For researchers, scientists, and drug development professionals, enhancing the stability of RNA is a critical hurdle in the development of RNA-based therapeutics and diagnostics. Chemical modifications of nucleosides present a powerful strategy to protect RNA from degradation and modulate its biological activity. Among these, 7-deazaguanine (B613801) analogs have emerged as promising candidates for improving RNA stability. This guide provides an objective, data-driven comparison of key 7-deazaguanine analogs, summarizing their performance in RNA stabilization with supporting experimental data and detailed protocols.

The replacement of the nitrogen atom at the 7-position of the purine (B94841) ring with a carbon atom in 7-deazaguanine analogs fundamentally alters the chemical properties of the nucleobase, often leading to enhanced thermal stability and resistance to enzymatic degradation. This guide focuses on two of the most well-characterized 7-deazaguanine analogs found in nature: Archaeosine (G+) and Queuosine (Q), offering a comparative analysis of their impact on RNA stability.

Comparative Analysis of RNA Stabilization by 7-Deazaguanine Analogs

The following tables summarize the quantitative data on the stabilizing effects of Archaeosine and Queuosine on RNA.

Table 1: Thermal Stabilization of tRNA by Archaeosine (G+)

Organism	tRNA	Modification	Melting Temperature (Tm) (°C)	ΔTm (°C) (Modified vs. Unmodified)	Reference
Thermococcus kodakarensis	Unmodified in vitro transcript	None	Not reported	-	[1][2]
Thermococcus kodakarensis	In vitro transcript with G+	Archaeosine (G+)	Higher than unmodified	Modest but measurable increase	[1][2]
Thermococcus kodakarensis	Native tRNA from wild-type	Fully Modified (including G+)	Not reported	-	[1][2]
Thermococcus kodakarensis	Native tRNA from ΔarcS mutant	Lacks G+ (contains preQ₀)	Lower than wild-type	-	[1][2]

Note: While exact Tm values for all conditions were not provided in a single table in the source, the research clearly demonstrates a stabilizing effect of Archaeosine, particularly in the context of otherwise unmodified tRNA transcripts. The absence of Archaeosine in the hyperthermophilic archaeon T. kodakarensis results in a strong temperature-sensitive phenotype, underscoring the importance of this modification for tRNA stability at high temperatures.[1][2][3]

Table 2: Nuclease Protection Conferred by Queuosine (Q)

Human Cell Line	tRNA Analyzed	Modification Status	Angiogenin Cleavage	Reference
HEK293T	tRNAHis, tRNAAsn	Q-depleted	Increased cleavage	[4]
HEK293T	tRNAHis, tRNAAsn	Q-modified	Significantly reduced cleavage	[4]

Note: Queuosine modification at the wobble position of specific tRNAs provides significant protection against cleavage by the ribonuclease angiogenin. This demonstrates a mechanism of RNA stabilization through resistance to enzymatic degradation.[4]

Experimental Methodologies

Detailed protocols for key experiments are provided below to enable researchers to reproduce and build upon these findings.

Experimental Protocol 1: Thermal Melting Analysis of RNA

This protocol is used to determine the melting temperature (Tm) of an RNA molecule, which is a direct measure of its thermal stability.

Objective: To compare the thermal stability of RNA with and without 7-deazaguanine analog modifications.

Materials:

• Purified RNA samples (modified and unmodified)

• Nuclease-free water

• Buffer solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0)

• UV-Vis spectrophotometer with a temperature controller or a dedicated thermal cycler with fluorescence detection (e.g., qPCR instrument)[5][6]

• Fluorogenic dye that binds to double-stranded RNA (optional, for fluorescence-based assays)[7]

Procedure:

• Sample Preparation: Dissolve the purified RNA in the buffer solution to a final concentration of 0.2-1.0 µM. Ensure all samples are at the same concentration for accurate comparison.

• Denaturation and Renaturation (Optional but Recommended): Heat the samples to 95°C for 2-5 minutes, followed by slow cooling to room temperature. This ensures a uniform starting conformation.

• Spectrophotometer Setup:

  • Set the spectrophotometer to monitor absorbance at 260 nm.[5]

  • Program a temperature ramp, for example, from 25°C to 95°C with a heating rate of 1°C/minute.

  • Set the instrument to record absorbance readings at regular temperature intervals (e.g., every 0.5°C or 1°C).

• Data Acquisition: Place the cuvettes with the RNA samples in the spectrophotometer and start the temperature ramp. The instrument will record the absorbance as a function of temperature.

• Data Analysis:

  • Plot the absorbance at 260 nm against temperature. This will generate a sigmoidal melting curve.

  • The Tm is the temperature at which 50% of the RNA is denatured. This corresponds to the midpoint of the transition in the melting curve.[8]

  • The Tm can be accurately determined by calculating the first derivative of the melting curve; the peak of the derivative corresponds to the Tm.[6]

Experimental Protocol 2: In Vitro Transcription for Synthesis of Modified RNA

This protocol allows for the enzymatic synthesis of RNA molecules containing 7-deazaguanine analogs.

Objective: To produce RNA transcripts with and without specific 7-deazaguanine modifications for use in stability assays.

Materials:

• Linearized DNA template with a T7 promoter upstream of the sequence to be transcribed.[9]

• T7 RNA Polymerase.[10]

• Ribonucleoside triphosphates (ATP, CTP, UTP, GTP).

• 7-deazaguanine analog triphosphate (e.g., 7-deaza-GTP).

• Transcription buffer (typically includes Tris-HCl, MgCl₂, spermidine, DTT).[9]

• RNase inhibitor.

• DNase I (RNase-free).

• Purification system (e.g., denaturing polyacrylamide gel electrophoresis (PAGE) or spin columns).

Procedure:

• Reaction Setup: In a nuclease-free tube, combine the following components at room temperature (to avoid precipitation of the DNA template by spermidine):[9]

  • Nuclease-free water

  • Transcription buffer

  • DTT

  • RNase inhibitor

  • ATP, CTP, UTP

  • GTP (for unmodified control) or a mix of GTP and 7-deaza-GTP for modified RNA

  • Linearized DNA template

  • T7 RNA Polymerase

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction and incubate at 37°C for 15-30 minutes to digest the DNA template.

• RNA Purification: Purify the transcribed RNA using a suitable method to remove unincorporated nucleotides, proteins, and salts. For high purity, denaturing PAGE is recommended.

• Quantification and Quality Control: Determine the concentration of the purified RNA using a spectrophotometer (A260). Assess the integrity of the RNA by running an aliquot on a denaturing gel.

Experimental Protocol 3: In Vivo RNA Stability Assay using Transcriptional Inhibition

This protocol measures the decay rate (half-life) of specific mRNAs within cells.

Objective: To compare the half-life of an mRNA containing a 7-deazaguanine analog to its unmodified counterpart in a cellular context.

Materials:

• Cultured cells.

• Transcription inhibitor (e.g., Actinomycin D).[11][12]

• Cell lysis buffer.

• RNA extraction kit.

• Reverse transcription reagents.

• qPCR machine and reagents (e.g., SYBR Green or TaqMan probes).

Procedure:

• Cell Treatment: Treat cultured cells with a transcription inhibitor (e.g., 5 µg/mL Actinomycin D).

• Time Course: Collect cell samples at various time points after the addition of the inhibitor (e.g., 0, 2, 4, 6, 8 hours). The 0-hour time point represents the initial mRNA level.

• RNA Extraction: Isolate total RNA from the collected cell samples.

• Reverse Transcription: Synthesize cDNA from the extracted RNA using reverse transcriptase.

• Quantitative PCR (qPCR):

  • Perform qPCR using primers specific for the target mRNA and a stable reference gene (e.g., GAPDH, ACTB).

  • Determine the relative abundance of the target mRNA at each time point, normalized to the reference gene.

• Data Analysis:

  • Plot the relative mRNA abundance (on a logarithmic scale) against time.

  • The time it takes for the mRNA level to decrease by 50% is the mRNA half-life. This can be calculated by fitting the data to a one-phase decay exponential curve.

Visualizing the Pathways and Workflows

To further elucidate the concepts and procedures discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Biosynthesis and function of 7-deazaguanine analogs in tRNA.

Caption: Experimental workflow for assessing the stability of modified RNA.

Conclusion

The incorporation of 7-deazaguanine analogs, such as Archaeosine and Queuosine, into RNA molecules offers a tangible strategy for enhancing their stability. The available data strongly suggest that Archaeosine contributes significantly to the thermal stability of tRNA, a critical factor for organisms in extreme environments and a desirable trait for RNA therapeutics requiring a longer shelf-life and in vivo persistence.[1][2] Queuosine, on the other hand, provides a clear advantage in protecting tRNA from specific nuclease degradation, thereby increasing its functional lifespan within the cell.[4]

The provided experimental protocols offer a starting point for researchers to quantitatively assess the stabilizing effects of these and other novel 7-deazaguanine analogs. A systematic comparison of a wider range of synthetic 7-deazaguanine derivatives using these standardized assays will be invaluable for the rational design of hyper-stable RNA molecules for therapeutic and biotechnological applications. As the field of RNA therapeutics continues to expand, the strategic use of chemical modifications like 7-deazaguanine analogs will be paramount in realizing the full potential of this revolutionary class of medicines.

References

• 1. Archaeosine Modification of Archaeal tRNA: Role in Structural Stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Archaeosine Modification of Archaeal tRNA: Role in Structural Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Queuosine modification protects cognate tRNAs against ribonuclease cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for thermal denaturation studies of nucleic acids in complex with fluorogenic dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of thermal melting curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RNAT7 < Lab < TWiki [barricklab.org]
• 10. T7 RNA Polymerase Protocol [promega.com]
• 11. mRNA Stability Analysis Using Actinomycin D Assay - mRNA-based Drug R&D Service [mrnabased-drug.com]
• 12. mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Viral Polymerase Inhibitors: Focus on 7-(N-Acetylaminomethyl)-7-deazaguanosine and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine and other prominent antiviral compounds on viral polymerases. The following sections present quantitative data, detailed experimental methodologies, and visual representations of molecular mechanisms and experimental workflows to facilitate informed decision-making in antiviral drug discovery and development.

Comparative Inhibitory Activity Against Viral Polymerase

Compound	Virus Target	Polymerase Type	IC50 Value	Reference
7-deaza-2'-C-methyladenosine *	Zika Virus (ZIKV)	RNA-dependent RNA polymerase	Potent Inhibition (Specific IC50 not provided)	[1][2]
Favipiravir	Influenza Virus	RNA-dependent RNA polymerase	341 nM	[3]
Remdesivir (B604916) (as triphosphate)	Flaviviruses (e.g., ZIKV, Dengue)	RNA-dependent RNA polymerase	0.2 - 2.2 µM	[4][5]
Remdesivir	MERS-CoV	RNA-dependent RNA polymerase	Potent Inhibition (Delayed chain termination)	[6]

Note: Data for 7-deaza-2'-C-methyladenosine, a related 7-deazaadenosine analog, is presented as a proxy due to the absence of specific IC50 data for 7-(N-Acetylaminomethyl)-7-deazaguanosine against a viral polymerase.

Mechanism of Action: Nucleoside Analog Viral Polymerase Inhibitors

7-(N-Acetylaminomethyl)-7-deazaguanosine, like other nucleoside analogs such as Favipiravir and Remdesivir, functions by targeting the viral RNA-dependent RNA polymerase (RdRp), an enzyme crucial for the replication of the viral genome.[6][7] These compounds mimic natural nucleosides and are incorporated into the growing viral RNA chain. This incorporation can lead to the termination of RNA synthesis or introduce mutations, ultimately inhibiting viral replication.[6][7]

Mechanism of nucleoside analog viral polymerase inhibitors.

Experimental Protocols: In Vitro Influenza Virus RNA-dependent RNA Polymerase (RdRp) Inhibition Assay

This section details a representative protocol for assessing the inhibitory activity of compounds against influenza virus RdRp.

Objective: To determine the IC50 value of a test compound against influenza virus RdRp activity in a cell-free system.

Materials:

• Recombinant influenza virus RdRp (PB1, PB2, and PA subunits)

• vRNA template (e.g., a short synthetic RNA oligonucleotide corresponding to the 3' and 5' ends of an influenza virus genome segment)

• Radiolabeled nucleotides (e.g., [α-³²P]GTP) and non-radiolabeled NTPs (ATP, CTP, UTP)

• Test compound (e.g., 7-(N-Acetylaminomethyl)-7-deazaguanosine) dissolved in a suitable solvent (e.g., DMSO)

• Reaction buffer (containing Tris-HCl, MgCl₂, DTT, NaCl)

• Stop solution (containing EDTA)

• Scintillation counter and vials

Procedure:

• Reaction Setup: Prepare a reaction mixture containing the reaction buffer, vRNA template, and the recombinant influenza RdRp enzyme complex.

• Compound Addition: Add the test compound at various concentrations to the reaction mixture. Include a vehicle control (e.g., DMSO) and a positive control inhibitor with a known IC50.

• Initiation of Reaction: Start the polymerase reaction by adding the mixture of NTPs, including the radiolabeled nucleotide.

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a specific duration to allow for RNA synthesis.

• Termination of Reaction: Stop the reaction by adding the stop solution.

• Quantification of RNA Synthesis: Precipitate the newly synthesized radiolabeled RNA and collect it on a filter. Measure the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of RdRp inhibition against the logarithm of the test compound concentration. Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the RdRp activity, using a suitable software.

Workflow for an in vitro RdRp inhibition assay.

Conclusion

7-(N-Acetylaminomethyl)-7-deazaguanosine and its related 7-deazaguanosine analogs represent a promising class of nucleoside inhibitors targeting viral polymerases. While direct quantitative data for the named compound is limited, the available information on similar structures suggests potent antiviral activity. In comparison, established drugs like Favipiravir and Remdesivir demonstrate significant inhibitory effects against the RNA-dependent RNA polymerase of various viruses, with IC50 values in the nanomolar to low micromolar range.[3][4][5]

The provided experimental protocol offers a robust framework for the direct comparative evaluation of these compounds. Further in vitro and in vivo studies are warranted to fully elucidate the inhibitory profile of 7-(N-Acetylaminomethyl)-7-deazaguanosine and its potential as a broad-spectrum antiviral agent. The continued exploration of novel polymerase inhibitors is critical for the development of effective therapies against emerging and drug-resistant viral infections.

References

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. The Viral Polymerase Inhibitor 7-Deaza-2'-C-Methyladenosine Is a Potent Inhibitor of In Vitro Zika Virus Replication and Delays Disease Progression in a Robust Mouse Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Remdesivir triphosphate can efficiently inhibit the RNA-dependent RNA polymerase from various flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uochb.cz [uochb.cz]
• 6. The antiviral compound remdesivir potently inhibits RNA-dependent RNA polymerase from Middle East respiratory syndrome coronavirus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 7-(N-Acetylaminomethyl)-7-deazaguanosine and Queuosine in tRNA Function Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the naturally occurring tRNA modification, queuosine (B110006) (Q), and the synthetic analog, 7-(N-Acetylaminomethyl)-7-deazaguanosine. While direct comparative experimental data on the functional impact of 7-(N-Acetylaminomethyl)-7-deazaguanosine within tRNA is currently unavailable in published literature, this document outlines the known functions of queuosine and provides a framework for the anticipated functional similarities and differences of its synthetic counterpart. This guide also includes detailed experimental protocols that can be employed to perform a direct comparison.

Introduction

Transfer RNA (tRNA) modifications are critical for ensuring the fidelity and efficiency of protein synthesis.[1][2] One of the most complex and highly modified nucleosides is queuosine, a 7-deazaguanosine (B17050) derivative found in the wobble position (position 34) of tRNAs with GUN anticodons (tRNAAsp, tRNAAsn, tRNAHis, and tRNATyr).[3][4][5] Queuosine plays a crucial role in fine-tuning codon recognition and modulating translational speed.[6][7] 7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic analog of a queuosine precursor. While its primary applications to date have been explored in antiviral and anticancer contexts, its structural similarity to queuosine precursors suggests it could be a valuable tool for studying tRNA function.[8]

This guide will delve into the known aspects of queuosine and provide a theoretical comparison with 7-(N-Acetylaminomethyl)-7-deazaguanosine, alongside practical experimental designs for their direct functional comparison.

Structural Comparison

Both queuosine and 7-(N-Acetylaminomethyl)-7-deazaguanosine share a 7-deazaguanosine core, meaning the nitrogen at position 7 of the purine (B94841) ring is replaced by a carbon.[4] This fundamental similarity suggests that 7-(N-Acetylaminomethyl)-7-deazaguanosine could potentially be recognized and incorporated into tRNA by the enzyme tRNA-guanine transglycosylase (TGT), which is responsible for inserting the queuine (B138834) base (the nucleobase of queuosine) into tRNA.[3]

The key difference lies in the side chain at the 7-position. Queuosine possesses a complex aminomethyl-cyclopentenediol side chain, while 7-(N-Acetylaminomethyl)-7-deazaguanosine has a simpler N-acetylaminomethyl group. This structural variance is expected to influence the molecule's interaction with the ribosome and its overall effect on translation.

Functional Comparison: Knowns of Queuosine and Postulates for 7-(N-Acetylaminomethyl)-7-deazaguanosine

Due to the lack of direct experimental comparisons, the following table summarizes the well-established functions of queuosine and provides postulated functions for 7-(N-Acetylaminomethyl)-7-deazaguanosine based on its structure.

Feature	Queuosine	7-(N-Acetylaminomethyl)-7-deazaguanosine (Postulated)
Incorporation into tRNA	Incorporated into the wobble position of specific tRNAs by tRNA-guanine transglycosylase (TGT).[3]	Potentially incorporated by TGT, though efficiency may vary due to the different side chain.
Codon Recognition	Modulates wobble pairing, allowing the tRNA to read both C- and U-ending codons more efficiently, often with a slight preference for U-ending codons.[7][9]	Likely to alter wobble pairing, but the specific effect on codon preference is unknown. The smaller, less complex side chain might result in different codon-anticodon interaction geometry.
Translational Fidelity	Generally enhances translational fidelity by stabilizing codon-anticodon interactions and preventing frameshifting.[4]	Effect on translational fidelity is unknown. It might stabilize codon binding to some extent, but perhaps less effectively than the more complex queuosine side chain.
Translational Efficiency	Can either increase or decrease the translational speed of specific codons, contributing to the overall regulation of protein synthesis.[6]	Likely to impact translational speed, but the direction and magnitude of this effect would need to be experimentally determined.
tRNA Stability	Contributes to the overall structural stability of the tRNA molecule.[2]	The 7-deazaguanosine core should contribute to stability, but the impact of the N-acetylaminomethyl side chain relative to the queuosine side chain is unknown.

Experimental Protocols for Direct Comparison

To empirically determine the functional consequences of substituting queuosine with 7-(N-Acetylaminomethyl)-7-deazaguanosine, the following experimental approaches are recommended.

In Vitro tRNA Modification with tRNA-Guanine Transglycosylase (TGT)

Objective: To enzymatically incorporate 7-(N-Acetylaminomethyl)-7-deazaguanine (the base of the target nucleoside) and queuine into a specific tRNA transcript in vitro.

Methodology:

• Prepare tRNA transcripts: Synthesize unmodified tRNA transcripts (e.g., tRNATyr) with a G at the wobble position using in vitro transcription with T7 RNA polymerase.

• Enzyme Purification: Purify recombinant tRNA-guanine transglycosylase (TGT).

• Incorporation Reaction: Set up parallel reactions containing the unmodified tRNA transcript, purified TGT, and either queuine or 7-(N-Acetylaminomethyl)-7-deazaguanine.

• Reaction Conditions: Incubate at 37°C in a buffer containing Tris-HCl, MgCl₂, and DTT.

• Analysis: Purify the modified tRNAs and confirm incorporation using methods such as liquid chromatography-mass spectrometry (LC-MS) or specific radiolabeling of the bases.[1][10]

Aminoacylation Assay

Objective: To compare the efficiency with which tRNAs modified with queuosine or 7-(N-Acetylaminomethyl)-7-deazaguanosine are charged with their cognate amino acid by the corresponding aminoacyl-tRNA synthetase (aaRS).

Methodology:

• Prepare Modified tRNAs: Use the tRNAs generated in the previous protocol.

• Aminoacylation Reaction: Perform in vitro aminoacylation assays using the purified modified tRNAs, the cognate aaRS (e.g., tyrosyl-tRNA synthetase for tRNATyr), ATP, and the radiolabeled amino acid (e.g., [³H]-Tyrosine).[11]

• Quantification: At various time points, quench the reaction and precipitate the tRNA. Measure the amount of incorporated radiolabeled amino acid using scintillation counting.

• Data Analysis: Determine the initial rates and overall levels of aminoacylation for each modified tRNA to compare their efficiencies as substrates for the aaRS.[3]

In Vitro Translation Assay

Objective: To assess the impact of the tRNA modifications on the efficiency and fidelity of protein synthesis.

Methodology:

• Prepare Translation System: Use a commercially available or lab-prepared in vitro translation system depleted of endogenous tRNAs.[12]

• Add Modified tRNAs: Supplement the translation system with a defined set of in vitro transcribed tRNAs, including the experimentally modified tRNA of interest.

• Translation Reaction: Add an mRNA template encoding a reporter protein (e.g., luciferase or GFP) that contains codons read by the modified tRNA.

• Efficiency Measurement: Quantify the amount of synthesized reporter protein to determine the overall translational efficiency.

• Fidelity Measurement: To assess fidelity, use mRNA templates with near-cognate codons or frameshift-prone sequences at the position read by the modified tRNA and measure the level of misincorporation or frameshifting.[13]

Ribosome Profiling

Objective: To obtain a genome-wide view of how the tRNA modifications affect translational dynamics in a cellular context.

Methodology:

• Cell Culture and Modification: Introduce the modified tRNAs into cells (e.g., by microinjection or by engineering cells to produce them).

• Ribosome Footprinting: Treat cells with a translation inhibitor (e.g., cycloheximide) to freeze ribosomes on the mRNA. Digest away unprotected mRNA with RNase I.[7]

• Library Preparation and Sequencing: Isolate the ribosome-protected mRNA fragments (footprints), prepare a sequencing library, and perform high-throughput sequencing.[6]

• Data Analysis: Align the sequencing reads to the transcriptome to determine the density of ribosomes at each codon. Comparing the ribosome occupancy at codons read by the modified tRNAs will reveal changes in translational speed.[5]

Visualizing the Pathways and Workflows

Queuosine Biosynthesis and Incorporation Pathway

References

• 1. Transfer RNAs: diversity in form and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RNA modifications stabilize the tertiary structure of tRNAfMet by locally increasing conformational dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional integration of a semi-synthetic azido-queuosine derivative into translation and a tRNA modification circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Queuosine tRNA Modification: Connecting the Microbiome to the Translatome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of queuosine and queuosine precursors in tRNAs by direct RNA sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Queuosine modification of the wobble base in tRNAHis influences 'in vivo' decoding properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-Methylguanosine Modifications in Transfer RNA (tRNA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of queuosine and 2-thio tRNA modifications by high throughput sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Cross-Validation of Antiviral Activity: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the variability of antiviral efficacy across different cell lines is paramount for the preclinical assessment of therapeutic candidates. This guide provides an objective comparison of the in vitro performance of three prominent antiviral compounds—Remdesivir, Lopinavir/Ritonavir, and Favipiravir—supported by experimental data. It details the methodologies of key antiviral assays and visualizes critical workflows and mechanisms of action to aid in the interpretation of cross-validation studies.

Comparative Antiviral Potency

The half-maximal effective concentration (EC50) or inhibitory concentration (IC50) is a critical metric for assessing the potency of an antiviral compound. However, these values can exhibit significant variability depending on the cell line used for testing. This variation can be attributed to differences in cellular metabolism, expression of host factors required for viral entry and replication, and the overall cellular environment. The following tables summarize the reported EC50/IC50 values for Remdesivir, Lopinavir/Ritonavir, and Favipiravir against various coronaviruses in several commonly used cell lines.

Table 1: In Vitro Antiviral Activity of Remdesivir (GS-5734)

Virus	Cell Line	Cell Type	EC50/IC50 (µM)
SARS-CoV-2	Vero E6	Monkey Kidney Epithelial	0.77 - 23.15
SARS-CoV-2	Calu-3	Human Lung Adenocarcinoma	0.09 - 0.28
SARS-CoV-2	A549-ACE2	Human Lung Epithelial (engineered)	~1.09
MERS-CoV	Huh7	Human Hepatocellular Carcinoma	0.02
MERS-CoV	Calu-3 2B4	Human Bronchial Epithelial	0.09
SARS-CoV	HAE	Human Airway Epithelial	0.07

Table 2: In Vitro Antiviral Activity of Lopinavir/Ritonavir

Virus	Cell Line	Cell Type	EC50/IC50 (µM)
SARS-CoV-2	Vero E6	Monkey Kidney Epithelial	2.0 - 9.36
SARS-CoV-2	A549	Human Lung Carcinoma	0.22
MERS-CoV	Vero	Monkey Kidney Epithelial	8.0

Note: Lopinavir is the active antiviral agent, while Ritonavir acts as a pharmacokinetic enhancer by inhibiting cytochrome P450 3A4, thereby increasing Lopinavir's bioavailability.

Table 3: In Vitro Antiviral Activity of Favipiravir (T-705)

Virus	Cell Line	Cell Type	EC50/IC50 (µM)
SARS-CoV-2	Vero E6	Monkey Kidney Epithelial	40.49 - 61.88
SARS-CoV-2	Calu-3	Human Lung Adenocarcinoma	913.4
Influenza Virus	A549	Human Lung Carcinoma	3.0

Experimental Protocols

Standardized methodologies are crucial for the reliable comparison of antiviral efficacy. Below are detailed protocols for three common in vitro assays used to determine the antiviral activity of a test compound.

Plaque Reduction Assay

This assay is a fundamental method for quantifying the infectivity of a lytic virus and the efficacy of an antiviral compound.[1] It determines the concentration of an agent required to reduce the number of viral plaques, which are localized areas of cell death.[1]

Protocol:

• Cell Seeding: Seed a confluent monolayer of susceptible host cells in a multi-well plate.

• Compound and Virus Preparation: Prepare serial dilutions of the antiviral compound. Mix the compound dilutions with a known amount of virus.

• Infection: Add the virus-compound mixtures to the cell monolayers and incubate to allow for viral adsorption.[1]

• Overlay Application: After incubation, remove the inoculum and add a semi-solid overlay medium (e.g., containing agarose (B213101) or Avicel) to each well. This restricts the spread of the virus to adjacent cells, leading to the formation of plaques.[1]

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days).[1]

• Fixation and Staining: Fix the cells and stain with a solution like crystal violet, which stains viable cells. Plaques will appear as clear zones against a stained background of healthy cells.[1]

• Plaque Counting and Analysis: Count the number of plaques in each well. The EC50 value is the concentration of the compound that reduces the number of plaques by 50% compared to the virus-only control.

Cytopathic Effect (CPE) Inhibition Assay

This assay is used for viruses that cause visible damage to host cells, known as the cytopathic effect (CPE).[2] The effectiveness of an antiviral agent is measured by its ability to protect cells from virus-induced death or morphological changes.

Protocol:

• Cell Seeding: Seed host cells in a 96-well plate to form a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of the test compound.

• Treatment: Add the diluted compound to the wells. Include "cells only" (no virus, no compound) and "virus control" (virus, no compound) wells.

• Infection: Add the virus at a predetermined multiplicity of infection (MOI) to all wells except the "cells only" control.

• Incubation: Incubate the plate for a period sufficient to observe CPE in the virus control wells (typically 3-7 days).

• Quantification of Cell Viability: Assess cell viability using methods such as staining with crystal violet or using a metabolic indicator dye (e.g., Neutral Red, MTT).

• Data Analysis: Calculate the EC50 value as the concentration of the compound that inhibits CPE by 50% compared to the virus control.

Virus Yield Reduction Assay

This assay directly measures the production of infectious virus particles from treated and untreated infected cells.[3] It is a highly quantitative method for evaluating antiviral efficacy.[4]

Protocol:

• Cell Seeding and Infection: Seed cells in a multi-well plate and infect with the virus at a high multiplicity of infection (MOI) to ensure nearly all cells are infected.

• Compound Treatment: After viral adsorption, wash the cells and add a medium containing serial dilutions of the antiviral compound.

• Incubation: Incubate the plates for one full replication cycle of the virus.

• Harvesting Progeny Virus: At the end of the incubation period, lyse the cells (e.g., by freeze-thawing) to release the progeny virus.

• Titration of Viral Yield: Determine the titer of the harvested virus from each well using a plaque assay or a TCID50 (50% tissue culture infectious dose) assay on fresh cell monolayers.[4]

• Data Analysis: The EC50 is the concentration of the compound that reduces the viral yield by 50% compared to the untreated control.

Visualizing Workflows and Mechanisms

Experimental Workflow

The following diagram illustrates a generalized workflow for assessing the antiviral activity of a test compound.

References

• 1. benchchem.com [benchchem.com]
• 2. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 3. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
• 4. Virus Yield Reduction Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]

A Comparative Analysis of the Cytotoxicity of Modified Guanosine Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic performance of several modified guanosine (B1672433) analogs, supported by experimental data. The information is intended to assist researchers in selecting appropriate compounds for further investigation and in the design of future experiments.

Comparative Cytotoxicity Data

The cytotoxic effects of modified guanosine analogs are cell-line dependent and vary based on the specific chemical modifications of the guanosine structure. The following table summarizes the half-maximal inhibitory concentration (IC50) values for key analogs in different cancer cell lines.

Guanosine Analog	Cell Line	IC50 (µM)	Citation
Ganciclovir (B1264) (GCV)	U251tk (human glioblastoma)	~1	[1]
HCT116 0-1tk (colon carcinoma, MMR-deficient)	<1	[2]
HCT116 1-2tk (colon carcinoma, MMR-proficient)	~2	[2]
Penciclovir (B1679225) (PCV)	U251tk (human glioblastoma)	10 - 100	[1]
D-carbocyclic 2'-deoxyguanosine (B1662781) (CdG)	U251tk (human glioblastoma)	~1	[1]
Acyclovir (B1169) (ACV)	U251tk (human glioblastoma)	>100	[3]

Note: The cytotoxicity of these analogs is often dependent on the expression of viral thymidine (B127349) kinase (tk), as is the case with the U251tk and HCT116tk cell lines, which are engineered to express the herpes simplex virus thymidine kinase (HSV-TK). This enzyme is crucial for the initial phosphorylation and activation of these prodrugs.[4][5]

Mechanisms of Action: Induction of Apoptosis and Cell Cycle Arrest

Modified guanosine analogs primarily exert their cytotoxic effects by interfering with DNA synthesis, leading to cell cycle arrest and induction of apoptosis.[1][5]

Ganciclovir (GCV) , upon activation to its triphosphate form, gets incorporated into the DNA of cancer cells. This incorporation leads to the formation of DNA double-strand breaks, which triggers cell cycle arrest, predominantly in the S and G2/M phases, and ultimately initiates apoptosis.[1][6]

Penciclovir (PCV) also causes an S-phase arrest; however, it is a less potent inducer of apoptosis compared to GCV.[1] Acyclovir (ACV) , on the other hand, is a much weaker inducer of apoptosis.[7] D-carbocyclic 2'-deoxyguanosine (CdG) has been shown to induce a G2/M block.[1]

Signaling Pathways in Ganciclovir-Induced Apoptosis

Ganciclovir-induced apoptosis is a complex process involving multiple signaling pathways. The two primary pathways implicated are the extrinsic death receptor pathway and the intrinsic mitochondrial pathway.

Caption: Signaling pathways of Ganciclovir-induced apoptosis.

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells to be tested

• Modified guanosine analogs (e.g., Ganciclovir, Penciclovir)

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the modified guanosine analogs in culture medium. Remove the medium from the wells and add 100 µL of the drug solutions at various concentrations. Include a vehicle control (medium with the same concentration of the drug solvent, e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the drug concentration.

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the analysis of the cell cycle distribution of a cell population after treatment with modified guanosine analogs.

Materials:

• Cells treated with modified guanosine analogs

• Phosphate-buffered saline (PBS)

• 70% cold ethanol (B145695)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the treated and control cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells with PBS and centrifuge at 300 x g for 5 minutes.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While vortexing gently, add 4 mL of cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Rehydration and Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cells with PBS. Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The DNA content is measured by detecting the fluorescence of PI.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined using appropriate software.

Experimental Workflow

The following diagram illustrates the general workflow for a comparative cytotoxicity analysis of modified guanosine analogs.

Caption: General workflow for comparative cytotoxicity analysis.

References

• 1. Alteration of the carbohydrate for deoxyguanosine analogs markedly changes DNA replication fidelity, cell cycle progression and cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Superior cytotoxicity with ganciclovir compared with acyclovir and 1-beta-D-arabinofuranosylthymine in herpes simplex virus-thymidine kinase-expressing cells: a novel paradigm for cell killing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Herpes simplex virus thymidine kinase/ganciclovir-induced apoptosis involves ligand-independent death receptor aggregation and activation of caspases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Herpes simplex virus thymidine kinase/ganciclovir-mediated apoptotic death of bystander cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cytogenetic genotoxicity of anti-herpes purine nucleoside analogues in CHO cells expressing the thymidine kinase gene of herpes simplex virus type 1: comparison of ganciclovir, penciclovir and aciclovir - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of 7-(N-Acetylaminomethyl)-7-deazaguanosine as a Research Tool: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating the specificity of the nucleoside analog 7-(N-Acetylaminomethyl)-7-deazaguanosine. Direct, comprehensive specificity data for this particular compound is not extensively available in public literature. Therefore, this document outlines key experimental approaches and presents comparative data from related 7-deazaguanosine (B17050) analogs to guide researchers in their validation efforts. The focus is on robust methodologies to assess on-target engagement and potential off-target effects, ensuring the reliability of experimental outcomes.

Introduction to 7-(N-Acetylaminomethyl)-7-deazaguanosine

7-(N-Acetylaminomethyl)-7-deazaguanosine is a synthetic nucleoside analog of guanosine (B1672433).[1] Like other 7-deazaguanine (B613801) derivatives, it is characterized by the substitution of the nitrogen atom at the 7-position of the purine (B94841) ring with a carbon atom. This modification can alter the molecule's interaction with enzymes that metabolize nucleic acids, making it a subject of interest for antiviral, anticancer, and antibacterial research.[1][2] Preliminary studies suggest that its mechanism of action involves the inhibition of DNA and RNA synthesis.[1] However, to be a reliable research tool, its specificity for intended targets over other cellular enzymes must be rigorously established.

Comparative Landscape: Alternatives and Complements

The validation of a research tool's specificity is best understood in the context of alternative approaches. Depending on the research question, several other classes of molecules and methods can be considered.

Alternative/Complementary Tool	Principle of Action	Common Applications	Potential for Off-Target Effects
Other Nucleoside Analogs (e.g., Remdesivir, Favipiravir)	Incorporation into nascent RNA/DNA chains, causing chain termination or mutagenesis.	Antiviral therapies, cancer chemotherapy.	Can be recognized by host polymerases, leading to toxicity.[3]
Non-Nucleoside Inhibitors (NNIs)	Allosteric inhibition of polymerases or other target enzymes.	Antiviral (e.g., HIV reverse transcriptase inhibitors), kinase inhibition.	Can have off-target binding to other proteins with similar allosteric sites.
Small Interfering RNAs (siRNAs)	Sequence-specific degradation of target mRNA through the RNA interference (RNAi) pathway.	Gene knockdown studies, therapeutic development.	Can have miRNA-like off-target effects by binding to partially complementary mRNA sequences.
CRISPR-Cas9 System	Gene editing or transcriptional regulation at the genomic level.	Gene knockout, knock-in, and transcriptional activation/repression.	Potential for off-target DNA cleavage, requiring careful guide RNA design and validation.
Direct Enzyme Inhibitors (e.g., Kinase Inhibitors)	Competitive or non-competitive inhibition of a specific enzyme's active site.	Signal transduction research, cancer therapeutics.	Many inhibitors have activity against multiple kinases or other ATP-binding proteins.

Experimental Validation of Specificity

A multi-pronged approach is essential to confidently validate the specificity of 7-(N-Acetylaminomethyl)-7-deazaguanosine. Below are key experimental protocols that should be employed.

In Vitro Enzyme Inhibition Assays

The initial step in specificity profiling is to determine the inhibitory activity of the compound against its intended target and a panel of related enzymes.

Experimental Protocol: Polymerase Inhibition Assay

• Enzyme and Substrate Preparation : Purify the target viral or bacterial polymerase. As potential off-targets, purify a panel of human DNA and RNA polymerases, including mitochondrial polymerase gamma (POLG), which is a known off-target for some nucleoside analogs.[4][5]

• Reaction Mixture : Prepare a reaction buffer containing the polymerase, a template-primer system (for DNA polymerases) or a suitable template (for RNA polymerases), and a mixture of natural dNTPs or NTPs, one of which is radiolabeled or fluorescently tagged.

• Inhibitor Addition : Add varying concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine (or its triphosphate form, if it acts as a chain terminator) to the reaction mixtures.

• Reaction Incubation : Initiate the reaction and incubate at the optimal temperature for the enzyme.

• Product Analysis : Stop the reaction and analyze the products using gel electrophoresis and autoradiography or fluorescence imaging.

• Data Analysis : Quantify the amount of product synthesized at each inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Expected Data and Interpretation

A highly specific inhibitor will show a significantly lower IC50 for its target enzyme compared to other polymerases. Data should be presented in a clear, tabular format.

Illustrative Data for 7-Deazapurine Analogs vs. Human Polymerases

Compound	Target Enzyme	IC50 (µM)	Human DNA Pol α	Human DNA Pol β	Human DNA Pol γ	Selectivity Index (Off-target IC50 / Target IC50)
7-deaza-2'-C-methyl-adenosine triphosphate	HCV NS5B Polymerase	0.5	>100	>100	>100	>200
Hypothetical Data for 7-(N-Acetylaminomethyl)-7-deazaguanosine triphosphate	Target Viral Polymerase	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Calculated Value]

This table is based on data for a related compound[6] and provides a template for presenting experimental findings.

Cellular Target Engagement Assays

Confirming that the compound binds to its intended target in a cellular environment is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[7][8]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment : Treat intact cells with either vehicle control or a range of concentrations of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

• Thermal Challenge : Heat the cell suspensions at various temperatures to induce protein denaturation and precipitation. Ligand-bound proteins are often more thermally stable.[8]

• Cell Lysis and Fractionation : Lyse the cells and separate the soluble protein fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

• Protein Detection : Analyze the amount of the target protein remaining in the soluble fraction using quantitative Western blotting or mass spectrometry.

• Data Analysis : Plot the amount of soluble target protein as a function of temperature for both vehicle- and compound-treated cells. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualization of CETSA Workflow

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Proteome-Wide Specificity Profiling

To identify potential off-targets on a global scale, proteomic approaches are invaluable. Mass spectrometry-based proteomics can identify proteins whose abundance or thermal stability changes upon compound treatment.[9][10]

Experimental Protocol: Proteomic Profiling

• Cell Culture and Treatment : Grow cells of interest and treat with 7-(N-Acetylaminomethyl)-7-deazaguanosine or a vehicle control for a defined period.

• Protein Extraction and Digestion : Lyse the cells, extract total protein, and digest the proteins into peptides using an enzyme like trypsin.

• Mass Spectrometry : Analyze the peptide mixtures using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify thousands of proteins.

• Data Analysis : Compare the protein abundance profiles between the treated and control samples. Proteins that are significantly up- or down-regulated may represent downstream effects or off-targets of the compound. For thermal stability profiling (MS-CETSA), compare the soluble proteome across a temperature gradient.

Visualization of Proteomics Workflow

References

• 1. 7-(N-Acetylaminomethyl)-7-deazaguanosine | NA166595 [biosynth.com]
• 2. Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intriguing Antiviral Modified Nucleosides: A Retrospective View into the Future Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Off-Target Effects of Drugs that Disrupt Human Mitochondrial DNA Maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pelagobio.com [pelagobio.com]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. Streamlined Protocol for Deep Proteomic Profiling of FAC-sorted Cells and Its Application to Freshly Isolated Murine Immune Cells. | Broad Institute [broadinstitute.org]

A Comparative Analysis of the Immunomodulatory Potential of 7-deazaguanosine and 7-(N-Acetylaminomethyl)-7-deazaguanosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the immunomodulatory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine and its parent compound, 7-deazaguanosine (B17050). While direct comparative experimental data for 7-(N-Acetylaminomethyl)-7-deazaguanosine is not extensively available in current literature, this document synthesizes the known immunomodulatory properties of 7-deazaguanosine and offers a scientifically-grounded perspective on the potential effects of the N-acetylaminomethyl substitution. Detailed experimental protocols are provided to facilitate further research and direct comparison of these compounds.

Introduction

7-deazaguanosine is a nucleoside analog of guanosine (B1672433) that lacks the nitrogen atom at the 7-position of the purine (B94841) ring. This structural modification has been shown to confer significant immunomodulatory properties, primarily through the activation of Toll-like receptor 7 (TLR7).[1][2] The derivatization of this core structure, such as the addition of an N-acetylaminomethyl group at the 7-position to form 7-(N-Acetylaminomethyl)-7-deazaguanosine, represents a rational approach to potentially modulate the compound's activity, selectivity, and pharmacokinetic profile. While 7-(N-Acetylaminomethyl)-7-deazaguanosine has been described as an antiviral, anticancer, and antibacterial agent, specific data on its immunomodulatory effects remains limited.[3] This guide aims to bridge this gap by providing a framework for comparison.

Immunomodulatory Profile of 7-deazaguanosine

7-deazaguanosine has been demonstrated to be a potent activator of the innate immune system. Its primary mechanism of action is through the activation of TLR7, an endosomal receptor that recognizes single-stranded RNA (ssRNA) and small molecule agonists.[1][2]

Cytokine Induction

Upon activation of TLR7, 7-deazaguanosine initiates a downstream signaling cascade that results in the production of a variety of pro-inflammatory cytokines and type I interferons. In vivo studies in mice have shown that administration of 7-deazaguanosine leads to a significant induction of interferon (IFN) in the serum.[4]

Immune Cell Activation

7-deazaguanosine has been shown to cause significant activation of natural killer (NK) cells and phagocytic cells.[4] However, it does not appear to augment T- and B-cell blastogenesis.[4] The activation of NK cells is a key component of the innate immune response to viral infections and cancer.

Table 1: Summary of Known Immunomodulatory Effects of 7-deazaguanosine

Parameter	Effect of 7-deazaguanosine	Reference
Mechanism of Action	TLR7 Agonist	[1][2]
Cytokine Production	Induces high levels of Interferon (IFN) in vivo	[4]
Immune Cell Activation	- Significant activation of Natural Killer (NK) cells- Significant activation of phagocytic cells- Does not augment T- and B-cell blastogenesis	[4]

Postulated Immunomodulatory Profile of 7-(N-Acetylaminomethyl)-7-deazaguanosine

In the absence of direct experimental data, the immunomodulatory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine can be hypothesized based on its structure. The addition of the N-acetylaminomethyl group at the 7-position may influence its interaction with TLR7 and potentially other pattern recognition receptors. Modifications at this position in other 7-deazapurine analogs have been shown to modulate their biological activity, including their ability to act as STING receptor agonists.

It is plausible that 7-(N-Acetylaminomethyl)-7-deazaguanosine retains the ability to activate TLR7, similar to its parent compound. The N-acetylaminomethyl group could potentially:

• Enhance or decrease TLR7 binding affinity: The size and electronic properties of the substituent could alter the binding kinetics with the receptor.

• Modulate solubility and cell permeability: This could affect the compound's access to the endosomal compartment where TLR7 is located.

• Influence interactions with other signaling proteins: The modification could lead to a different downstream signaling cascade, potentially altering the cytokine profile.

Direct experimental investigation is required to confirm these hypotheses.

Experimental Protocols for Comparative Assessment

To directly compare the immunomodulatory effects of 7-(N-Acetylaminomethyl)-7-deazaguanosine and 7-deazaguanosine, the following experimental protocols are recommended.

In Vitro Assessment of Cytokine Production in Human PBMCs

Objective: To quantify and compare the induction of key cytokines by the two compounds in human peripheral blood mononuclear cells (PBMCs).

Methodology:

• PBMC Isolation: Isolate PBMCs from healthy human donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Plate PBMCs at a density of 1 x 10^6 cells/mL in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Compound Treatment: Treat cells with a dose-range of 7-deazaguanosine and 7-(N-Acetylaminomethyl)-7-deazaguanosine (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., R848, a known TLR7/8 agonist).

• Incubation: Incubate the cells for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plates and collect the cell-free supernatants.

• Cytokine Analysis: Measure the concentrations of key cytokines such as IFN-α, TNF-α, IL-6, IL-12, and IP-10 in the supernatants using a multiplex immunoassay (e.g., Luminex) or individual ELISAs.

Assessment of NK Cell Activation

Objective: To determine and compare the ability of the two compounds to activate NK cells.

Methodology:

• NK Cell Isolation: Isolate primary human NK cells from PBMCs using a negative selection kit.

• Cell Culture and Treatment: Culture the isolated NK cells and treat them with 7-deazaguanosine and 7-(N-Acetylaminomethyl)-7-deazaguanosine at various concentrations for 18-24 hours.

• Flow Cytometry Analysis: Stain the cells with fluorescently-labeled antibodies against NK cell activation markers such as CD69 and CD25. Analyze the expression of these markers using flow cytometry.

• Cytotoxicity Assay: To assess functional activation, co-culture the treated NK cells with a target cell line (e.g., K562) at different effector-to-target ratios. Measure target cell lysis using a standard chromium-51 (B80572) release assay or a non-radioactive alternative.

TLR7/8 Activation Reporter Assay

Objective: To specifically determine and compare the agonist activity of the compounds on human TLR7 and TLR8.

Methodology:

• Cell Lines: Use HEK293 cells stably transfected with human TLR7 or TLR8 and a secreted alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

• Cell Culture and Treatment: Plate the reporter cells and treat them with a dilution series of 7-deazaguanosine and 7-(N-Acetylaminomethyl)-7-deazaguanosine.

• Incubation: Incubate the cells for 16-24 hours.

• SEAP Activity Measurement: Measure the SEAP activity in the culture supernatant using a colorimetric substrate. The level of SEAP activity is proportional to the activation of the respective TLR.

Signaling Pathways and Experimental Workflow

Known Signaling Pathway of 7-deazaguanosine

7-deazaguanosine activates the MyD88-dependent signaling pathway downstream of TLR7. This leads to the activation of transcription factors such as NF-κB and IRF7, resulting in the expression of pro-inflammatory cytokines and type I interferons.[5][6][7]

Caption: TLR7 signaling pathway activated by 7-deazaguanosine.

Proposed Experimental Workflow for Comparison

The following workflow outlines a logical sequence of experiments to compare the immunomodulatory effects of the two compounds.

Caption: Experimental workflow for comparative immunomodulatory assessment.

Conclusion

7-deazaguanosine is a known immunomodulator that activates the innate immune system through TLR7, leading to interferon production and NK cell activation. While 7-(N-Acetylaminomethyl)-7-deazaguanosine is structurally related and holds potential for immunomodulatory activity, a lack of direct experimental evidence necessitates further investigation. The provided experimental protocols and workflow offer a robust framework for researchers to conduct a head-to-head comparison of these two compounds. Such studies will be crucial in elucidating the impact of the N-acetylaminomethyl substitution on the compound's immunomodulatory profile and its potential for therapeutic development.

References

• 1. WO1995035297A1 - Novel substituted purinyl derivatives with immunomodulating activity - Google Patents [patents.google.com]
• 2. Toll-like Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dominant role of the MyD88-dependent signaling pathway in mediating early endotoxin-induced murine ileus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MyD88: a central player in innate immune signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 7-(N-Acetylaminomethyl)-7-deazaguanosine: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 7-(N-Acetylaminomethyl)-7-deazaguanosine, a nucleoside analog with antiviral and anticancer properties.[1] Due to its potential biological activity, this compound and its derivatives should be handled as hazardous chemical waste.

I. Personal Protective Equipment (PPE) and Handling Precautions

Before beginning any disposal procedure, it is imperative to be outfitted with the appropriate personal protective equipment. This minimizes the risk of exposure and ensures personal safety.

Required PPE:

• Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes or airborne particles.[2]

• Hand Protection: Wear chemical-resistant protective gloves.[2][3] It is advisable to consult the glove manufacturer's specifications for compatibility with nucleoside analogs.

• Body Protection: An impervious lab coat or clothing is necessary to prevent skin contact.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator should be used.[2]

Safe Handling Practices:

• Always handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes.[2][4]

• Avoid direct contact with the skin, eyes, and clothing.[2][4]

• Do not eat, drink, or smoke in the area where the chemical is handled.[2]

• Wash hands thoroughly after handling the compound.[2][4]

II. Step-by-Step Disposal Protocol

The disposal of 7-(N-Acetylaminomethyl)-7-deazaguanosine must be conducted in accordance with institutional and local regulations. The following steps provide a general framework for proper disposal.

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect un-used or expired solid 7-(N-Acetylaminomethyl)-7-deazaguanosine in a designated, clearly labeled hazardous waste container.

  • Contaminated materials such as weighing paper, pipette tips, and gloves should also be placed in this container.

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[5][6]

• Liquid Waste:

  • Solutions containing 7-(N-Acetylaminomethyl)-7-deazaguanosine should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container.[5]

  • Do not mix this waste with other incompatible chemical waste streams.[5]

  • The container should be stored in secondary containment to prevent spills.[5]

Step 2: Labeling of Waste Containers

Proper labeling is crucial for the safe management of hazardous waste.

• All waste containers must be clearly labeled with the words "Hazardous Waste".[5]

• The label must include the full chemical name: "7-(N-Acetylaminomethyl)-7-deazaguanosine". Avoid using abbreviations or chemical formulas.

• Indicate the major constituents and their approximate concentrations if it is a mixed waste stream.

• The date of waste accumulation should also be clearly marked on the container.

Step 3: Storage of Hazardous Waste

• Store waste containers in a designated, secure area away from general laboratory traffic.

• Ensure the storage area is cool, dry, and well-ventilated.[4]

• Keep containers tightly closed except when adding waste.[4][5]

• Do not store large quantities of hazardous waste in the laboratory. Adhere to your institution's limits, which may be around 10 gallons.[5]

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office. This is the most critical step. Your EHS office will provide specific instructions for the collection and disposal of your chemical waste and will be familiar with local and federal regulations.

• Provide the EHS office with all the necessary information about the waste, including the completed hazardous waste label.

• Schedule a waste pickup with the EHS office.[5]

Prohibited Disposal Methods:

• DO NOT dispose of 7-(N-Acetylaminomethyl)-7-deazaguanosine down the drain.[5][7]

• DO NOT dispose of this compound in the regular trash.[5]

• DO NOT allow the chemical to evaporate in a fume hood as a means of disposal.[5]

III. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Personal Protection: Wear the appropriate PPE as outlined above.[2]

• Containment and Cleanup:

  • For solid spills, carefully sweep or scoop the material into a suitable container for disposal. Avoid creating dust.[4][7]

  • For liquid spills, absorb the material with an inert, non-combustible absorbent material such as vermiculite (B1170534) or sand.[2] Collect the contaminated absorbent into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap and water.[2]

• Reporting: Report all spills to your laboratory supervisor and the EHS office.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 7-(N-Acetylaminomethyl)-7-deazaguanosine.

References

• 1. 7-(N-Acetylaminomethyl)-7-deazaguanosine | NA166595 [biosynth.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. static.abclonal.com [static.abclonal.com]
• 4. fishersci.com [fishersci.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. louisville.edu [louisville.edu]
• 7. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]